1-Bromo-4-nitrosobenzene

• CAS: 3623-23-2

Core Science & Biosynthesis

1-Bromo-4-nitrosobenzene CAS number and molecular structure

An In-Depth Technical Guide to 1-Bromo-4-nitrosobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-nitrosobenzene is a nitroso aromatic compound that has garnered significant interest in synthetic organic chemistry. Its unique electronic properties and reactive nature make it a valuable intermediate in the synthesis of a variety of more complex molecules. This guide provides a comprehensive overview of its chemical identity, synthesis, properties, reactivity, and applications, with a particular focus on its relevance to drug development.

Part 1: Chemical Identity and Molecular Structure

1-Bromo-4-nitrosobenzene is an organic compound with the chemical formula C₆H₄BrNO.

• CAS Number: 3623-23-2

• Synonyms: 4-Bromonitrosobenzene, p-Bromonitrosobenzene, p-Nitrosobromobenzene

Molecular Structure

The molecule consists of a benzene ring substituted with a bromine atom and a nitroso group (-N=O) at the para position (positions 1 and 4, respectively).

Below is a 2D representation of the molecular structure:

Caption: 2D structure of 1-Bromo-4-nitrosobenzene.

Part 2: Synthesis and Purification

The synthesis of 1-Bromo-4-nitrosobenzene is not as direct as its nitro analogue, 1-bromo-4-nitrobenzene. It is typically prepared through the oxidation of the corresponding aniline or hydroxylamine. A common laboratory-scale synthesis involves the oxidation of 4-bromoaniline.

Experimental Protocol: Oxidation of 4-Bromoaniline

This protocol outlines a general procedure for the synthesis of 1-Bromo-4-nitrosobenzene.

Materials:

• 4-Bromoaniline

• Oxone (Potassium peroxymonosulfate)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Dissolution: Dissolve 4-bromoaniline in dichloromethane in a round-bottom flask.

• Preparation of Oxidant: In a separate beaker, prepare an aqueous solution of Oxone and sodium bicarbonate. The bicarbonate is crucial to maintain a basic pH, as the reaction is sensitive to acidic conditions.

• Reaction: Cool the 4-bromoaniline solution in an ice bath. Add the Oxone solution dropwise with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, separate the organic layer. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient as the eluent. 1-Bromo-4-nitrosobenzene is typically a colored solid.

Causality Behind Experimental Choices:

• The use of Oxone provides a relatively mild and selective oxidation of the aniline to the nitroso compound, minimizing over-oxidation to the nitro derivative.

• Dichloromethane is chosen as the solvent due to its inertness and the good solubility of the starting material and product.

• The basic conditions provided by sodium bicarbonate are essential to prevent side reactions that can occur under acidic conditions.

Part 3: Physicochemical and Spectroscopic Properties

A summary of the key physicochemical properties of 1-Bromo-4-nitrobenzene, the more stable precursor, is provided below. Data for 1-bromo-4-nitrosobenzene is less commonly reported.

Property	Value	Reference
Molecular Formula	C₆H₄BrNO₂
Molecular Weight	202.01 g/mol
Appearance	White to light yellow powder/crystal
Melting Point	124-126 °C
Boiling Point	255-256 °C
Purity	>98.0% (GC)

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of 1-Bromo-4-nitrosobenzene.

• ¹H NMR: The proton NMR spectrum is expected to show two doublets in the aromatic region, characteristic of a 1,4-disubstituted benzene ring.

• ¹³C NMR: The carbon NMR spectrum will display four signals for the aromatic carbons due to the molecule's symmetry.

• IR Spectroscopy: The infrared spectrum will exhibit a characteristic stretching vibration for the N=O group.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak and a characteristic isotopic pattern due to the presence of bromine.

Part 4: Reactivity and Mechanistic Insights

1-Bromo-4-nitrosobenzene is a versatile reagent in organic synthesis, primarily due to the reactivity of the nitroso group.

Diels-Alder Reactions

The nitroso group can act as a dienophile in Diels-Alder reactions, reacting with dienes to form six-membered heterocyclic rings. This reactivity is valuable for the synthesis of complex nitrogen-containing molecules.

Caption: Diels-Alder reaction with 1-Bromo-4-nitrosobenzene.

Spin Trapping

Nitroso compounds are well-known spin traps. They can react with transient radical species to form stable nitroxide radicals, which can then be detected and characterized by electron paramagnetic resonance (EPR) spectroscopy. This application is crucial in studying reaction mechanisms involving radical intermediates.

Part 5: Applications in Drug Development

The unique reactivity of 1-Bromo-4-nitrosobenzene and its derivatives makes them valuable starting materials and intermediates in the synthesis of pharmaceuticals.

Synthesis of Bioactive Heterocycles

As mentioned, its participation in Diels-Alder reactions allows for the construction of heterocyclic scaffolds that are common in many drug molecules. The bromine atom provides a handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, enabling the synthesis of diverse compound libraries for drug screening.

Precursor to Amino and Nitro Compounds

The nitroso group can be easily reduced to an amine or oxidized to a nitro group. The corresponding 4-bromoaniline is a precursor for various pharmaceuticals, while 1-bromo-4-nitrobenzene is a key intermediate in the synthesis of agrochemicals and dyes. The reduction of the nitro group in 1-bromo-4-nitrobenzene to an amine is a common transformation in the synthesis of active pharmaceutical ingredients (APIs).

Caption: Chemical transformations of the nitroso group.

Part 6: Safety and Handling

1-Bromo-4-nitrosobenzene and related compounds should be handled with care in a laboratory setting.

• Hazards: These compounds are generally considered to be harmful if swallowed, inhaled, or absorbed through the skin. They can cause irritation to the skin, eyes, and respiratory tract.

• Handling: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid creating dust.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

Conclusion

1-Bromo-4-nitrosobenzene is a valuable and versatile chemical intermediate. Its unique reactivity, particularly of the nitroso group, provides access to a wide range of molecular architectures, making it a significant tool for researchers in synthetic chemistry and drug development. A thorough understanding of its synthesis, properties, and handling is essential for its safe and effective use in the laboratory.

References

• [It is possible to synthesize 1-bromo-4-nitrobenzene by reacting bromobenzene with a mixture of... - Homework.Study.com]([Link]

Spectroscopic Characterization of 1-Bromo-4-nitrosobenzene: A Technical Guide for Researchers

An In-depth Exploration of the Expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) Spectroscopic Signatures of a Key Synthetic Intermediate.

Introduction

1-Bromo-4-nitrosobenzene is a halogenated aromatic nitroso compound with significant potential as a versatile intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and functional materials. The presence of the reactive nitroso group and the bromine atom on the phenyl ring allows for a variety of chemical transformations. Accurate and comprehensive spectroscopic characterization is paramount for confirming the identity, purity, and structural integrity of this compound in any research or development setting.

This technical guide provides a detailed overview of the expected spectroscopic data for 1-Bromo-4-nitrosobenzene across three key analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy. It is important to note that while extensive experimental data is available for the related compound 1-bromo-4-nitrobenzene, specific experimental spectra for 1-bromo-4-nitrosobenzene are not widely reported in publicly accessible literature. Therefore, this guide combines theoretical predictions based on the well-established principles of spectroscopy with comparative data from analogous compounds to offer a robust framework for its characterization.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the molecular structure of organic compounds by providing information about the chemical environment of atomic nuclei, primarily ¹H (proton) and ¹³C (carbon-13).

A. Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 1-Bromo-4-nitrosobenzene is anticipated to exhibit a characteristic AA'BB' or a simple two-doublet pattern for the aromatic protons, indicative of a 1,4-disubstituted benzene ring. The chemical shifts are influenced by the electronic effects of both the bromo and the nitroso substituents.

• Protons ortho to the Nitroso Group (H_A): The nitroso group is an electron-withdrawing group, which will deshield the adjacent protons, causing them to resonate at a lower field (higher ppm).

• Protons ortho to the Bromo Group (H_B): The bromine atom is also electron-withdrawing, but to a lesser extent than the nitroso group. These protons will also be deshielded compared to benzene but will appear at a higher field (lower ppm) relative to the protons ortho to the nitroso group.

Table 1: Predicted ¹H NMR Chemical Shifts for 1-Bromo-4-nitrosobenzene and Experimental Data for 1-Bromo-4-nitrobenzene.

Compound	Protons	Predicted/Experimental Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1-Bromo-4-nitrosobenzene	H ortho to -NO	~7.8 - 8.0	Doublet	~8-9
H ortho to -Br	~7.6 - 7.8	Doublet	~8-9
1-Bromo-4-nitrobenzene[1]	H ortho to -NO₂	8.19	Doublet	8.6
H ortho to -Br	7.87	Doublet	8.6

Predicted values for 1-Bromo-4-nitrosobenzene are based on theoretical principles and comparison with related structures. Experimental data for 1-Bromo-4-nitrobenzene is from a 300 MHz spectrum in acetone.

B. Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum of 1-Bromo-4-nitrosobenzene will provide information on the carbon framework. Due to the symmetry of the 1,4-disubstituted ring, four distinct signals are expected in the aromatic region.

• C-NO (ipso-Carbon): The carbon atom directly attached to the nitroso group is expected to be significantly deshielded due to the electronegativity of the nitrogen and oxygen atoms.

• C-Br (ipso-Carbon): The carbon atom bonded to the bromine will also be deshielded, but to a lesser extent than the carbon attached to the nitroso group.

• C-H (ortho and meta): The remaining two signals will correspond to the protonated carbons of the aromatic ring.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-Bromo-4-nitrosobenzene and Experimental Data for 1-Bromo-4-nitrobenzene.

Compound	Carbon	Predicted/Experimental Chemical Shift (δ, ppm)
1-Bromo-4-nitrosobenzene	C-NO	~150 - 160
C ortho to -NO	~125 - 130
C ortho to -Br	~132 - 135
C-Br	~120 - 125
1-Bromo-4-nitrobenzene	C-NO₂	147.2
C ortho to -NO₂	125.8
C ortho to -Br	132.6
C-Br	122.9

Predicted values for 1-Bromo-4-nitrosobenzene are based on theoretical principles. Experimental data for 1-Bromo-4-nitrobenzene is compiled from various sources.

C. Experimental Protocol for NMR Acquisition

A detailed methodology for acquiring high-quality NMR spectra is crucial for accurate structural elucidation.

Workflow for NMR Analysis

Caption: A generalized workflow for the preparation and analysis of 1-Bromo-4-nitrosobenzene by NMR spectroscopy.

II. Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

A. Predicted IR Spectrum

The IR spectrum of 1-Bromo-4-nitrosobenzene is expected to show characteristic absorption bands for the nitroso group, the carbon-bromine bond, and the aromatic ring.

• N=O Stretch: The most characteristic vibration for a nitroso group in an aromatic compound is the N=O stretching frequency, which is expected to appear in the region of 1500-1600 cm⁻¹ .

• C-N Stretch: The stretching vibration of the C-N bond is typically observed in the range of 1100-1200 cm⁻¹ .

• C-Br Stretch: The C-Br stretching vibration will likely be found in the fingerprint region, typically between 500-650 cm⁻¹ .

• Aromatic C-H and C=C Stretches: The spectrum will also feature aromatic C-H stretching vibrations above 3000 cm⁻¹ and aromatic C=C stretching vibrations in the 1450-1600 cm⁻¹ region.

Table 3: Predicted IR Absorption Frequencies for 1-Bromo-4-nitrosobenzene and Experimental Data for 1-Bromo-4-nitrobenzene.

Vibrational Mode	Predicted Frequency (cm⁻¹) for 1-Bromo-4-nitrosobenzene	Experimental Frequency (cm⁻¹) for 1-Bromo-4-nitrobenzene [2]
Aromatic C-H Stretch	3100-3000	~3100
N=O Stretch / -NO₂ Asymmetric Stretch	1500-1600	1519
Aromatic C=C Stretch	1450-1600	1580, 1475
-NO₂ Symmetric Stretch	N/A	1345
C-N Stretch	1100-1200	~1100
C-Br Stretch	500-650	~680

Predicted values for 1-Bromo-4-nitrosobenzene are based on characteristic group frequencies. Experimental data for 1-Bromo-4-nitrobenzene is from various spectral databases.

B. Experimental Protocol for IR Acquisition

The choice of sampling technique is critical for obtaining a high-quality IR spectrum.

Workflow for IR Analysis

Caption: Decision workflow for acquiring an IR spectrum of a solid sample like 1-Bromo-4-nitrosobenzene.

III. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light promotes electrons from a lower energy molecular orbital to a higher energy one.

A. Predicted UV-Vis Spectrum

Aromatic nitroso compounds are known for their characteristic colors, which arise from electronic transitions involving the nitroso group.

• π → π* Transitions: These transitions, involving the aromatic system, are expected to occur at shorter wavelengths, typically in the range of 250-300 nm .

• n → π* Transition: The most characteristic absorption for the nitroso group is the n → π* transition of the lone pair electrons on the oxygen atom. This is a lower energy transition and is responsible for the color of nitroso compounds. For 1-Bromo-4-nitrosobenzene, this absorption is predicted to be in the visible region, around 650-750 nm , which would impart a blue or green color to its solutions.

Table 4: Predicted UV-Vis Absorption Maxima (λ_max) for 1-Bromo-4-nitrosobenzene and Experimental Data for 1-Bromo-4-nitrobenzene.

Compound	Electronic Transition	Predicted/Experimental λ_max (nm)	Solvent
1-Bromo-4-nitrosobenzene	π → π	~280-300	Ethanol/Methanol
n → π	~700-750	Ethanol/Methanol
1-Bromo-4-nitrobenzene	π → π*	~259	Ethanol

Predicted values for 1-Bromo-4-nitrosobenzene are based on the typical electronic transitions of aromatic nitroso compounds. Experimental data for 1-Bromo-4-nitrobenzene is from various spectral databases.

B. Experimental Protocol for UV-Vis Acquisition

The following protocol outlines the steps for obtaining a UV-Vis spectrum.

Workflow for UV-Vis Analysis

Sources

• 1. 1-Bromo-4-nitrobenzene(586-78-7) 1H NMR [m.chemicalbook.com]
• 2. 1-Bromo-4-nitrobenzene(586-78-7) IR Spectrum [m.chemicalbook.com]

An In-depth Technical Guide to the Solubility and Stability of 1-Bromo-4-nitrosobenzene

Preamble: Navigating Data Scarcity for a Reactive Intermediate

To our fellow researchers, scientists, and drug development professionals: This technical guide addresses the solubility and stability of 1-Bromo-4-nitrosobenzene. It is critical to establish at the outset that specific, quantitative experimental data for this particular compound is exceptionally scarce in publicly accessible literature. This is a common challenge for reactive intermediates like many C-nitroso compounds, which are often generated and used in situ or are prone to rapid transformation.

Therefore, this guide adopts a foundational, principles-based approach. We will elucidate the expected physicochemical behaviors of 1-Bromo-4-nitrosobenzene by drawing upon the well-documented chemistry of its parent compound, nitrosobenzene, and other substituted aryl C-nitroso compounds. The causality behind experimental choices and the inherent instability of the nitroso functional group will be central to our discussion, providing a robust framework for handling and studying this molecule.

Molecular Profile and Inherent Reactivity

1-Bromo-4-nitrosobenzene, with the chemical structure C₆H₄BrNO, belongs to the class of aromatic C-nitroso compounds. The defining feature of this class is the nitroso group (-N=O) attached directly to a carbon atom of the benzene ring. This group imparts significant reactivity and unique stability challenges that are fundamental to understanding the molecule's behavior.

The electronic structure of the nitroso group, combined with the electron-withdrawing nature of the bromine atom at the para position, dictates its chemical personality. These features influence its solubility in various media and render it susceptible to dimerization, oxidation, and photochemical or thermal degradation.[1][2]

Solubility Profile: A Predictive Analysis

Without direct experimental values, we can predict the solubility of 1-Bromo-4-nitrosobenzene based on the "like dissolves like" principle and data from analogous compounds like nitrosobenzene and 1-bromo-4-nitrobenzene.

Qualitative Solubility Predictions

The molecule possesses a large non-polar benzene ring and a halogen substituent, suggesting good solubility in non-polar to moderately polar organic solvents. The nitroso group introduces some polarity, but its contribution is limited.

• High Solubility Expected In:

  • Chlorinated Solvents: Dichloromethane, Chloroform.[]

  • Aromatic Hydrocarbons: Toluene, Benzene.[4]

  • Ethers: Diethyl ether, Tetrahydrofuran (THF).

• Moderate to Good Solubility Expected In:

  • Polar Aprotic Solvents: Acetone, Ethyl Acetate.[]

  • Alcohols: Ethanol, Methanol (solubility may be limited).[][5]

• Poor to Insoluble Expected In:

  • Water: The hydrophobic character of the brominated benzene ring will dominate, leading to very low aqueous solubility.[4]

  • Non-polar Aliphatic Hydrocarbons: Hexane, Pentane (solubility is likely to be low).

Causality of Solvent Choice in Synthesis and Purification

In synthetic procedures involving C-nitroso compounds, solvent choice is paramount not only for reaction kinetics but also for managing stability. For purification, recrystallization is a common technique.[6] The choice of an appropriate solvent system—typically one in which the compound is sparingly soluble at low temperatures but readily soluble at higher temperatures—is crucial. For a compound like 1-Bromo-4-nitrosobenzene, a mixed solvent system, such as ethanol/water or acetone/water, would likely be an effective choice for recrystallization.[4]

The Core Stability Challenge: Monomer-Dimer Equilibrium

The most distinctive property of aromatic C-nitroso compounds is their propensity to exist in a reversible equilibrium between a monomeric (Ar-N=O) form and a dimeric azodioxy form.[1][7]

• Monomer: The monomeric form is intensely colored (typically blue or green) due to the n → π* electronic transition of the nitroso group.[8]

• Dimer: The dimeric form is often colorless or pale yellow, as the chromophore is lost upon formation of the N-N bond.[9] In the solid state, most aromatic nitroso compounds exist as the more stable dimer.[7][10]

The position of this equilibrium is highly sensitive to several factors:

• Temperature: Higher temperatures favor the monomeric form.[9]

• Concentration & Solvent: Dilute solutions tend to favor the monomer.[9]

• Electronic Effects: Electron-withdrawing substituents, such as the bromine atom in 1-Bromo-4-nitrosobenzene, decrease the electron density on the nitroso group, which systematically favors the formation of the dimer in the solid state.[2][7]

A study on p-bromonitrosobenzene (an alternative name for the target compound) confirms this behavior, showing that in the solid state, it can be isolated as metastable monomers after photodissociation of the dimer at cryogenic temperatures.[8]

Stability Under Environmental Stress

Beyond dimerization, 1-Bromo-4-nitrosobenzene is susceptible to degradation from light, heat, and oxidative conditions.

Photochemical Stability

Aromatic nitroso compounds are generally light-sensitive.[9] Irradiation with UV light can promote the dissociation of the dimer to the monomer.[8] However, prolonged exposure can lead to more complex degradation pathways. The primary photochemical reaction for nitrosobenzene involves the cleavage of the C-N bond to form a phenyl radical and nitric oxide.[11][12] These highly reactive species can then initiate a cascade of secondary reactions, leading to the formation of nitrobenzene (oxidation), diphenylamine, and C-nitrodiphenylamines.[11]

Thermal Stability

C-nitroso compounds are known to be thermally labile.[9] The C-N bond dissociation energy in nitrosoarenes is relatively low (50–60 kcal/mol), making them susceptible to thermal decomposition.[9] Heating nitrosoarenes can lead to the formation of azoxy derivatives.[13] For 1-Bromo-4-nitrosobenzene, excessive heat should be avoided during handling and storage to prevent degradation.

Oxidative Stability

The nitroso group is easily oxidized to a nitro group (-NO₂). Prolonged exposure to air (oxygen) can lead to the slow conversion of 1-Bromo-4-nitrosobenzene to 1-Bromo-4-nitrobenzene.[4] For this reason, storage under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

Experimental Protocols for Assessment

To provide actionable guidance, this section outlines self-validating protocols for assessing the solubility and stability of 1-Bromo-4-nitrosobenzene, adapted from standard methodologies for related compounds.

Protocol: Determination of Qualitative Solubility

This protocol provides a rapid assessment of solubility in various solvents, which is essential for selecting appropriate media for reactions, purification, and analysis.

Methodology:

• Preparation: Dispense approximately 1-2 mg of 1-Bromo-4-nitrosobenzene into a series of small, labeled glass vials.

• Solvent Addition: To each vial, add 0.5 mL of a selected test solvent (e.g., water, ethanol, dichloromethane, toluene, hexane).

• Observation (Room Temp): Vigorously vortex each vial for 30 seconds. Visually inspect for undissolved solid against a dark background. The characteristic blue/green color of the monomer may become apparent in solvents where it is soluble.

• Heating: Gently warm the vials that contain undissolved solid to approximately 40-50°C to assess temperature-dependent solubility.

• Classification: Classify the solubility as "freely soluble" (no visible solid), "sparingly soluble" (some solid remains), or "insoluble."

Protocol: Monitoring Stability by UV-Vis Spectroscopy

The distinct colors of the monomer and dimer forms allow for straightforward monitoring of the equilibrium and degradation using UV-Vis spectroscopy.

Methodology:

• Solution Preparation: Prepare a dilute solution (~0.01-0.1 mg/mL) of 1-Bromo-4-nitrosobenzene in a chosen solvent (e.g., ethanol).

• Initial Scan: Immediately acquire a UV-Vis spectrum from 200-800 nm. The monomer typically exhibits a characteristic absorption in the visible region (~650-750 nm).

• Stability Assessment:

  • Thermal: Gently warm the solution in the cuvette (e.g., to 40°C) and acquire spectra over time to observe changes in the monomer-dimer equilibrium.

  • Photochemical: Expose the solution to ambient light or a specific wavelength and acquire spectra at timed intervals to monitor for degradation (decrease in monomer peak and appearance of new peaks).

• Data Analysis: Plot the absorbance of the monomer peak versus time. A decrease in absorbance indicates degradation or shifting of the equilibrium towards the dimer. The appearance of new absorption bands may signify the formation of degradation products like 1-bromo-4-nitrobenzene.

Recommended Analytical Techniques for Characterization

Characterizing a reactive species like 1-Bromo-4-nitrosobenzene requires techniques that provide structural information while minimizing sample degradation.

Technique	Purpose & Expected Outcome	Considerations & Causality
NMR Spectroscopy (¹H, ¹³C)	Structural elucidation and purity assessment. Distinct signals for the aromatic protons and carbons will be observed.	Analysis should be performed promptly on freshly prepared solutions in a deuterated solvent like CDCl₃ to minimize degradation. Low-temperature NMR can be used to study the monomer-dimer equilibrium.
Mass Spectrometry (MS)	Determination of molecular weight and fragmentation pattern.	Techniques with soft ionization (like ESI or APCI) are preferred to minimize fragmentation of the labile nitroso group. Often coupled with LC or GC for separation from impurities.[14]
Gas Chromatography (GC-MS)	Separation and identification of volatile components, including the parent compound and potential degradation products.	The thermal lability of nitroso compounds is a major concern. A low inlet temperature and a rapid temperature ramp are crucial to prevent on-column degradation.[15]
Liquid Chromatography (LC-MS)	Separation of the compound from non-volatile impurities and degradation products.	This is often the preferred method for analyzing thermally sensitive compounds. A reversed-phase C18 column with a mobile phase like acetonitrile/water would be a suitable starting point.[14]
FTIR Spectroscopy	Identification of functional groups. A characteristic N=O stretching frequency is expected (~1500-1620 cm⁻¹ for aromatic monomers).	Can be used to analyze the solid-state sample (likely the dimer) or a solution.

Conclusion and Best Practices

While specific quantitative data for 1-Bromo-4-nitrosobenzene remains elusive, a comprehensive understanding of its solubility and stability can be achieved by applying the principles of physical organic chemistry and leveraging data from analogous aryl C-nitroso compounds. The central challenge in handling this molecule is its inherent instability, dominated by a light- and temperature-sensitive monomer-dimer equilibrium and susceptibility to oxidation.

Key Recommendations for Researchers:

• Assume Instability: Handle the compound as a light- and heat-sensitive material.

• Inert Atmosphere: Store and handle under an inert atmosphere (N₂ or Ar) to prevent oxidation to the corresponding nitro compound.

• Refrigerated Storage: Store at low temperatures in the dark to favor the more stable dimer form and slow degradation.

• Use Freshly Prepared Solutions: For analytical or reaction purposes, use solutions that have been freshly prepared.

• Methodical Solvent Selection: Base solvent selection on the principles outlined in this guide, balancing solubility requirements with stability considerations.

By adhering to these principles, professionals in research and drug development can confidently and safely manage the unique challenges presented by 1-Bromo-4-nitrosobenzene.

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An In-depth Technical Guide to the Early Research and Discovery of 1-Bromo-4-nitrosobenzene

Introduction: The Dawn of Aromatic Nitroso Compounds

In the latter half of the 19th century, the field of organic chemistry was undergoing a period of profound discovery, with chemists diligently working to unravel the intricate structures and reactivities of aromatic compounds. It was within this vibrant scientific landscape that the nitroso (-N=O) functional group, attached to a benzene ring, emerged as a novel and intriguing moiety. The pioneering synthesis of nitrosobenzene in 1874 by the eminent German chemist Adolf von Baeyer, through the reaction of diphenylmercury with nitrosyl bromide, marked the genesis of aromatic nitroso chemistry.[1][2] This discovery paved the way for the exploration of a new class of compounds, with their characteristic green or yellow hues and unique chemical behaviors. This guide delves into the early research and discovery of a key derivative in this family: 1-bromo-4-nitrosobenzene, a molecule that stands at the intersection of aromatic halogenation and the burgeoning field of nitroso chemistry.

Conceptual Framework: The Logical Pathway to 1-Bromo-4-nitrosobenzene

The discovery of new organic compounds in the 19th century was often guided by a systematic exploration of the reactivity of known functional groups and the introduction of substituents to observe their effects on the parent molecule. The synthesis of 1-bromo-4-nitrosobenzene was a logical extension of the foundational work on nitrosobenzene. Early chemists would have reasoned that a substituted aniline could serve as a precursor to the corresponding substituted nitrosobenzene.

The most probable synthetic route, and the one that aligns with the chemical knowledge of the era, is the oxidation of p-bromoaniline. This approach is predicated on two key chemical principles:

• The Reactivity of the Amino Group: The amino group (-NH₂) is susceptible to oxidation, and chemists of the time were actively investigating various oxidizing agents and their effects on anilines.

• The Directing Effects of Substituents: The bromine atom at the para position of p-bromoaniline would be expected to remain stable during the oxidation of the amino group, leading to the desired 1-bromo-4-nitrosobenzene.

The following diagram illustrates the logical workflow for the synthesis of 1-bromo-4-nitrosobenzene from benzene, a common starting material in 19th-century organic synthesis.

Caption: Logical synthetic pathway from benzene to 1-bromo-4-nitrosobenzene.

The Bamberger Connection: Pioneering Research in Phenylhydroxylamines and Nitroso Compounds

While a singular "discovery" paper for 1-bromo-4-nitrosobenzene is not readily apparent in the historical record, the work of German chemist Eugen Bamberger in the late 19th and early 20th centuries is of paramount importance. Bamberger conducted extensive research on the chemistry of N-phenylhydroxylamines, which are key intermediates in both the reduction of nitro compounds and the oxidation of anilines.[3][4] His discovery of the "Bamberger rearrangement" in 1894, an acid-catalyzed rearrangement of N-phenylhydroxylamines to p-aminophenols, demonstrates his deep understanding of the intricate transformations involving nitrogen-containing aromatic compounds.[3][4]

It is highly probable that the synthesis of 1-bromo-4-nitrosobenzene was achieved during this period of intensive investigation into the oxidation of anilines and the chemistry of their derivatives. The oxidation of p-bromoaniline would have been a logical substrate for researchers like Bamberger to explore.

Early Synthetic Protocol: The Oxidation of p-Bromoaniline

The following is a plausible experimental protocol for the synthesis of 1-bromo-4-nitrosobenzene, based on the methods available to chemists in the late 19th and early 20th centuries. The use of Caro's acid (peroxymonosulfuric acid, H₂SO₅), discovered in 1898, provided a powerful new tool for the oxidation of anilines to nitroso compounds.

Step 1: Preparation of Caro's Acid (Peroxymonosulfuric Acid)

Causality: The in-situ preparation of Caro's acid is crucial as the reagent is unstable and must be used fresh. The reaction between a persulfate salt and concentrated sulfuric acid generates the highly reactive peroxymonosulfuric acid, the active oxidizing agent.

Protocol:

• In a flask submerged in an ice-salt bath, cautiously add 10 g of potassium persulfate (K₂S₂O₈) to 20 mL of concentrated sulfuric acid (H₂SO₄) with constant stirring.

• Maintain the temperature below 10 °C throughout the addition.

• Continue stirring the mixture in the ice bath for approximately 1 hour to ensure the formation of Caro's acid.

Step 2: Oxidation of p-Bromoaniline

Causality: The slow, portion-wise addition of the aniline to the cold oxidizing mixture is essential to control the exothermic reaction and prevent over-oxidation to the corresponding nitro compound. The low temperature helps to stabilize the desired nitroso product.

Protocol:

• Dissolve 5 g of p-bromoaniline in 50 mL of concentrated sulfuric acid. Cool this solution in an ice-salt bath.

• Slowly and with vigorous stirring, add the p-bromoaniline solution to the freshly prepared Caro's acid, ensuring the temperature does not rise above 5 °C.

• After the addition is complete, allow the reaction mixture to stand in the ice bath for 30 minutes.

• Pour the reaction mixture onto a large quantity of crushed ice. The 1-bromo-4-nitrosobenzene will precipitate as a solid.

• Filter the solid product and wash thoroughly with cold water to remove any residual acid.

• The crude product can be purified by steam distillation or recrystallization from a suitable solvent such as ethanol.

Early Characterization and Properties

Early characterization of newly synthesized compounds relied on fundamental physical and chemical properties. The following table summarizes the likely data points that would have been recorded for 1-bromo-4-nitrosobenzene in the late 19th or early 20th century.

Property	Observation
Appearance	A pale yellow or greenish-yellow crystalline solid. Aromatic nitroso compounds are known to exist as dimers in the solid state, which are often colorless or pale yellow. In solution or when melted, they can exhibit a characteristic green color due to the monomeric form.
Melting Point	A sharp melting point would have been a key indicator of purity.
Solubility	Insoluble in water, but soluble in common organic solvents of the era such as ether, ethanol, and chloroform.
Chemical Reactivity	- Reduction: Reduction with agents like tin and hydrochloric acid would yield p-bromoaniline. - Condensation: Reaction with anilines in the presence of acid would lead to the formation of azo compounds (the Baeyer-Mills reaction).

Significance and Early Applications

The discovery of 1-bromo-4-nitrosobenzene and other aromatic nitroso compounds was significant for several reasons:

• Expansion of Chemical Space: It introduced a new class of functionalized aromatic compounds, providing chemists with novel building blocks for synthesis.

• Mechanistic Insights: The study of their reactions, such as the Baeyer-Mills condensation, contributed to a deeper understanding of reaction mechanisms in organic chemistry.

• Precursors to Dyes: The condensation of nitroso compounds with anilines and phenols provided a route to azo and azoxy dyes, a field of immense industrial importance at the time.

While specific early industrial applications of 1-bromo-4-nitrosobenzene are not well-documented, its role as a synthetic intermediate would have been its primary value to the research chemists of the era.

Conclusion

The early research into 1-bromo-4-nitrosobenzene is a testament to the systematic and curiosity-driven nature of 19th-century organic chemistry. Building upon the foundational discovery of nitrosobenzene by Adolf von Baeyer, chemists, likely including prominent figures such as Eugen Bamberger, would have logically extended this chemistry to halogenated anilines. The development of new oxidizing agents like Caro's acid provided the practical means to achieve these syntheses. While the exact moment of its first synthesis may be lost to the detailed laboratory notebooks of the time, the intellectual and experimental pathway to 1-bromo-4-nitrosobenzene is a clear illustration of the scientific progress that defined this transformative era in chemical history.

References

• Baeyer, A. Ueber die Verbindungen der organischen Radicale mit den Halogenen, dem Stickstoffoxyd und dem unterstickstoffigen Oxyde. Berichte der deutschen chemischen Gesellschaft. 1874 , 7 (2), 1638-1640. [Link]

• Bamberger, E. Ueber das Phenylhydroxylamin. Berichte der deutschen chemischen Gesellschaft. 1894 , 27 (2), 1548-1557. [Link]

• Bamberger, E. Ueber die Reduction der Nitroverbindungen. Berichte der deutschen chemischen Gesellschaft. 1894 , 27 (2), 1347-1350. [Link]

• Williams, D. L. H. Preparations of C-Nitroso Compounds. Chemical Reviews. 2011 , 111 (12), PR461-PR505. [Link]

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Introduction: The Enigmatic Nitroso Group in Aromatic Systems

An In-Depth Technical Guide to the Reactivity of the Nitroso Group in Aromatic Compounds

The nitroso (–N=O) functional group, when attached to an aromatic ring, gives rise to a class of compounds—nitrosoarenes—that possess a rich and remarkably versatile chemical profile.[1] These vibrant green or blue compounds stand at a unique redox state between anilines and nitroarenes, serving as pivotal intermediates in organic synthesis and appearing in numerous biologically active molecules.[2][3] Their significance extends from classical dye manufacturing to modern applications in medicinal chemistry and materials science.[1][4] For researchers and drug development professionals, a deep understanding of the nitroso group's reactivity is paramount for harnessing its synthetic potential and navigating its biological implications.[5]

This guide provides a detailed exploration of the electronic structure, synthesis, and multifaceted reactivity of aromatic nitroso compounds. We will delve into the causality behind their behavior as electrophiles and nucleophiles, their participation in cycloaddition and rearrangement reactions, and their unique monomer-dimer equilibrium, grounding the discussion in mechanistic principles and practical laboratory applications.

Electronic Structure and Duality of Reactivity

The chemical behavior of a nitrosoarene is fundamentally dictated by the electronic properties of the nitroso group itself. The nitrogen atom is sp² hybridized, resulting in a planar R–N=O fragment with a bond angle slightly less than 120°.[4] The N=O bond is highly polarized due to the significant electronegativity difference between nitrogen and oxygen, creating an electrophilic nitrogen center and a nucleophilic oxygen center.

This inherent polarity is further modulated by resonance interactions with the aromatic ring. The nitroso group can act as both a resonance-withdrawing and a resonance-donating group, a duality that governs its reaction pathways.[6]

• Electron-Withdrawing Character: The π-bond of the N=O group can conjugate with the aromatic π-system, withdrawing electron density. This effect is crucial for activating the ring toward nucleophilic aromatic substitution.[6]

• Electron-Donating Character: The lone pair on the nitrogen atom can also be delocalized into the aromatic ring. This resonance donation directs incoming electrophiles to the ortho and para positions, although the group's overall inductive withdrawal effect makes it deactivating for electrophilic aromatic substitution.[6]

This electronic ambivalence allows nitrosoarenes to function as both electrophiles (at nitrogen) and nucleophiles (at nitrogen or oxygen), making them exceptionally versatile reagents in synthesis.[2][7]

Caption: Resonance duality of the aromatic nitroso group.

Synthesis of Aromatic Nitroso Compounds

The preparation of nitrosoaromatics can be challenging due to their reactivity, but several reliable methods have been established.[2] The choice of method often depends on the desired substitution pattern and the stability of the target molecule.

Method	Precursor	Typical Reagents	Key Features	Reference(s)
Oxidation	Anilines / Hydroxylamines	H₂O₂, Caro's acid (H₂SO₅), MoO₃/KOH	Common and direct route. Can be prone to over-oxidation to the nitro compound.	[8][9]
Reduction	Nitroarenes	Milder reducing agents (e.g., NaBH₄, metal hydrides with controlled stoichiometry)	Requires careful control to stop at the nitroso stage and avoid reduction to amines.	[4][8]
Baudisch Reaction	Phenols or Benzene	Hydroxylamine, H₂O₂, Cu(II) salts	A specific method for synthesizing ortho-nitrosophenols. The metal ion directs ortho-nitrosation.	[10][11][12]
Baeyer Synthesis	Organomercury compounds	Nitrosyl bromide (NOBr)	Of historical significance; the first preparation of nitrosobenzene.	[2][7]

Experimental Protocol: Oxidation of N,N-Dimethylaniline

This protocol details the synthesis of p-nitroso-N,N-dimethylaniline, a common and stable nitrosoarene, via oxidation.

Materials:

• N,N-dimethylaniline

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (NaOH)

• Ice

• Deionized water

Procedure:

• Diazotization (Formation of Nitrosating Agent): In a flask submerged in an ice-salt bath, dissolve sodium nitrite in water. Slowly add concentrated HCl while maintaining the temperature below 5°C. This generates nitrous acid in situ.

• Nitrosation: Prepare a solution of N,N-dimethylaniline in dilute HCl. Cool this solution in an ice bath.

• Slowly add the cold nitrous acid solution to the N,N-dimethylaniline solution with vigorous stirring. Ensure the temperature remains below 5°C throughout the addition. A yellow precipitate of the hydrochloride salt of the product will form.

• Isolation: After the addition is complete, continue stirring for 30 minutes in the ice bath.

• Collect the precipitate by vacuum filtration and wash it with cold water.

• Neutralization: To obtain the free base, suspend the filtered solid in water and slowly add a cold, dilute solution of sodium hydroxide until the solution is basic. The color will change to a characteristic bright green.

• Filter the green solid, wash thoroughly with cold water until the washings are neutral, and dry in vacuo away from direct light.

Key Reaction Classes

The rich reactivity of aromatic nitroso compounds can be categorized into several major classes.

Reactions as Electrophiles: The Nitroso-Aldol Reaction

The electrophilic nitrogen atom is susceptible to attack by nucleophiles. A prime example is the nitroso-aldol reaction, where an enolate attacks the nitroso nitrogen to form an N-hydroxy-α-amino carbonyl compound. This reaction is a powerful tool for C-N bond formation.[7] Controlling the chemoselectivity between N-attack and O-attack is a key challenge in nitroso chemistry.[7]

Caption: Workflow for the Nitroso-Aldol reaction.

Cycloaddition Reactions: The Nitroso Diels-Alder

Nitrosoarenes are excellent dienophiles in [4+2] cycloaddition reactions, known as the nitroso Diels-Alder reaction.[13] They readily react with 1,3-dienes to form 3,6-dihydro-1,2-oxazines, which are valuable heterocyclic intermediates.[13][14] Mechanistic studies, combining kinetics and computational analysis, suggest that the reaction often proceeds through a stepwise, diradical pathway rather than a concerted mechanism.[15][16] The reaction is typically accelerated by electron-withdrawing groups on the nitrosoarene and electron-donating groups on the diene.[15]

Recently, this reaction has been extended to include photoinduced reductive cycloadditions, where a nitroarene is reduced in situ to the corresponding nitrosoarene, which is then trapped by a diene.[13]

Rearrangement Reactions: The Fischer-Hepp Rearrangement

The Fischer-Hepp rearrangement is a classic named reaction involving N-nitroso derivatives of secondary aromatic amines.[17] Under acidic conditions (typically HCl), the nitroso group migrates from the nitrogen atom to the para-position of the aromatic ring.[18][19] This reaction is synthetically important because direct para-nitrosation of secondary anilines is often not feasible.[19]

While an intermolecular mechanism involving dissociation to the amine and a nitrosating agent (like NOCl) was initially proposed, evidence from isotopic labeling studies strongly supports an intramolecular pathway.[17][20]

Caption: Proposed intramolecular mechanism of the Fischer-Hepp rearrangement.

The Monomer-Dimer Equilibrium

A defining characteristic of aromatic nitroso compounds is their tendency to exist in a reversible monomer-dimer equilibrium.[4][21]

• Monomers: In dilute solution, at elevated temperatures, or in the gas phase, the monomeric form (Ar-N=O) predominates. These monomers are responsible for the compounds' characteristic deep green or blue color.[2][22]

• Dimers: In the solid state or in concentrated solution, they dimerize to form azodioxy compounds (Ar–N(O)–N(O)–Ar), which are typically colorless or pale yellow.[4][23] These dimers can exist as cis and trans isomers.[24]

This equilibrium is highly sensitive to the physical state, temperature, and steric effects of ortho substituents, which can hinder dimerization.[2] The photodissociation of dimers in the solid state at cryogenic temperatures to yield colored monomers is a notable example of solid-state photochromism.[23]

Property	Monomer (Ar-N=O)	Dimer (Azodioxy)
Appearance	Deep green or blue	Colorless or pale yellow
Favored State	Dilute solution, high temp, gas phase	Solid state, concentrated solution
Magnetic Property	Paramagnetic character (diradical)	Diamagnetic
Key Bond	N=O double bond	N-N single bond, N=O bonds

Applications in Drug Discovery and Development

The unique reactivity of the nitroso group makes it a valuable functionality in medicinal chemistry and drug development.[5]

• Synthetic Intermediates: Nitrosoarenes are versatile building blocks for synthesizing complex nitrogen-containing heterocycles, which form the core of many pharmaceutical agents.[1][8]

• Bioactive Molecules: The nitroso group itself is present in various bioactive compounds with a wide range of therapeutic effects, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[5][25] For example, nitrosoureas are a class of anticancer drugs that function by alkylating DNA.[25]

• Bioreductive Prodrugs: The nitroso group can be a precursor to cytotoxic amines. In the hypoxic (low oxygen) environment of solid tumors, nitroaromatics can be reduced to nitroso intermediates and then to hydroxylamines and amines, which can exert a therapeutic effect.

• Toxicity and Genotoxicity: A critical consideration for drug development professionals is the potential toxicity of nitroso compounds. Many N-nitroso compounds (nitrosamines) are potent genotoxic carcinogens.[26][27] The formation of such impurities during drug synthesis or storage is a major regulatory concern.[28] Aromatic C-nitroso compounds can also exert toxicity by reacting with biological nucleophiles like glutathione.[2]

Conclusion

Aromatic nitroso compounds are far more than simple chemical curiosities. Their sophisticated electronic structure endows them with a dual reactivity that has been exploited in a vast array of chemical transformations. From fundamental cycloaddition and rearrangement reactions to their application as key intermediates in the synthesis of complex molecular targets, nitrosoarenes hold a significant place in the synthetic chemist's toolbox. For professionals in drug discovery, a thorough understanding of both the synthetic utility and the potential toxicological profile of the aromatic nitroso group is essential for innovating safely and effectively. The continued exploration of nitrosoarene chemistry promises to unlock new synthetic methodologies and novel therapeutic agents.

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Electron Paramagnetic Resonance (EPR) Basics for Spin Trapping: A Senior Application Scientist's Guide

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Free radicals and other reactive species are often ephemeral, yet their impact on biological systems and chemical processes is profound, driving everything from cellular signaling to material degradation. Their fleeting nature makes direct detection exceedingly difficult. This guide provides an in-depth exploration of Electron Paramagnetic Resonance (EPR) spin trapping, the definitive technique for detecting and identifying short-lived radical species.[1][2][3] Authored from the perspective of a Senior Application Scientist, this document moves beyond mere protocol, delving into the causality behind experimental choices to empower researchers in designing robust, self-validating studies. We will cover the core principles of EPR, the chemistry of spin trapping, strategic selection of spin traps, detailed experimental workflows, and the critical art of data interpretation, including how to navigate potential artifacts.

The Conundrum of the Unpaired Electron

In the fields of biology and drug development, free radicals—molecules containing one or more unpaired electrons—are double-edged swords. They are implicated in the pathophysiology of numerous diseases and are byproducts of many metabolic processes, but they are also notoriously difficult to study.[4] Their high reactivity translates to extremely short half-lives, often in the nanosecond to microsecond range, making their steady-state concentrations in biological systems far too low for direct spectroscopic detection.[5][6]

This is where Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), becomes indispensable. EPR is a spectroscopic technique uniquely sensitive to species with unpaired electrons.[5][7] While it can directly measure stable radicals, its true power in biological and chemical research is unlocked through an indirect approach known as spin trapping.[3][8][9]

The Principle of Spin Trapping: Granting Persistence to the Transient

Spin trapping is an elegant solution to the problem of radical instability. The technique involves adding a diamagnetic compound, the "spin trap," to the system of interest.[4][6] This trap has a specific chemical feature—typically a nitrone or nitroso group—that readily reacts with the transient free radical (R•).[4][10] This covalent addition reaction converts the short-lived radical into a significantly more stable and persistent paramagnetic species called a "spin adduct."[1][5][11] This adduct, which is a nitroxide radical, accumulates to a concentration detectable by EPR.[5][10]

The core value of this technique is twofold: it overcomes the lifetime limitation of the original radical, and the resulting EPR spectrum of the spin adduct serves as a unique "fingerprint," providing structural information that helps identify the initial transient radical that was trapped.[1][12]

Caption: The fundamental mechanism of spin trapping.

Foundations of EPR Spectroscopy

To interpret spin trapping data, a foundational understanding of EPR is essential. The principles are analogous to the more familiar Nuclear Magnetic Resonance (NMR), but EPR focuses on electron spins instead of nuclear spins.[13][14]

• The Zeeman Effect: When a sample containing unpaired electrons is placed in a strong external magnetic field (B₀), the magnetic moments of the electrons align either parallel or anti-parallel to the field. These two orientations have different energies, a phenomenon known as Zeeman splitting.[7]

• Resonance Condition: If electromagnetic radiation, typically in the microwave frequency range, is applied to the sample, it can induce a "spin flip" transition between the lower and higher energy states.[15] This absorption of energy occurs only when the microwave energy precisely matches the energy difference between the spin states, fulfilling the resonance condition.

• The EPR Spectrum: An EPR spectrometer typically holds the microwave frequency constant while sweeping the external magnetic field.[13] An absorption of microwave power is recorded at the magnetic field strength that satisfies the resonance condition, generating the EPR spectrum.

The resulting spectrum is rich with information, primarily derived from two key parameters:

• The g-value: This is a dimensionless constant that is characteristic of the electron's local environment. For many organic radicals, the g-value is close to that of a free electron (≈2.0023).[16] Deviations from this value can provide clues about the atom on which the unpaired electron is centered.[11]

• Hyperfine Splitting (hfs): The most critical parameter for radical identification is the hyperfine interaction. This is the coupling of the unpaired electron's magnetic moment with the magnetic moments of nearby atomic nuclei (like ¹⁴N, ¹H, ³¹P).[7][13] This interaction splits the single EPR line into multiple lines. The pattern of this splitting (e.g., a triplet from a single ¹⁴N nucleus) and the spacing between the lines (the hyperfine coupling constant, a) are highly characteristic of the spin adduct's structure, and by extension, the trapped radical.[11][12]

The Spin Trap Toolkit: A Strategic Selection

The success of a spin trapping experiment hinges on the selection of the appropriate spin trap. There is no universal trap; the choice is a strategic one based on the expected radical, the experimental system (aqueous vs. lipid), and the desired stability of the adduct. An ideal spin trap reacts quickly with the target radical, forms a stable adduct with a distinctive and informative EPR spectrum, and does not introduce artifacts.[4]

The most common spin traps are nitrones, with 5,5-dimethyl-1-pyrroline N-oxide (DMPO) and α-phenyl N-tert-butylnitrone (PBN) being the workhorses of the field.[1][6]

Spin Trap	Primary Targets	Advantages	Causality & Field Insights
DMPO	•OH, O₂•⁻, Carbon-centered radicals	Most redox-inactive, forms highly distinct spectra for different radicals.[17][18]	Why it's the default: DMPO's cyclic structure constrains the β-hydrogen, making its hyperfine coupling constant highly sensitive to the nature of the trapped radical (R•). This provides a clear spectral fingerprint for •OH vs. O₂•⁻ vs. alkyl radicals. The caveat: The DMPO-OOH adduct (from trapping superoxide) is notoriously unstable, with a half-life of only 1-2 minutes, decomposing to the DMPO-OH adduct.[10] This requires rapid measurement and careful interpretation.
PBN	Carbon-centered radicals, some oxygen-centered radicals	Forms relatively stable adducts, easy to handle.[10]	Why it's used for lipophilic systems: PBN is more lipid-soluble than DMPO and is excellent for trapping carbon-centered radicals in lipid peroxidation studies.[2] The trade-off: PBN adduct spectra are often less informative, showing only nitrogen and β-hydrogen splittings that are not very sensitive to the trapped radical's identity. It's better for detection than for precise identification.
DEPMPO	O₂•⁻, •OH	Forms a much more stable superoxide adduct than DMPO.[17][19]	Why it's the superior choice for superoxide: The phosphoryl group significantly increases the stability of the superoxide adduct, extending its half-life to ~15 minutes. This makes detection far more reliable and allows for longer signal accumulation. This is a direct chemical solution to the primary weakness of DMPO for superoxide studies.
DBNBS	Carbon-centered radicals	Nitroso trap; adducts can provide additional hyperfine information.	Why it's a specialist tool: As a C-nitroso trap, the radical adds directly to the nitrogen atom. This can yield more structural information but comes at the cost of specificity, as DBNBS can react non-radically.[1] Its use is often limited to confirming radicals in specific chemical systems.

Experimental Design: A Self-Validating Protocol

A trustworthy EPR spin trapping experiment is built on a foundation of meticulous planning and rigorous controls. Here, we outline a workflow for detecting superoxide generated by the xanthine/xanthine oxidase system, a common positive control experiment.

Caption: Step-by-step workflow for a typical EPR spin trapping experiment.

Detailed Step-by-Step Methodology

• Reagent Preparation (The Foundation):

  • Buffer: Prepare a 100 mM phosphate buffer (pH 7.4). Causality: Phosphate is a good biological buffer and is generally EPR silent.

  • Chelator: Add a metal chelator like 25 µM diethylenetriaminepentaacetic acid (DTPA).[18] Causality: Trace metal contaminants (iron, copper) can catalyze the Fenton reaction (H₂O₂ + Fe²⁺ → •OH + OH⁻ + Fe³⁺), generating artifactual hydroxyl radical signals. DTPA sequesters these metals, preventing this critical artifact.

  • Reactants: Prepare a 1 mM stock solution of hypoxanthine and an appropriate dilution of xanthine oxidase enzyme.[18]

  • Spin Trap: Prepare a 1 M stock solution of DMPO in buffer.[18] Causality: A high concentration (final concentration typically 50-100 mM) is required to ensure the rate of spin trapping is much faster than the rate of radical-radical annihilation or other decay pathways.[20] Always use high-purity DMPO, as impurities are a common source of artifactual signals.[21]

• Reaction and Measurement:

  • In an Eppendorf tube, prepare the final reaction mixture (e.g., total volume 200 µL). Add buffer, hypoxanthine, and the DMPO spin trap.

  • Initiate the reaction by adding the final component, xanthine oxidase. Vortex briefly.[18]

  • Immediately transfer the solution into a specialized quartz EPR flat cell or a glass capillary tube.

  • Place the sample into the EPR spectrometer's resonant cavity, tune the instrument, and begin spectral acquisition. Causality: The kinetics are critical. For unstable adducts like DMPO-OOH, the spectrum should be acquired within 30-60 seconds of initiation.

• Spectrometer Settings (Typical X-Band): The precise settings will depend on the instrument, but a typical starting point for spin trapping is:

Parameter	Typical Value	Rationale
Microwave Frequency	~9.4 GHz	Standard for X-band spectrometers.
Center Field	~3365 G	Centered around the g-value for nitroxides.
Sweep Width	100 G	Sufficient to capture the entire nitroxide spectrum.
Modulation Amplitude	≤ 1 G	A critical parameter. It should be less than the narrowest linewidth to avoid artificial broadening and loss of resolution.
Scan Time	30-60 s	A balance between signal-to-noise and capturing the signal before the adduct decays.
Number of Scans	1-3	For unstable adducts, fewer scans are better. For more stable signals, multiple scans can be averaged to improve the signal-to-noise ratio.

• The Mandate for Controls: Your data is only as trustworthy as your controls. Always perform the following experiments:[18]

  • Full system minus enzyme: Shows that the signal is dependent on enzymatic activity.

  • Full system minus substrate (hypoxanthine): Confirms substrate dependence.

  • Full system minus spin trap: Ensures there are no intrinsic paramagnetic signals in your system.

  • Spin trap in buffer alone: Checks for paramagnetic impurities in the spin trap solution itself.

Data Interpretation: From Raw Spectra to Actionable Insights

Qualitative Analysis: Identifying the Culprit

The primary goal is to identify the trapped radical by analyzing the spin adduct's EPR spectrum.

• Pattern Recognition: Observe the number of lines and their relative intensities. The DMPO-OH adduct famously presents a 1:2:2:1 quartet, resulting from nearly identical hyperfine coupling to the nitrogen and the β-hydrogen (aN ≈ aH). The DMPO-OOH adduct has a different pattern entirely.

• Measure Hyperfine Splitting Constants (hfs): Precisely measure the distance (in Gauss or millitesla) between the spectral lines to determine the coupling constants (aN, aH, etc.).

• Consult a Database: Compare your experimentally determined hfs values and g-value with an authoritative database of spin adducts (e.g., the NIEHS Spin Trap Database). A close match provides a confident identification of the trapped radical.[20]

Quantitative Analysis: Gauging the Radical Flux

While challenging, EPR can provide quantitative data on radical production.[19]

• Double Integration: The total concentration of the spin adduct in the sample is directly proportional to the area under the absorption curve of the EPR spectrum.[16] This area is calculated by taking the double integral of the first-derivative spectrum that is typically recorded.

• Calibration: To determine the absolute concentration, the double integral of the unknown sample is compared to that of a standard sample containing a known concentration of a very stable radical (e.g., TEMPO or CP-H).[11] This calibration must be performed under identical instrument settings.

• Kinetic Considerations: It is crucial to remember that you are measuring the steady-state concentration of the spin adduct, not the initial radical.[19] This value is a complex function of the rate of radical generation, the rate of spin trapping, and the rate of spin adduct decay. Sophisticated kinetic modeling may be required for a true quantitative understanding.[19]

Navigating the Pitfalls: A Guide to Scientific Integrity

EPR spin trapping is a powerful technique, but it is not immune to artifacts. An expert practitioner must be aware of and control for these potential pitfalls.[8][22]

• Artifactual •OH Generation: As mentioned, trace metals can generate •OH via the Fenton reaction. Meticulous use of metal chelators is non-negotiable.[18]

• Spin Adduct Decomposition: The instability of some adducts can be misleading. For example, the rapid decay of DMPO-OOH to the DMPO-OH adduct can lead to an overestimation of •OH and an underestimation of O₂•⁻.[10] Using a more appropriate trap like DEPMPO for superoxide detection is a way to validate the findings.

• Nucleophilic Addition (Forrester-Hepburn Mechanism): Some nitrone spin traps can react with non-radical nucleophiles, and the resulting hydroxylamine can be oxidized to a nitroxide, giving a "false positive" EPR signal identical to a true spin adduct.[2][21][23] Running appropriate controls and understanding the chemistry of your system is key to avoiding this misinterpretation.

Conclusion

Electron Paramagnetic Resonance with spin trapping is the gold standard for the unambiguous detection and identification of transient free radicals.[3][9] Its power lies in its ability to provide a definitive "fingerprint" of a specific radical species in complex chemical and biological systems. However, its successful application is not a simple matter of following a recipe. It requires a deep understanding of the underlying principles, a strategic approach to experimental design, and a vigilant awareness of potential artifacts. By embracing the causality behind each experimental step—from choosing the right chelator to selecting the optimal spin trap—researchers can harness the full power of this technique to generate robust, defensible, and truly insightful data in their scientific and drug development endeavors.

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The Unseen Architects: A Technical Guide to Free Radical Chemistry and Detection

Foreword

In the intricate theater of cellular biology and drug development, a class of ephemeral yet potent actors plays a pivotal role: free radicals. These highly reactive molecules, once dismissed as mere agents of chaos and cellular damage, are now recognized for their dual nature, acting as both destructive forces and critical signaling messengers.[1][2] For researchers, scientists, and drug development professionals, a deep understanding of free radical chemistry and the ability to accurately detect these transient species are not just academic pursuits; they are essential for unraveling disease mechanisms, designing effective therapeutics, and ensuring product stability. This guide provides a comprehensive exploration of the core principles of free radical chemistry and a detailed, field-proven overview of the primary methods for their detection and characterization.

Part 1: The Essence of a Radical - A Primer on Free Radical Chemistry

A free radical is an atom, molecule, or ion that possesses at least one unpaired valence electron.[3][4][5] This unpaired electron makes radicals highly reactive as they seek to pair up with another electron, often by abstracting one from a neighboring molecule.[5][6] This act initiates a cascade of reactions, a chain reaction that can propagate and cause significant molecular damage if left unchecked.[6][7]

Formation: The Genesis of Reactivity

Free radicals are generated through various endogenous and exogenous processes.[8]

• Endogenous Sources: Normal metabolic processes are a primary source of free radicals. The mitochondrial electron transport chain, for instance, is a major producer of the superoxide radical (O₂•⁻).[8][9] Other cellular sources include peroxisomes and phagocytic cells.[8]

• Exogenous Sources: Exposure to environmental factors such as ultraviolet (UV) radiation, ionizing radiation, pollution, and cigarette smoke can lead to the formation of free radicals in the body.[8][10][11] Certain drugs and toxins also exert their harmful effects through the generation of reactive species.[10]

The formation of a radical often involves the homolytic cleavage of a covalent bond, where the two electrons of the bond are distributed equally between the two resulting fragments. This process requires a significant input of energy, such as heat or light.[5]

Caption: Homolytic cleavage of a covalent bond results in two free radicals.

The Double-Edged Sword: Biological Significance

While historically associated with cellular damage, it's now understood that free radicals, particularly reactive oxygen species (ROS) and reactive nitrogen species (RNS), play crucial roles in various physiological processes.[1][2] At low to moderate concentrations, they function as signaling molecules in pathways that regulate cell growth, immune responses, and vascular tone.[2][4][5]

However, an imbalance between the production of free radicals and the body's ability to neutralize them leads to a state known as oxidative stress .[9][12][13] This excess of reactive species can inflict damage on vital biomolecules, including lipids, proteins, and DNA, contributing to the pathogenesis of numerous diseases such as cancer, neurodegenerative disorders, cardiovascular diseases, and the aging process itself.[1][10][11][12]

Caption: The progression from excess free radicals to oxidative stress and cellular damage.

Part 2: Illuminating the Invisible - A Guide to Free Radical Detection Methods

The high reactivity and short lifespan of most free radicals make their direct detection a significant analytical challenge.[14] Consequently, a variety of direct and indirect methods have been developed, each with its own set of advantages and limitations. The choice of method is dictated by the specific radical of interest, the biological system under investigation, and the desired level of sensitivity and specificity.

Electron Paramagnetic Resonance (EPR) Spectroscopy: The Gold Standard

Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is widely regarded as the "gold standard" for the detection and characterization of radicals.[15] It is the only technique that directly detects the unpaired electron that defines a radical species.[16]

Principle of Operation: EPR spectroscopy is analogous to Nuclear Magnetic Resonance (NMR), but it excites the spins of electrons instead of atomic nuclei.[16] When a sample containing unpaired electrons is placed in a strong magnetic field, the electron spins align either parallel or anti-parallel to the field. The application of microwave radiation induces transitions between these spin states, and the absorption of this radiation is detected. The resulting EPR spectrum provides information about the identity, concentration, and environment of the radical.[16]

Advantages:

• Direct Detection: Unambiguously identifies species with unpaired electrons.[16]

• High Specificity: Provides structural information about the radical.

• Quantitative: Can determine the concentration of radical species.[16]

Limitations:

• Low Sensitivity: Requires relatively high concentrations of radicals for direct detection.

• Water Interference: Water strongly absorbs microwaves, posing a challenge for aqueous biological samples.[17]

• Short-Lived Radicals: Many biologically relevant radicals have lifetimes too short for direct EPR detection at room temperature.[18]

Experimental Protocol: Direct EPR of a Stable Radical (e.g., TEMPO)

• Sample Preparation: Prepare a solution of the stable radical (e.g., 100 µM TEMPO) in a suitable solvent (e.g., toluene for non-aqueous or a buffered aqueous solution).

• EPR Tube Loading: Carefully transfer the sample into a quartz EPR tube, ensuring there are no air bubbles.

• Instrument Setup: Place the EPR tube into the resonant cavity of the EPR spectrometer. Tune the spectrometer to the appropriate microwave frequency and magnetic field range.

• Data Acquisition: Initiate the magnetic field sweep and record the microwave absorption.

• Spectral Analysis: Analyze the resulting spectrum to determine the g-factor and hyperfine coupling constants, which are characteristic of the radical.

Spin Trapping: Capturing Fleeting Radicals

To overcome the challenge of detecting short-lived radicals with EPR, the technique of spin trapping is employed.[19] This method involves the use of a "spin trap," a diamagnetic molecule that reacts with the transient radical to form a more stable and persistent radical adduct that can be readily detected by EPR.[18][19]

Common Spin Traps:

• 5,5-dimethyl-1-pyrroline N-oxide (DMPO): A widely used nitrone spin trap.[19]

• α-phenyl N-tert-butylnitrone (PBN): Another common nitrone spin trap.[19]

• 5-Diisopropoxyphosphoryl-5-methyl-1-pyrroline-N-oxide (DIPPMPO): Used for measuring superoxide production.[19]

Caption: Workflow of spin trapping for the detection of short-lived free radicals.

Experimental Protocol: Spin Trapping of Superoxide in a Cellular System

• Cell Culture: Culture the cells of interest (e.g., macrophages) in a suitable medium.

• Stimulation: Induce superoxide production by treating the cells with a stimulus (e.g., phorbol 12-myristate 13-acetate, PMA).

• Spin Trap Addition: Add the spin trap (e.g., 50 mM DMPO) to the cell suspension.

• Incubation: Incubate the mixture for a defined period to allow for the formation of the DMPO-superoxide adduct.

• Sample Collection: Collect the cell suspension and transfer it to an EPR tube.

• EPR Analysis: Immediately analyze the sample using an EPR spectrometer to detect the characteristic spectrum of the DMPO-OOH adduct.

Immuno-Spin Trapping: Enhancing Sensitivity and Specificity

Immuno-spin trapping is a powerful technique that combines the specificity of spin trapping with the high sensitivity of immunoassays.[20][21] It is particularly useful for detecting protein- and DNA-centered radicals.[20]

Principle: In this method, a spin trap like DMPO reacts with a biomolecule-centered radical to form a stable nitrone adduct.[20][22] This adduct is not a radical itself and is therefore EPR-silent.[21] However, it can be detected using antibodies that specifically recognize the nitrone moiety of the adduct.[21][22] This allows for the use of highly sensitive immunodetection techniques such as ELISA, Western blotting, and immunofluorescence microscopy.[21]

Advantages:

• Extremely High Sensitivity: Can be up to a million times more sensitive than EPR.[23]

• Spatial Resolution: Allows for the localization of radical formation within cells and tissues.[20][23]

• Versatility: Can be adapted to various immunoassay formats.

Experimental Protocol: Immuno-Spin Trapping of Protein Radicals in Tissue Homogenates

• Tissue Homogenization: Homogenize the tissue sample in a buffer containing the spin trap DMPO.

• Radical Induction: Induce radical formation (e.g., by adding a pro-oxidant).

• Protein Extraction: Extract the proteins from the homogenate.

• Western Blotting:

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody against the DMPO-nitrone adduct.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein-DMPO adducts using a chemiluminescent substrate.

Fluorescence-Based Assays: Visualizing Radical Production

Fluorescent probes offer a sensitive and versatile approach for detecting free radicals, particularly in living cells.[24] These probes are molecules that exhibit a change in their fluorescent properties upon reaction with a specific radical species.

Sensing Mechanisms:

• Photoinduced Electron Transfer (PeT): The radical oxidizes or reduces the probe, leading to a change in fluorescence.

• Intramolecular Charge Transfer (ICT): The reaction with the radical alters the electron distribution within the probe, shifting its emission wavelength.

• Fluorescence Resonance Energy Transfer (FRET): The radical-induced cleavage of a linker between two fluorophores disrupts FRET.

Common Fluorescent Probes:

• 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA): A general probe for cellular ROS.

• Dihydroethidium (DHE): Used for the detection of superoxide.

• MitoSOX Red: A mitochondrial-targeted superoxide indicator.

• NBD-Pen: A probe for detecting lipid radicals.[25]

Advantages:

• High Sensitivity: Can detect low concentrations of radicals.

• Real-Time Imaging: Allows for the visualization of radical production in living cells and in real-time.

• Subcellular Localization: Probes can be targeted to specific organelles, such as mitochondria.[26]

Limitations:

• Specificity Issues: Some probes can react with multiple ROS, leading to ambiguity.[27]

• Artifacts: The probes themselves can sometimes generate radicals or be affected by other cellular components.[23]

Experimental Protocol: Detection of Cellular ROS using DCFH-DA

• Cell Seeding: Seed cells in a multi-well plate or on a coverslip.

• Probe Loading: Incubate the cells with DCFH-DA (typically 5-10 µM) in a serum-free medium for 30-60 minutes. The diacetate group is cleaved by intracellular esterases, trapping the probe inside the cells.

• Washing: Wash the cells to remove excess probe.

• Treatment: Treat the cells with the experimental compound to induce or inhibit ROS production.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader, fluorescence microscope, or flow cytometer. An increase in fluorescence indicates an increase in ROS levels.

Chemiluminescence Assays: Detecting Light from Radical Reactions

Chemiluminescence is the emission of light as a result of a chemical reaction.[28] Certain molecules, known as chemiluminescent probes, emit light when they react with free radicals. This light emission can be quantified to determine the amount of radical present.

Common Chemiluminescent Probes:

• Luminol: Reacts with various ROS, particularly in the presence of a catalyst like horseradish peroxidase (HRP), to produce light.[29][30]

• Lucigenin: Another probe used for the detection of superoxide.[31]

Advantages:

• High Sensitivity: Capable of detecting very low levels of ROS.[30][31]

• Simple and Cost-Effective: The instrumentation is relatively simple and the reagents are often inexpensive.[30]

Limitations:

• Indirect Measurement: The light emission is a result of a series of reactions, which can be influenced by various factors.

• Specificity Concerns: Similar to fluorescent probes, specificity can be an issue.

Experimental Protocol: Measurement of Superoxide using a Luminol-Based Assay

• Reagent Preparation: Prepare a working solution containing luminol and HRP in a suitable buffer.

• Sample Addition: Add the sample containing the source of superoxide (e.g., xanthine/xanthine oxidase system or stimulated cells) to a luminometer tube or a white-walled multi-well plate.

• Initiation of Reaction: Add the luminol/HRP working solution to the sample.

• Luminescence Measurement: Immediately measure the light emission using a luminometer. The intensity of the chemiluminescence is proportional to the rate of superoxide production.

Part 3: Comparative Analysis and Best Practices

The selection of an appropriate method for free radical detection is a critical decision that depends on the specific research question. The following table provides a comparative summary of the key features of the discussed techniques.

Method	Principle	Detection	Sensitivity	Specificity	Key Application
EPR Spectroscopy	Direct detection of unpaired electrons	Direct	Low	High	Identification and quantification of stable radicals
Spin Trapping	Reaction with a spin trap to form a stable radical adduct	Indirect (EPR)	Moderate	Moderate to High	Detection of short-lived radicals in various systems
Immuno-Spin Trapping	Immunodetection of stable nitrone adducts	Indirect (Immunoassay)	Very High	High	Detection and localization of protein and DNA radicals
Fluorescence Assays	Change in fluorescence upon reaction with a radical	Indirect (Fluorescence)	High	Low to Moderate	Real-time imaging of ROS in living cells
Chemiluminescence Assays	Light emission from a chemical reaction with a radical	Indirect (Luminescence)	Very High	Low to Moderate	Quantification of ROS in biochemical and cellular assays

Best Practices for Reliable Free Radical Detection:

• Method Validation: It is crucial to use multiple, complementary methods to confirm the identity and source of the detected radicals.

• Appropriate Controls: Always include positive and negative controls in your experiments. For example, use a known radical scavenger to demonstrate that the signal is indeed from a free radical.

• Consider the Biological Context: The choice of method and experimental conditions should be carefully considered in the context of the biological system being studied.

• Awareness of Artifacts: Be aware of the potential for artifacts with each technique and take steps to minimize them.

Conclusion

The field of free radical chemistry is a dynamic and expanding area of research with profound implications for human health and disease. The ability to accurately and reliably detect and characterize these transient species is paramount for advancing our understanding of their complex roles in biological systems. This guide has provided a comprehensive overview of the fundamental principles of free radical chemistry and a detailed examination of the key detection methods available to researchers. By understanding the strengths and limitations of each technique and adhering to best practices, scientists and drug development professionals can confidently navigate the challenging yet rewarding world of free radical research, paving the way for new diagnostic and therapeutic innovations.

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Protocols & Analytical Methods

Using 1-Bromo-4-nitrosobenzene as a Spin Trap for the Detection and Characterization of Transient Radicals

Application Note & Protocol

Abstract

The detection of short-lived, reactive free radicals is a significant challenge in chemical and biological research. Electron Paramagnetic Resonance (EPR) spectroscopy, also known as Electron Spin Resonance (ESR), is the most definitive method for observing these species[1][2]. However, the low concentrations and fleeting lifetimes of many radicals prevent their direct detection. The technique of spin trapping overcomes this limitation by using a diamagnetic "spin trap" molecule to react with a transient radical, converting it into a more stable and EPR-detectable nitroxide radical, known as a spin adduct[3][4]. This guide provides a detailed overview and protocol for using 1-bromo-4-nitrosobenzene, an aromatic nitroso compound, as a spin trap for the detection and identification of carbon-centered and other radicals.

Principle of Nitroso-Based Spin Trapping

Spin traps are broadly categorized into nitrones and nitroso compounds[5]. While nitrones are more commonly used, nitroso traps like 1-bromo-4-nitrosobenzene offer a distinct advantage: the transient radical adds directly to the nitrogen atom of the nitroso group (-N=O).

This direct attachment places the trapped radical (R•) in close proximity to the nitroxide's unpaired electron. Consequently, the magnetic nuclei within the trapped radical can cause significant and highly informative hyperfine splittings in the EPR spectrum[6]. This often allows for a more straightforward and definitive identification of the original radical species compared to nitrone traps, where the radical is further removed from the nitroxide group[6][7].

Figure 1: Mechanism of radical trapping by 1-bromo-4-nitrosobenzene.

Technical Considerations & Best Practices

While powerful, the use of 1-bromo-4-nitrosobenzene requires careful experimental design to ensure data integrity.

• Purity and Stability: Nitroso compounds can exist in a monomer-dimer equilibrium, where the diamagnetic dimer is the inactive form. The blue or green monomer is the active spin trap. Solutions should be freshly prepared and protected from light, as nitroso compounds can be photochemically unstable.

• Potential Artifacts: Nitroso spin traps can be susceptible to reduction by biological reductants (like ascorbate) or chemical redox systems, which can generate a nitroxide signal without trapping a radical of interest[8]. Therefore, meticulous control experiments are not just recommended, they are essential for valid results.

• Solubility: 1-Bromo-4-nitrosobenzene is an aromatic compound with limited aqueous solubility. For biological or aqueous systems, the choice of solvent is critical. A co-solvent such as DMSO or ethanol may be required, but its potential to react with the system or alter radical generation must be evaluated.

• Complementary Nature: Nitroso traps are particularly effective for carbon-centered and metal-centered radicals, while nitrones often form more persistent adducts with many small inorganic radicals[1]. The choice of trap should be driven by the suspected nature of the radical intermediate.

Protocol 1: Synthesis of 1-Bromo-4-nitrosobenzene

This spin trap is not as commercially prevalent as its precursor, 1-bromo-4-nitrobenzene. The following protocol outlines a common method for its synthesis via the reduction of the corresponding nitro compound.

Disclaimer: This synthesis should only be performed by personnel trained in synthetic organic chemistry in a properly ventilated fume hood with appropriate personal protective equipment (PPE).

Part A: Synthesis of 1-Bromo-4-nitrobenzene (Precursor)

The precursor can be synthesized by the electrophilic nitration of bromobenzene[9][10][11].

• Prepare Nitrating Mixture: In a flask submerged in an ice bath, slowly add 5 mL of concentrated sulfuric acid (H₂SO₄) to 5 mL of concentrated nitric acid (HNO₃). Keep the mixture cool.

• Nitration: While stirring the cool nitrating mixture, add 2.6 mL of bromobenzene dropwise over 10-15 minutes, ensuring the temperature does not exceed 50-60°C.

• Reaction: After addition is complete, warm the mixture to 60°C for approximately 1 hour.

• Isolation: Carefully pour the reaction mixture over 100-200 mL of crushed ice and water. The crude product will precipitate.

• Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water. Recrystallize the crude product from ethanol to yield pure 1-bromo-4-nitrobenzene (m.p. 124-126°C)[12].

Part B: Reduction to 1-Bromo-4-nitrosobenzene

A common method for reducing aromatic nitro compounds to nitroso compounds is using a mild reducing agent.

• Reaction Setup: In a round-bottom flask, dissolve 1-bromo-4-nitrobenzene in a suitable solvent like glacial acetic acid.

• Reduction: While stirring vigorously at room temperature, add a controlled amount of a reducing agent (e.g., zinc dust) portion-wise. The reaction is exothermic and the progress can be monitored by a color change.

• Workup: Once the reaction is complete (as determined by TLC), the mixture is filtered to remove excess reducing agent and inorganic salts.

• Purification: The product is typically isolated by extraction and purified by chromatography or recrystallization.

Protocol 2: General Procedure for Radical Trapping & EPR Detection

This protocol provides a general workflow for detecting hydroxyl radicals (•OH) generated by a Fenton-like reaction. It must be adapted for specific experimental systems.

Materials:

• 1-Bromo-4-nitrosobenzene (spin trap)

• Dimethyl sulfoxide (DMSO, spectroscopic grade)

• Hydrogen peroxide (H₂O₂, 30%)

• Iron(II) sulfate heptahydrate (FeSO₄·7H₂O)

• Phosphate-buffered saline (PBS) or appropriate buffer

• High-purity nitrogen gas

• EPR flat cell or capillary tube

Procedure:

• Prepare Stock Solutions:

  • Spin Trap: Prepare a 100 mM stock solution of 1-bromo-4-nitrosobenzene in DMSO. Store in the dark.

  • Fe(II) Solution: Prepare a 10 mM stock solution of FeSO₄·7H₂O in deoxygenated buffer. Use immediately.

  • H₂O₂ Solution: Prepare a 10 mM stock solution of H₂O₂ in buffer.

• Sample Preparation (Perform in subdued light):

  • In a small glass vial, add the buffer.

  • Add the spin trap stock solution to a final concentration of 5-10 mM. Mix gently.

  • Add the Fe(II) solution to a final concentration of 1 mM.

• Initiate Radical Generation & Trapping:

  • To initiate the reaction, add H₂O₂ to a final concentration of 1 mM. The total sample volume is typically 200-500 µL.

  • Immediately mix the solution and transfer it to an EPR flat cell or capillary tube.

• EPR Spectrum Acquisition:

  • Place the sample into the EPR spectrometer cavity.

  • Acquire the spectrum using instrument settings appropriate for detecting nitroxides in a liquid solution.

  • Typical X-band Spectrometer Settings:

    • Center Field: ~3500 G (adjust based on g-value)

    • Sweep Width: 100 G

    • Microwave Frequency: ~9.8 GHz

    • Microwave Power: 10-20 mW (avoid saturation)

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: 0.1 - 1.0 G (optimize for resolution vs. signal-to-noise)

    • Time Constant: 0.01 - 0.1 s

    • Number of Scans: 1-10 (average to improve signal-to-noise)

• Essential Control Experiments:

  • Control A: Run the complete reaction mixture without H₂O₂ to ensure no signals arise from the trap reacting with Fe(II).

  • Control B: Run the complete reaction mixture without Fe(II) to check for signals from the trap and H₂O₂ alone.

  • Control C: Run the spin trap in the solvent/buffer alone to check for impurity signals.

Data Interpretation: Hyperfine Coupling Constants

The resulting EPR spectrum must be simulated to extract the hyperfine coupling constants (hfccs), which are the key to identifying the trapped radical. The primary splittings will arise from the ¹⁴N nucleus of the nitroxide (aN) and the nuclei of the directly attached radical.

As specific hfcc data for 1-bromo-4-nitrosobenzene adducts are not widely tabulated, the values for the closely related nitrosobenzene and nitrosodurene can serve as an excellent starting point for interpretation[2][13].

Table 1: Representative Hyperfine Coupling Constants for Aromatic Nitroso Spin Adducts

Trapped Radical (R•)	Spin Trap	aN (Gauss)	Other Splittings (Gauss)	Solvent	Reference
Phenyl (•C₆H₅)	Nitrosodurene	9.78	aH(2H) = 1.95, aH(H) = 0.88	Benzene	[13],[2]
4-Methylphenyl	Nitrosodurene	9.85	aH(2H) = 1.90, aH(H) = 0.85	Benzene	[7]
t-Butyl (•C(CH₃)₃)	Nitrosobenzene	12.8	-	Toluene	Generic Value

| Hydroxyl (•OH) | Nitrosobenzene | ~11-13 | Varies with conditions | Aqueous | Generic Value |

Note: Hyperfine coupling constants are sensitive to solvent and temperature. The bromine atom on 1-bromo-4-nitrosobenzene will influence the electronic environment and may cause slight deviations from the values listed above.

Experimental and Analytical Workflow

The overall process from preparation to final data analysis requires a systematic approach to ensure reproducibility and accuracy.

Figure 2: Step-by-step workflow for spin trapping experiments.

References

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Protocol for detecting hydroxyl radicals with 1-Bromo-4-nitrosobenzene

Technical Guide for the Detection of Hydroxyl Radicals Using 1-Bromo-4-nitrosobenzene as a Novel Spin Trap

Audience: Researchers, scientists, and drug development professionals.

I. Introduction: The Challenge of Detecting Hydroxyl Radicals

The hydroxyl radical (•OH) is one of the most reactive and damaging reactive oxygen species (ROS) in biological systems.[1][2] Its extremely short half-life, typically in the nanosecond range, makes direct detection virtually impossible in a complex biological milieu.[3] To overcome this challenge, the technique of spin trapping, coupled with Electron Paramagnetic Resonance (EPR) spectroscopy, is employed.[1][3] This method utilizes a "spin trap" molecule that reacts with the transient radical to form a more stable, persistent radical adduct, which can then be detected and characterized by EPR.[4][5]

While nitrone-based spin traps like 5,5-dimethyl-1-pyrroline N-oxide (DMPO) and α-phenyl-N-tert-butylnitrone (PBN) are widely used, the search for novel spin traps with greater stability, selectivity, and more informative EPR spectra is ongoing.[3][6][7] Nitroso compounds represent another major class of spin traps.[5] This document explores the theoretical framework and provides a developmental protocol for the use of 1-Bromo-4-nitrosobenzene as a potential spin trap for the specific detection of hydroxyl radicals.

II. Principle of Detection: Spin Trapping with 1-Bromo-4-nitrosobenzene

1-Bromo-4-nitrosobenzene (BNB) is an aromatic compound featuring a nitroso group (-N=O).[8] It is hypothesized that this nitroso moiety can act as a radical trap. When BNB encounters a highly reactive hydroxyl radical, the radical is expected to add across the nitrogen-oxygen double bond. This reaction converts the diamagnetic BNB into a paramagnetic nitroxide radical adduct, which is significantly more stable than the original hydroxyl radical. The presence of this stable adduct can then be confirmed and quantified using EPR spectroscopy. The resulting EPR spectrum's hyperfine splitting pattern is characteristic of the trapped radical, providing a "fingerprint" for the hydroxyl radical.

Reaction Mechanism

The proposed reaction between 1-Bromo-4-nitrosobenzene and a hydroxyl radical (•OH) is depicted below. The unpaired electron of the hydroxyl radical attacks the nitrogen atom of the nitroso group, forming a stable nitroxide radical adduct.

Caption: Step-by-step workflow for hydroxyl radical detection using BNB.

C. Step-by-Step Procedure

• Reaction Setup: In a microcentrifuge tube, combine the following in order:

  • Phosphate Buffer (to final volume of 200 µL)

  • Your experimental sample or, for a positive control, 20 µL of 1 mM FeSO₄.

  • 20 µL of 100 mM BNB stock solution (final concentration of 10 mM). Note: This concentration is a starting point and should be optimized.

• Initiation of Radical Production:

  • To initiate the reaction, add 20 µL of 10 mM H₂O₂ (for the positive control) or apply the specific treatment to your experimental sample that is expected to generate hydroxyl radicals.

  • Mix gently by tapping the tube.

• Incubation:

  • Incubate the reaction mixture at room temperature for 1-5 minutes. The optimal incubation time will depend on the rate of radical generation and the stability of the BNB-OH adduct.

• EPR Sample Loading:

  • Carefully draw the reaction mixture into a glass capillary tube suitable for your EPR spectrometer.

  • Place the capillary tube into the EPR cavity.

• EPR Spectrum Acquisition:

  • Acquire the EPR spectrum. Typical instrument settings for detecting nitroxide radicals are provided in the table below. These settings will require optimization for your specific instrument and sample.

IV. Data Interpretation and Validation

A. Spectral Analysis

The resulting EPR spectrum should be analyzed to determine its characteristic parameters. For the BNB-OH adduct, the spectrum is expected to be a triplet of doublets due to the hyperfine coupling of the unpaired electron with the nitrogen nucleus (¹⁴N, I=1) and a proton (¹H, I=1/2).

B. Key EPR Parameters for Method Validation

The following table summarizes the typical EPR spectrometer settings and the expected (but must be experimentally verified) hyperfine coupling constants for a nitrosobenzene-hydroxyl adduct.

Parameter	Recommended Starting Value	Purpose & Rationale
Instrument Settings
Center Field	~3500 G	The magnetic field at which resonance is expected for a g-value near that of a free electron.
Sweep Width	100 G	The range of the magnetic field sweep; should be wide enough to capture the entire spectrum.
Microwave Power	10-20 mW	Should be optimized to maximize signal without causing saturation.
Modulation Frequency	100 kHz	A standard frequency for most continuous-wave EPR spectrometers.
Modulation Amplitude	0.1 - 1.0 G	Should be less than the narrowest peak's linewidth to avoid spectral distortion.
Time Constant	~40 ms	Determines the signal filtering; balances noise reduction with scan speed.
Expected Spectral Parameters
g-value	~2.006	This value is characteristic of nitroxide radicals.
aN (Nitrogen Coupling)	To be determined	The primary splitting, expected to create a triplet (1:1:1) pattern.
aH (Proton Coupling)	To be determined	A secondary splitting from a beta-proton, expected to split each of the nitrogen lines into a doublet (1:1).

C. Essential Control Experiments

To ensure the trustworthiness of your results, the following controls are mandatory:

• No Radical Source: The complete reaction mixture without the component that generates hydroxyl radicals (e.g., without H₂O₂ in the Fenton system). This should yield no EPR signal.

• No Spin Trap: The reaction mixture with the radical-generating system but without BNB. This will confirm that the observed signal is not from another radical species.

• Solvent Control: The reaction mixture with BNB and the solvent used for the stock solution (e.g., DMSO) to ensure the solvent itself does not generate a signal.

V. Potential Challenges and Considerations

• Stability: The stability of both the BNB spin trap and the resulting BNB-OH adduct is unknown and must be determined. A time-course experiment monitoring the EPR signal intensity after radical generation is crucial.

• Selectivity: It is important to determine if BNB reacts with other radical species, such as superoxide (O₂⁻•). This can be tested by using enzymatic systems that specifically generate superoxide (e.g., xanthine/xanthine oxidase).

• Toxicity: In cellular or in vivo studies, the potential cytotoxicity of BNB and its solvent must be assessed.

• Reduction: Nitroxide radicals can be reduced to their EPR-silent hydroxylamine counterparts by cellular reductants like ascorbate. This is a common issue in biological spin trapping experiments.

VI. Conclusion

1-Bromo-4-nitrosobenzene presents a novel, yet-to-be-validated, candidate for the detection of hydroxyl radicals. Its aromatic nitroso structure provides a strong theoretical basis for its function as a spin trap. The developmental protocol and considerations outlined in this guide offer a comprehensive starting point for researchers to explore its efficacy. Rigorous validation, including determination of the BNB-OH adduct's specific EPR parameters and stability, is a critical next step in establishing this compound as a reliable tool in the study of oxidative stress.

VII. References

• Kaur, J., & Saini, R. (2015). Spin trapping evidence for the lack of significant hydroxyl radical production during the respiration burst of human phagocytes using a spin adduct resistant to superoxide-mediated destruction. Journal of Biological Chemistry, 265(5), 2650-2656. [Link]

• Anbar, M., & Neta, P. (1992). Stabilities of hydroxyl radical spin adducts of PBN-type spin traps. Free Radical Biology and Medicine, 12(2), 169-173. [Link]

• Fink, B., et al. (2022). Spin Trapping Hydroxyl and Aryl Radicals of One-Electron Reduced Anticancer Benzotriazine 1,4-Dioxides. Molecules, 27(3), 784. [Link]

• Rosen, G. M., & Finkelstein, E. (1987). A new approach for EPR detection of hydroxyl radicals by reaction with sterically hindered cyclic amines and oxygen. FEBS Letters, 222(1), 75-78. [Link]

• Vignali, E., et al. (2021). Role of the Hydroxyl Radical-Generating System in the Estimation of the Antioxidant Activity of Plant Extracts by Electron Paramagnetic Resonance (EPR). Molecules, 26(11), 3288. [Link]

• ResearchGate. (n.d.). EPR spectra of the PBN spin adduct formed after oxidation of thiols by... [Link]

• Basu, S., & Rio, J. D. (2025). Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish. Methods in Cell Biology. [Link]

• ResearchGate. (n.d.). Detection of hydroxyl radical by EPR spin-trapping spectroscopy. [Link]

• Pou, S., et al. (1994). Synthesis of spin traps specific for hydroxyl radical. Journal of Medicinal Chemistry, 37(8), 1145-1151. [Link]

• Jaeger, C. D., & Bard, A. J. (1979). Spin trapping and electron spin resonance detection of radical intermediates in the photodecomposition of water at titanium dioxide. The Journal of Physical Chemistry, 83(24), 3146-3152. [Link]

• Bagryanskaya, E. G., & Marque, S. R. (2015). Development and Application of Spin Traps, Spin Probes, and Spin Labels. Methods in Enzymology, 563, 455-487. [Link]

• Tel-les, M., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Polymers, 14(19), 4165. [Link]

• Shiraishi, Y., et al. (2012). Applications of some EPR methods to the investigation of the radical species produced by the reactions of hydroxyl radicals with PEFC-related fluorinated organic acids. Physical Chemistry Chemical Physics, 14(28), 9938-9947. [Link]

• ResearchGate. (n.d.). Comparison of EPR spectra of the spin adducts with PBN for gas-phase... [Link]

• University of York. (n.d.). Short-Lived Radical Characterisation: Novel Radical Trap Synthesis, Application and Methodology Development. [Link]

• PubChem. (n.d.). 1-Bromo-4-nitrosobenzene. [Link]

• Queen's University Belfast. (2013). Changed reactivity of the 1-bromo-4-nitrobenzene radical anion in a room temperature ionic liquid. [Link]

• Hider, R. C., et al. (2023). The Colorimetric Detection of the Hydroxyl Radical. International Journal of Molecular Sciences, 24(4), 4048. [Link]

• ACS Publications. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative... [Link]

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• National Center for Biotechnology Information. (2016). Chemiluminescence Detection in the Study of Free-Radical Reactions. Part 1. [Link]

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• AperTO Archive. (2025). Role of Hydroxyl, Sup... [Link]

• Phaniendra, A., et al. (2015). Free Radicals: Properties, Sources, Targets, and Their Implication in Various Diseases. Indian Journal of Clinical Biochemistry, 30(1), 11-26. [Link]

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The Frontier of Free Radical Detection: A Guide to the Application of 1-Bromo-4-nitrosobenzene in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

A Foreword on this Guide

The direct detection of transient, highly reactive species in biological systems represents a significant analytical challenge. This guide delves into the application of 1-bromo-4-nitrosobenzene as a potential tool for unraveling the complex roles of free radicals in cellular physiology and pathology. It is important to note that while the principles of spin trapping with nitroso-aromatic compounds are well-established, the specific use of 1-bromo-4-nitrosobenzene is not widely documented in peer-reviewed literature. Therefore, this document serves as both a foundational guide to the technique and a forward-looking projection of how this particular compound could be effectively utilized. The protocols and insights presented herein are synthesized from established methodologies for analogous nitroso-based spin traps and are intended to provide a robust starting point for novel research endeavors.

Part 1: The Imperative of Detecting a Fleeting Threat - Free Radicals in Biology

Reactive Oxygen Species (ROS) and Reactive Nitrogen Species (RNS) are radical and non-radical species that are products of normal cellular metabolism. While they play crucial roles in signaling pathways, their overproduction leads to oxidative stress, a condition implicated in a vast array of diseases including cancer, neurodegenerative disorders, and cardiovascular disease.[1] The intrinsic challenge in studying these species lies in their extremely short half-lives, often on the order of nanoseconds to microseconds, rendering their direct detection in a complex biological matrix nearly impossible.[2]

To overcome this, the technique of Electron Paramagnetic Resonance (EPR) spectroscopy combined with spin trapping has become an invaluable tool.[3][4] EPR is a spectroscopic technique that specifically detects molecules with unpaired electrons, such as free radicals.[3] However, due to their low steady-state concentrations and short lifetimes, most biologically relevant radicals do not accumulate to levels detectable by direct EPR.[2]

Spin trapping addresses this limitation by introducing a "spin trap" molecule into the system. This diamagnetic (EPR-silent) molecule reacts with the transient radical to form a stable, paramagnetic "spin adduct" that can accumulate to EPR-detectable concentrations.[2][5] The resulting EPR spectrum of the spin adduct provides a "fingerprint" that can be used to identify the original trapped radical.[5]

Part 2: The Role of Nitroso Compounds in Spin Trapping

Nitroso compounds, alongside nitrones, are a major class of spin traps used in biological research.[6][7][8] The fundamental mechanism involves the addition of a radical (R•) across the nitrogen-oxygen double bond of the nitroso compound (R'-N=O) to form a stable nitroxide radical adduct.[9][10]

A key advantage of nitroso spin traps is that the trapped radical is directly bonded to the nitroxyl nitrogen.[10] This proximity often results in hyperfine couplings from the magnetic nuclei of the trapped radical being clearly resolved in the EPR spectrum, providing a high degree of certainty in the identification of the original radical species.[10]

1-Bromo-4-nitrosobenzene: A Hypothetical Probe

While direct biological applications of 1-bromo-4-nitrosobenzene are not extensively documented, its structure suggests potential utility as a spin trap. The electron-withdrawing nature of the bromo and nitro groups could potentially influence the reactivity of the nitroso moiety and the stability of the resulting spin adduct. Furthermore, the presence of the bromine atom could, in principle, offer an additional hyperfine splitting pattern if the trapped radical is in close proximity, aiding in spectral identification. It is important to note that some nitroso compounds have been shown to have limitations, such as potential for non-radical reactions or instability of the resulting adducts with certain radicals like superoxide.[11][12]

Part 3: Application Notes & Protocols

Application Note 1: Detection of Superoxide Radicals in Cultured Macrophages

This section provides a detailed, albeit projected, protocol for the use of 1-bromo-4-nitrosobenzene as a spin trap for the detection of superoxide (O₂⁻•) produced by cultured macrophages upon stimulation with phorbol 12-myristate 13-acetate (PMA).

Principle:

Cultured macrophages (e.g., RAW 264.7) are stimulated with PMA to induce the "respiratory burst," a process involving the rapid production of superoxide by the NADPH oxidase enzyme complex. The cell-permeable 1-bromo-4-nitrosobenzene, when present in the culture medium, is hypothesized to trap the short-lived superoxide radicals, forming a stable nitroxide spin adduct. The cells and medium are then collected, and the spin adduct is detected and characterized by EPR spectroscopy.

Visual Representation of the Spin Trapping Mechanism:

Caption: General mechanism of spin trapping.

Experimental Protocol:

1. Materials and Reagents:

• Cell Line: RAW 264.7 macrophage cell line.

• Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Spin Trap: 1-Bromo-4-nitrosobenzene (handle with care, potential toxicity not fully characterized). A stock solution (e.g., 100 mM) should be prepared in DMSO.

• Stimulant: Phorbol 12-myristate 13-acetate (PMA). Prepare a stock solution (e.g., 1 mg/mL) in DMSO.

• Buffer: Phosphate-buffered saline (PBS), pH 7.4.

• Enzyme: Superoxide dismutase (SOD) for control experiments.

• EPR Supplies: Capillary tubes, critical-depth EPR flat cell.

2. Cell Culture and Preparation:

• Culture RAW 264.7 cells to ~80-90% confluency in a T-75 flask.

• On the day of the experiment, detach the cells using a cell scraper (avoid trypsin if possible, as it can affect cell surface proteins).

• Centrifuge the cells at 300 x g for 5 minutes, discard the supernatant, and resuspend the cell pellet in fresh, pre-warmed DMEM (without FBS) to a final concentration of 5 x 10⁶ cells/mL.

3. Spin Trapping Procedure:

• In a microcentrifuge tube, add 450 µL of the cell suspension (2.25 x 10⁶ cells).

• Add 50 µL of the 1-bromo-4-nitrosobenzene stock solution to achieve a final concentration of 10 mM (Note: this concentration may need to be optimized). Mix gently by inversion.

• Incubate the cell/spin trap mixture for 10 minutes at 37°C.

• Add 5 µL of the PMA stock solution to a final concentration of 1 µg/mL to induce superoxide production. For the unstimulated control, add 5 µL of DMSO.

• Incubate for a further 15 minutes at 37°C.

• Immediately load the cell suspension into a capillary tube or an EPR flat cell.

4. Control Experiments (Crucial for Data Validation):

• Unstimulated Control: Cells + Spin Trap + DMSO (no PMA). This control ensures that the spin trap itself or the experimental conditions do not generate a signal.

• SOD Control: Cells + Spin Trap + PMA + SOD (e.g., 150 U/mL). SOD is an enzyme that specifically scavenges superoxide. A significant reduction or absence of the EPR signal in the presence of SOD confirms that the trapped radical is indeed superoxide.

• Cell-Free Control: Medium + Spin Trap + PMA. This ensures that the signal is cell-dependent.

5. EPR Spectroscopy and Data Acquisition:

• Place the sample into the EPR spectrometer cavity.

• Record the EPR spectrum. Typical instrument settings for X-band EPR are provided in the table below. These will require optimization for the specific spin adduct.

• Analyze the resulting spectrum for the characteristic hyperfine splitting pattern of the spin adduct. The spectrum can be simulated to determine the hyperfine coupling constants (aN, aH, etc.), which helps in identifying the trapped radical.

Visual Representation of the Experimental Workflow:

Caption: Experimental workflow for spin trapping in cultured cells.

Data Presentation: Typical EPR Spectrometer Settings

The following table provides a starting point for X-band EPR spectrometer settings. These parameters must be optimized for the specific instrument and the 1-bromo-4-nitrosobenzene spin adduct to achieve the best signal-to-noise ratio without signal distortion.

Parameter	Typical Value	Rationale
Microwave Frequency	~9.5 GHz (X-band)	Standard frequency for biological EPR.
Center Field	~3400 G	Centered around g ≈ 2.00, typical for nitroxide radicals.
Sweep Width	100 G	Should be wide enough to encompass the entire spectrum of the spin adduct.
Modulation Frequency	100 kHz	Standard for sensitivity enhancement.
Modulation Amplitude	0.5 - 1.0 G	Should be less than the narrowest line width to avoid artificial broadening of the signal.
Microwave Power	10 - 20 mW	Should be optimized to maximize signal without causing power saturation, which distorts the spectrum.
Time Constant	40 - 80 ms	A trade-off between noise reduction and sweep speed.
Number of Scans	1 - 10	Signal averaging to improve the signal-to-noise ratio.

Part 4: Trustworthiness and Causality in Experimental Design

A robust spin trapping experiment is a self-validating system. The inclusion of rigorous controls is not optional; it is fundamental to the trustworthiness of the data.

• Why the SOD Control is Essential: The reduction of the EPR signal by SOD is the gold-standard confirmation for superoxide trapping. Without this control, one cannot definitively rule out that the signal arises from another radical species or an artifact of the spin trap itself.

• The Importance of the Unstimulated Control: Biological systems have a basal level of metabolic activity. This control establishes the baseline signal, ensuring that the observed EPR spectrum is a direct result of the specific stimulation event (PMA addition).

• Rationale for the Cell-Free Control: This control confirms that the radical generation is a product of cellular activity and not a chemical reaction between the spin trap and the stimulant in the medium.

• Optimizing Spin Trap Concentration: The concentration of the spin trap is a critical parameter. It must be high enough to effectively compete for the transient radicals against endogenous scavenging pathways, but not so high as to induce cellular toxicity or lead to artifactual signals. A concentration-response curve should be determined empirically.

By systematically including these controls and optimizing key parameters, researchers can build a compelling and defensible case for the identity and origin of the detected free radicals.

References

• Buettner, G. R. (1987). Spin trapping: ESR parameters of spin adducts. Free Radical Biology and Medicine, 3(4), 259-303.
• Hawkins, C. L., & Davies, M. J. (2001). Generation and propagation of radical reactions on proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1504(2-3), 196-219.
• Janzen, E. G. (1971). Spin Trapping. Accounts of Chemical Research, 4(1), 31-40.
• Kuppusamy, P., & Zweier, J. L. (1996). Can nitric oxide be spin trapped by nitrone and nitroso compounds?. Free Radical Biology and Medicine, 20(4), 585-591.
• Mason, R. P. (2004). Using spin trapping to detect and identify transient free radicals. Methods in Enzymology, 382, 19-32.
• Villamena, F. A., & Zweier, J. L. (2004). Detection of reactive oxygen and nitrogen species by EPR spin trapping. Antioxidants & Redox Signaling, 6(3), 619-629.

• Syntech Innovation. (n.d.). Biological ROS and RNS Detection Part I. EPR Spin Trapping. Retrieved from [Link]

• Grokipedia. (2024). Spin trapping. Retrieved from [Link]

• MDPI. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 346563, 1-Bromo-4-nitrosobenzene. Retrieved from [Link].

• Wikipedia. (n.d.). Spin trapping. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Spin Trapping. Retrieved from [Link]

• National Institutes of Health. (2013). IMMUNO-SPIN TRAPPING FROM BIOCHEMISTRY TO MEDICINE: advances, challenges, and pitfalls: Focus on protein-centered radicals. Retrieved from [Link]

• PubMed. (1990). Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?. Retrieved from [Link]

• National Institutes of Health. (2015). Interplay of Reactive Oxygen Species and Nitric Oxide. Retrieved from [Link]

• PubMed. (1996). Benzene metabolites enhance reactive oxygen species generation in HL60 human leukemia cells. Retrieved from [Link]

• CIQTEK. (2023). Detection of Short-lived Free Radicals - Spin-trapping EPR (ESR) Applications. Retrieved from [Link]

• PubMed. (1992). Spin trapping of inorganic radicals. Retrieved from [Link]

• ACS Publications. (1971). Spin Trapping of Some Short-Lived Radicals by the Nitroxide Method. Retrieved from [Link]

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Application Notes & Protocols: 1-Bromo-4-nitrosobenzene for the Cellular Investigation of Oxidative Stress

Abstract

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to detoxify them, is a central mechanism in the pathophysiology of numerous diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.[1][2][3] Studying the intricate dynamics of ROS in cellular models is therefore critical for both fundamental research and therapeutic development. 1-Bromo-4-nitrosobenzene emerges as a potent and versatile chemical tool for these investigations, offering a dual functionality: it can act as a robust inducer of intracellular oxidative stress and as a highly specific spin trap for the detection and identification of transient free radicals via Electron Paramagnetic Resonance (EPR) spectroscopy. This document provides an in-depth guide to the mechanisms, applications, and detailed protocols for leveraging 1-Bromo-4-nitrosobenzene in cellular research.

Introduction: The Dual Role of 1-Bromo-4-nitrosobenzene in Redox Biology

The study of reactive oxygen species (ROS) in biological systems is inherently challenging due to their extremely short half-lives and high reactivity.[4][5][6] Researchers require tools that can either reliably generate a controlled state of oxidative stress to study cellular responses or precisely detect and quantify the fleeting radicals produced during physiological or pathological processes. 1-Bromo-4-nitrosobenzene and its parent compound, nitrosobenzene, are uniquely positioned to address both needs.

• As an Inducer of Oxidative Stress: Nitrosoarenes can participate in intracellular redox cycling, a process that generates a sustained flux of superoxide (O₂•⁻) and hydrogen peroxide (H₂O₂).[7][8] This allows for the controlled induction of an oxidative stress state, making it an ideal tool to investigate cellular antioxidant responses, DNA damage, protein oxidation, and the activation of stress-related signaling pathways.[7][9]

• As a Spin Trap for ROS Detection: Nitroso compounds covalently react with transient free radicals to form stable paramagnetic nitroxide "spin adducts."[10][11] These adducts have significantly longer half-lives and can be readily detected and characterized by Electron Paramagnetic Resonance (EPR) spectroscopy, providing definitive evidence of free radical formation and often allowing for the identification of the specific radical species trapped.[11][12][13]

This guide provides the scientific foundation and practical methodologies for both applications, empowering researchers to integrate this powerful molecule into their experimental designs.

Chemical & Physical Profile

While 1-Bromo-4-nitrosobenzene is a specialized derivative, its properties can be understood from its constituent parts: the nitroso group and the brominated benzene ring.

Property	Value	Source(s)
Chemical Name	1-Bromo-4-nitrosobenzene	-
Molecular Formula	C₆H₄BrNO	Extrapolated from PubChem CID 11466
Molecular Weight	186.01 g/mol	Extrapolated from PubChem CID 11466
Appearance	Typically a colored solid (yellow, green, or blue)	General knowledge of nitrosoaromatics
Solubility	Soluble in organic solvents (DMSO, DMF, Ethanol); sparingly in water	General chemical principles
Storage	Store at 2-8°C, protected from light and moisture.	Standard practice for reactive compounds

Scientist's Note: Nitroso compounds can exist as dimers in the solid state. Always ensure complete dissolution in an appropriate organic solvent like DMSO to form the monomeric, reactive species before preparing aqueous working solutions for cell culture.

Application I: Induction of Cellular Oxidative Stress

Mechanism of Action: NADH-Dependent Redox Cycling

The ability of 1-bromo-4-nitrosobenzene to induce oxidative stress stems from its non-enzymatic reduction by intracellular reducing equivalents, primarily NADH.[7][8] This initiates a catalytic cycle that consumes oxygen and generates ROS.

The key steps are:

• Reduction: 1-bromo-4-nitrosobenzene is reduced by NADH to form a hydronitroxide radical.[7][8]

• Redox Cycling: This radical species reduces transition metals like Cu(II) to Cu(I).[8]

• ROS Formation: The reduced metal ion (Cu(I)) reacts with molecular oxygen (O₂) to produce the superoxide radical (O₂•⁻), which can then be dismutated to hydrogen peroxide (H₂O₂). This regenerates the Cu(II) ion, allowing the cycle to continue.

This sustained production of ROS overwhelms the cell's antioxidant defenses, leading to oxidative damage to lipids, proteins, and DNA.[2][7]

Caption: Mechanism of ROS Generation by 1-Bromo-4-nitrosobenzene.

Protocol 1: Induction and Measurement of Intracellular ROS using DCFH-DA

This protocol describes how to treat cells with 1-bromo-4-nitrosobenzene and measure the subsequent increase in general ROS using the fluorescent probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).

Materials:

• Cell line of interest (e.g., HeLa, SH-SY5Y)

• Complete cell culture medium

• 1-Bromo-4-nitrosobenzene (BNS)

• Anhydrous DMSO

• DCFH-DA probe (e.g., 10 mM stock in DMSO)

• Phosphate-Buffered Saline (PBS)

• Black, clear-bottom 96-well microplate

• Fluorescence plate reader (Excitation/Emission ~485/535 nm)

• Positive Control: Hydrogen peroxide (H₂O₂) or Menadione

Procedure:

• Cell Seeding:

  • Seed cells in a black, clear-bottom 96-well plate at a density that will result in 80-90% confluency on the day of the experiment.

  • Incubate for 24 hours under standard conditions (e.g., 37°C, 5% CO₂).

  • Rationale: A healthy, sub-confluent monolayer ensures a reproducible response to the chemical stressor.

• Preparation of Reagents:

  • Prepare a 100 mM stock solution of BNS in anhydrous DMSO.

  • Scientist's Note: Prepare fresh or store in small aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

  • On the day of the experiment, prepare serial dilutions of BNS in serum-free medium to achieve 2x the final desired concentrations (e.g., final concentrations ranging from 1 µM to 100 µM).

• Probe Loading:

  • Wash cells once with 100 µL of warm PBS.

  • Prepare a 10 µM working solution of DCFH-DA in serum-free medium.

  • Add 100 µL of the DCFH-DA working solution to each well.

  • Incubate for 30-45 minutes at 37°C, protected from light.

  • Rationale: DCFH-DA is cell-permeable and non-fluorescent. Inside the cell, esterases cleave the acetate groups, trapping the probe. Subsequent oxidation by ROS converts it to the highly fluorescent DCF.

• Treatment:

  • Remove the DCFH-DA solution and wash cells twice with 100 µL of warm PBS to remove excess probe.

  • Add 100 µL of the 2x BNS working solutions to the appropriate wells. Include wells for:

    • Vehicle Control: Medium with the highest concentration of DMSO used.

    • Positive Control: A known ROS inducer (e.g., 100 µM H₂O₂).

    • Untreated Control: Medium only.

  • Rationale: The vehicle control is crucial to ensure that the solvent (DMSO) is not causing the observed effect.

• Measurement:

  • Immediately place the plate in a pre-warmed fluorescence plate reader.

  • Measure fluorescence (Ex/Em ~485/535 nm) at time zero and then kinetically every 5-10 minutes for 1-2 hours. Alternatively, take a single endpoint reading after a fixed incubation time (e.g., 60 minutes).

  • Data Analysis: Subtract the background fluorescence (wells with no cells). Normalize the fluorescence of treated wells to the vehicle control. Plot the fold-change in fluorescence over time or as a bar graph for an endpoint assay.

Application II: Detection of ROS via EPR Spin Trapping

Principle of EPR Spin Trapping

EPR is the only technique that can directly detect species with unpaired electrons, such as free radicals.[4][14] However, most biologically relevant ROS are too short-lived to be detected directly.[12][13] Spin trapping overcomes this limitation.[10][11] A diamagnetic nitroso spin trap (like 1-bromo-4-nitrosobenzene) reacts with a transient radical (R•) to form a stable nitroxide spin adduct. This adduct accumulates to a concentration that is detectable by EPR, and its unique spectral pattern (hyperfine splitting constants) can be used to identify the original radical R•.

Caption: Experimental Workflow for EPR Spin Trapping.

Protocol 2: EPR Spin Trapping of Superoxide in a Cellular Suspension

This protocol details the detection of superoxide produced by stimulated macrophages (e.g., RAW 264.7) using 1-bromo-4-nitrosobenzene as a spin trap.

Materials:

• RAW 264.7 macrophage cell line

• Complete culture medium (e.g., DMEM with 10% FBS)

• Cell scraper

• 1-Bromo-4-nitrosobenzene (BNS)

• Anhydrous DMSO

• Stimulant: Phorbol 12-myristate 13-acetate (PMA)

• Krebs-HEPES buffer

• Superoxide Dismutase (SOD)

• Gas-permeable EPR capillary tubes (50 µL)

• EPR Spectrometer

Procedure:

• Cell Preparation:

  • Culture RAW 264.7 cells to ~80% confluency.

  • Gently scrape the cells from the flask surface. Avoid using trypsin as it can damage cell surface receptors.

  • Centrifuge the cell suspension (e.g., 200 x g for 5 minutes), discard the supernatant, and resuspend the cell pellet in Krebs-HEPES buffer.

  • Perform a cell count and adjust the concentration to 1 x 10⁷ cells/mL. Keep on ice.

  • Rationale: PMA stimulates NADPH oxidase on the cell surface, producing extracellular superoxide. Using a cell suspension concentrates the cells and the signal.

• Reaction Mixture Assembly:

  • Scientist's Note: The final volume will be small (e.g., 50 µL) to fit in the capillary tube. Assemble the reaction mixture directly in a microcentrifuge tube. The order of addition is critical.

  • Prepare the following reaction mixtures:

    • A (Full Reaction): 25 µL cell suspension + 5 µL BNS (final conc. 50 mM) + 15 µL Buffer + 5 µL PMA (final conc. 1 µg/mL).

    • B (SOD Control): 25 µL cell suspension + 5 µL BNS + 5 µL SOD (final conc. 200 U/mL) + 10 µL Buffer + 5 µL PMA.

    • C (Unstimulated Control): 25 µL cell suspension + 5 µL BNS + 20 µL Buffer.

  • Rationale: The SOD control is essential. SOD is an enzyme that specifically scavenges superoxide. If the EPR signal is diminished in the presence of SOD, it confirms the trapped radical was indeed superoxide. The unstimulated control shows the basal level of radical production.

• Incubation and Sample Loading:

  • Gently mix and incubate the reaction mixtures at 37°C for 15 minutes.

  • Carefully draw the 50 µL reaction mixture into a gas-permeable capillary tube, avoiding air bubbles. Seal the end with clay.

  • Rationale: Gas-permeable tubes are important for cellular studies to ensure the cells remain oxygenated and viable during the measurement.

• EPR Measurement:

  • Place the capillary tube into the EPR cavity.

  • Acquire the EPR spectrum. Typical instrument settings for nitroxide adducts are:

    • Microwave Frequency: ~9.5 GHz (X-band)

    • Microwave Power: 10-20 mW

    • Modulation Amplitude: 1.0 G

    • Sweep Width: 100 G

    • Center Field: ~3400 G

  • Scientist's Note: These settings are a starting point and must be optimized for your specific instrument and sample to maximize signal-to-noise without causing signal distortion.

• Data Interpretation:

  • The resulting EPR spectrum from the BNS-superoxide adduct will have a characteristic hyperfine splitting pattern.

  • Compare the signal intensity of the "Full Reaction" sample to the "SOD Control" and "Unstimulated Control." A significant decrease in signal in the SOD control validates the detection of superoxide.

Safety and Handling

1-Bromo-4-nitrobenzene is a reactive chemical and should be handled with care.

• Toxicity: Harmful if swallowed or in contact with skin.[15] Can cause methemoglobinemia.[15]

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid breathing dust or vapors.

• Disposal: Dispose of chemical waste according to institutional and local regulations.

Conclusion

1-Bromo-4-nitrosobenzene is a powerful, dual-purpose tool for researchers in redox biology. Its ability to both induce a controlled oxidative stress state and act as a specific trap for detecting free radicals makes it invaluable for elucidating the complex roles of ROS in cell signaling, disease pathology, and drug action. The protocols and mechanistic insights provided herein offer a robust framework for the successful application of this versatile compound in a cellular research setting.

References

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• Title: Mastering Organic Synthesis with 1-Bromo-4-nitrobenzene: A Buyer's Guide Source: Medium URL
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• Title: Spin trapping - Grokipedia Source: Grokipedia URL
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• Title: Contribution of reactive oxygen species (ROS) to genotoxicity of nitrobenzene on V.
• Title: Spin trapping - Wikipedia Source: Wikipedia URL
• Title: 1-Bromo-4-nitrobenzene | C6H4BrNO2 | CID 11466 Source: PubChem URL
• Title: Detection Technologies for Reactive Oxygen Species: Fluorescence and Electrochemical Methods and Their Applications Source: PubMed Central URL
• Title: Detection and Analysis of Reactive Oxygen Species (ROS)
• Title: Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox State In Vivo Source: PubMed Central URL
• Title: Nitrones for understanding and ameliorating the oxidative stress associated with aging Source: National Institutes of Health URL
• Title: Spin Trapping and Electron Paramagnetic Resonance Spectroscopy Source: Springer Nature Experiments URL
• Title: Antioxidant response, CYP450 system, and histopathological changes in the liver of nitrobenzene-treated drakes Source: PubMed URL
• Title: New Laboratory Protocol to Determine the Oxidative Stress Profile of Human Nasal Epithelial Cells Using Flow Cytometry Source: PubMed Central URL
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Application Note: High-Fidelity Detection of Transient Radicals using 1-Bromo-4-nitrosobenzene as a Spin Trap with EPR Spectroscopy

Abstract

Electron Paramagnetic Resonance (EPR) spectroscopy is the most direct and definitive method for detecting and characterizing species with unpaired electrons, such as free radicals.[1][2] However, many biologically and chemically relevant radicals are highly transient, existing at concentrations too low for direct detection.[2][3] This application note provides a detailed protocol for the use of 1-Bromo-4-nitrosobenzene (BNB) as a spin trapping agent to overcome this limitation. Spin trapping involves the rapid reaction of a short-lived radical with a diamagnetic spin trap (BNB) to form a significantly more stable paramagnetic nitroxide radical, known as a spin adduct.[4][5][6] The resulting spin adduct accumulates to a concentration detectable by EPR, and its characteristic spectrum provides crucial information for identifying the original transient radical.[4][6] This guide is intended for researchers, scientists, and drug development professionals seeking to implement robust and reliable radical detection methodologies.

Introduction to Spin Trapping with 1-Bromo-4-nitrosobenzene

The core principle of spin trapping is to convert a highly reactive, short-lived radical into a persistent radical that can be studied at leisure.[2] The choice of spin trap is critical and depends on the nature of the radical and the experimental system. Nitroso compounds, like 1-Bromo-4-nitrosobenzene (BNB), are particularly effective for trapping carbon-centered radicals.[5][6]

Why Choose 1-Bromo-4-nitrosobenzene (BNB)?

BNB offers several advantages as a spin trap:

• High Reactivity: It reacts rapidly with a variety of transient radicals.

• Informative Spectra: The resulting nitroxide spin adducts produce EPR spectra with well-resolved hyperfine splittings. The interaction of the unpaired electron with the nitrogen nucleus (¹⁴N, I=1) and other nearby magnetic nuclei (like protons) provides a unique spectral fingerprint.

• Structural Clues: The magnitude of the hyperfine splitting constants (hfc) of the spin adduct is highly sensitive to the structure of the trapped radical (R•), aiding in its identification.[6]

The general reaction is depicted below:

Safety and Handling

Before beginning any experimental work, it is crucial to review the Safety Data Sheet (SDS) for 1-Bromo-4-nitrosobenzene.

• Hazards: BNB is harmful if swallowed, inhaled, or absorbed through the skin.[7][8][9] It causes skin, eye, and respiratory tract irritation.[7][8][10] Chronic exposure may lead to methemoglobinemia.[7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side-shields, and chemical-resistant gloves.[10][11]

• Handling: Handle BNB in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[10][12] Avoid generating dust during weighing and transfer.[7][10]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible substances like oxidizing agents.[7][8][12]

Experimental Protocol

This protocol provides a comprehensive workflow for preparing and analyzing samples using BNB as a spin trap.

Materials and Reagents

• 1-Bromo-4-nitrosobenzene (BNB)

• Solvent (e.g., Toluene, Benzene, DMSO). Solvent selection is critical. For room temperature measurements, use solvents with a low dielectric constant to maintain spectrometer sensitivity (Q-factor).[11]

• Source of transient radicals (e.g., thermal initiator like AIBN, photochemical system, or biological sample)

• High-purity quartz EPR tubes (e.g., Wilmad-LabGlass SQ-707).[13]

• Gas-tight syringes and needles

• Inert gas (Argon or Nitrogen) for deoxygenation

Step-by-Step Methodology

Step 1: Reagent and Solvent Preparation

• Solvent Deoxygenation: Dissolved oxygen is paramagnetic and can broaden the EPR signal, reducing spectral resolution. Deoxygenate the chosen solvent by bubbling with a gentle stream of inert gas (Argon or Nitrogen) for at least 20-30 minutes prior to use.

• BNB Stock Solution: Prepare a stock solution of BNB in the deoxygenated solvent. A typical concentration range is 10-50 mM. The solid BNB should be fully dissolved.

• Radical Source Preparation: Prepare the radical generating system. The concentration will be highly system-dependent. For chemical systems, it is often equimolar or in slight excess relative to the spin trap.

Step 2: EPR Sample Preparation This step should be performed swiftly to minimize re-oxygenation.

• In a clean vial, combine the BNB stock solution with the radical generating system. The final volume will depend on the EPR tube size, but a typical volume for an X-band tube is 200-300 µL.

• Mix the solution gently.

• Using a gas-tight syringe or long glass pipette, carefully transfer the final solution into a clean, dry quartz EPR tube.[14] Avoid introducing air bubbles.[15]

• The sample height in the tube is important for reproducibility. A height of 3-4 cm is standard for most X-band resonators.[11][16]

• If the sample is oxygen-sensitive, the headspace of the tube can be flushed with inert gas before sealing with a cap and parafilm.[11][13]

Step 3: EPR Spectrometer Setup and Data Acquisition

• Insert the EPR tube into the resonator cavity.

• Tune the spectrometer to the resonant frequency of the cavity. This is a critical step to ensure maximum signal intensity.

• Set the acquisition parameters. The values below are a typical starting point for X-band spectrometers and should be optimized for the specific spin adduct being studied.

Parameter	Typical Starting Value	Rationale
Center Field	~3500 G (for g ≈ 2.006)	Centers the magnetic field sweep on the expected signal.
Sweep Width	50 - 100 G	Must be wide enough to capture the entire spectrum of the spin adduct.
Microwave Frequency	~9.4 - 9.8 GHz (X-Band)	Instrument dependent.
Microwave Power	1 - 10 mW	Use the lowest power possible to avoid signal saturation, which distorts the lineshape and reduces intensity.
Modulation Frequency	100 kHz	A standard setting for most CW-EPR spectrometers.
Modulation Amplitude	0.1 - 1.0 G	Should be less than one-third of the narrowest peak's linewidth to avoid signal distortion.
Time Constant	0.1 - 0.3 s	Affects the signal-to-noise ratio. Should be set in conjunction with the sweep time.
Sweep Time	60 - 120 s	A longer sweep time can improve the signal-to-noise ratio.
Number of Scans	1 - 16	Signal averaging improves the signal-to-noise ratio.

• Acquire the EPR spectrum.

Step 4: Control Experiments (Trustworthiness) To ensure the observed signal is genuinely from the trapped radical of interest, the following controls are essential:

• BNB + Solvent: Run a spectrum of the BNB solution without the radical source to check for any paramagnetic impurities in the spin trap or solvent.

• Radical Source + Solvent: Run a spectrum of the radical source in the solvent (without BNB) to confirm that the radical is too short-lived to be detected directly.

Data Interpretation

The identity of the trapped radical is inferred from the hyperfine splitting pattern of the spin adduct's EPR spectrum.[6]

• Primary Splitting: The spectrum of a BNB spin adduct is dominated by a large triplet splitting (1:1:1 intensity ratio) due to the interaction of the unpaired electron with the ¹⁴N nucleus of the nitroxide group. The nitrogen hyperfine coupling constant (aN) is typically in the range of 10-15 G.

• Secondary Splitting: Further splittings arise from interactions with other magnetic nuclei. For example, if a radical with a proton on the α-carbon (the carbon atom that was the radical center) is trapped, each line of the nitrogen triplet will be further split into a doublet by that proton. The magnitude of this proton hyperfine coupling constant (aH) provides significant structural information.

Example: Trapping a methyl radical (•CH₃) with BNB would result in a spectrum characterized by a primary triplet (from ¹⁴N) where each line is further split into a quartet (1:3:3:1 ratio, from the three equivalent protons of the methyl group).

Conclusion

1-Bromo-4-nitrosobenzene is a powerful spin trapping agent for the detection and identification of transient radicals via EPR spectroscopy. By converting unstable radicals into persistent nitroxide adducts, this technique provides invaluable insights into radical-mediated processes in chemistry, biology, and materials science. Adherence to the detailed protocols for sample preparation, instrument setup, and control experiments outlined in this note will ensure the acquisition of high-fidelity, reproducible, and trustworthy data.

References

• CIQTEK. (2024). Step-by-Step Guide to Prepare EPR Samples. [Link]

• University of Denver. EPR sample prep guide V2. [Link]

• University of Maryland. EPR Sample Preparation. [Link]

• Cole-Parmer. Material Safety Data Sheet - 1-Bromo-4-nitrobenzene, 99%. [Link]

• Caltech EPR Facility. General guidelines for preparation of EPR samples. [Link]

• ResearchGate. General protocol for standard sample preparation for SDSL-EPR spectroscopy. [Link]

• Novachem. (2024). 1-Bromo-4-nitrobenzene Safety Data Sheet. [Link]

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• ResearchGate. How can I perform ESP/EPR tests to verify the free radicals of the reaction process?. [Link]

• Villamena, F. A., & Zweier, J. L. (2021). Electron paramagnetic resonance spectroscopy for analysis of free radicals in zebrafish. PLOS ONE. [Link]

• Tsuchiya, K., et al. (2017). Simplifying quantitative measurement of free radical species using an X-band EPR spectrometer. Heliyon. [Link]

• University of Copenhagen. Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods. [Link]

• Syntech Innovation. Tracking Free Radicals in the Environment with Electron Paramagnetic Resonance (EPR). [Link]

• ResearchGate. Hyperfine splitting constants obtained for spin adducts of the nitrosopyrazole traps 18 and 1. [Link]

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Application Notes & Protocols: Quantifying Radical Formation with 1-Bromo-4-nitrosobenzene

Introduction: The Imperative of Radical Quantification

In the fields of biomedical research, pharmacology, and materials science, the transient, highly reactive nature of free radicals presents a significant analytical challenge. These species, implicated in everything from cellular aging and disease pathogenesis to polymer degradation, are fleeting intermediates whose direct measurement is often impossible.[1][2] Their short half-lives necessitate a method that can capture and stabilize them for analysis. This is the domain of spin trapping, an elegant technique that converts unstable radicals into persistent paramagnetic species, allowing for their characterization and quantification using Electron Paramagnetic Resonance (EPR) spectroscopy.[3][4]

EPR spectroscopy stands as the "gold standard" for the unambiguous detection of molecules with unpaired electrons.[5] When coupled with spin trapping, it provides unparalleled insight into radical identity, structure, and concentration.[5] This guide focuses on a specific, powerful tool in the spin trapping arsenal: 1-Bromo-4-nitrosobenzene (BNB) . As a C-nitroso spin trap, BNB offers distinct advantages for researchers seeking to quantify specific radical species in complex systems.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying principles, empowering the user to not only execute the protocol but also to adapt, troubleshoot, and critically interpret their results.

The Spin Trap: Understanding 1-Bromo-4-nitrosobenzene (BNB)

1-Bromo-4-nitrosobenzene is an aromatic C-nitroso compound used to trap transient carbon- and oxygen-centered radicals. Unlike the more common nitrone spin traps (like DMPO or PBN), C-nitroso traps react with radicals to form stable nitroxide adducts where the trapped radical is directly bonded to the nitrogen atom of the nitroso group.

Mechanism of Action

The core of the spin trapping technique is the rapid, covalent reaction between the highly reactive, short-lived free radical (R•) and the diamagnetic spin trap (BNB). This reaction forms a significantly more stable paramagnetic nitroxide radical, known as a "spin adduct," which can accumulate to concentrations detectable by EPR.[3][4]

The key advantage of C-nitroso traps like BNB is that the trapped radical resides directly on the nitroxide nitrogen. This proximity often results in more distinct hyperfine splitting constants in the EPR spectrum, providing richer structural information about the original radical compared to nitrone traps.[3] However, a known caveat for C-nitroso compounds is their potential for facile non-radical additions, which necessitates rigorous control experiments.[3]

Workflow for Radical Quantification using BNB and EPR

The process of quantifying radicals using BNB can be visualized as a systematic workflow, from the generation of the radical species to the final data analysis.

Caption: Fig. 2: Quantification Logic.

Step 3: Calibration and Calculation

• Acquire Data: Record the EPR spectra for your unknown sample and for each of your TEMPOL calibration standards using identical spectrometer settings.

• Integrate: Calculate the double integral (Area Under the Curve, AUC) for all acquired spectra.

• Calibrate: Plot the AUC for the TEMPOL standards against their known concentrations (in µM). Perform a linear regression to obtain the equation of the line (y = mx + c), where 'y' is AUC and 'x' is concentration. The slope 'm' is your calibration factor (AUC/µM).

• Calculate: Use the AUC from your unknown sample to calculate the concentration of the BNB spin adduct:

  [Spin Adduct] (µM) = (AUC_sample) / (Slope_calibration_curve)

This value represents the concentration of the radical that was successfully trapped by BNB at the time of measurement.

Self-Validation and Trustworthiness: Essential Controls

To ensure the scientific integrity of your results, the following control experiments are not optional; they are mandatory for publication-quality data.

• Control 1: No Radical Source: Prepare a sample with BNB and all other components except the radical initiator (e.g., no H₂O₂ in a Fenton system). This control verifies that BNB is not decomposing or generating a signal on its own.

• Control 2: No Spin Trap: Prepare a sample with the complete radical-generating system but without BNB. This confirms that the transient radical itself is not directly detectable and that the observed signal is indeed from the spin adduct.

• Control 3: Radical Scavenger: Add a known antioxidant or radical scavenger (e.g., mannitol for •OH, SOD for superoxide) to the complete system before adding BNB. A significant reduction or complete abolition of the EPR signal validates the identity of the trapped radical.

Conclusion

Quantifying free radicals with 1-Bromo-4-nitrosobenzene is a powerful application of EPR spectroscopy that provides critical insights for researchers across numerous disciplines. While the technique demands meticulous attention to detail, its ability to trap and measure fleeting reactive species is unparalleled. By understanding the principles behind the protocol, from the chemistry of the spin trap to the physics of the EPR measurement, and by incorporating rigorous controls, researchers can generate reliable, quantitative data on radical formation. This enables a deeper understanding of oxidative stress, informs the development of novel antioxidant therapies, and advances our knowledge of radical-mediated chemical processes.

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• Wikipedia. (n.d.). Spin trapping. Available at: [Link]

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• ResearchGate. (n.d.). Catalytic reaction of 1-bromo-4-nitrobenzene and styrene, where Pd(II).... ResearchGate. Available at: [Link]

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In Situ Radical Trapping with Aryl Nitroso Compounds: A Detailed Application Guide Featuring 3,5-Dibromo-4-Nitrosobenzene Sulfonate (DBNBS)

Introduction: The Challenge of Detecting Fleeting Radicals

In the intricate landscape of chemical reactions, particularly those central to drug discovery and development, short-lived radical intermediates often play a pivotal role. Their high reactivity and transient nature make them notoriously difficult to detect and characterize, posing a significant challenge to mechanistic elucidation. Spin trapping has emerged as a powerful technique to overcome this obstacle. This method involves the use of a "spin trap," a diamagnetic compound that reacts with a transient radical to form a more stable, persistent radical adduct. This adduct can then be readily detected and characterized using Electron Paramagnetic Resonance (EPR) spectroscopy.[1]

Among the various classes of spin traps, aryl nitroso compounds are particularly valuable. The direct attachment of the trapped radical to the nitrogen atom of the nitroso group results in a nitroxide radical adduct whose EPR spectrum is highly sensitive to the structure of the initial radical, providing rich structural information.[2]

This application note provides a comprehensive guide to the use of aryl nitroso compounds for in situ radical trapping, with a specific focus on the well-documented and water-soluble spin trap, 3,5-dibromo-4-nitrosobenzene sulfonate (DBNBS). While the initial topic of interest was 1-bromo-4-nitrosobenzene, a thorough review of the scientific literature revealed a scarcity of specific application protocols for this particular compound. In contrast, DBNBS is a structurally related and extensively characterized analogue, making it an excellent and reliable model for this guide. The principles and protocols detailed herein for DBNBS can be thoughtfully adapted for other aryl nitroso compounds, with careful consideration of the electronic and steric effects of different substituents.

The Mechanism of Radical Trapping by Aryl Nitroso Compounds

The fundamental principle of spin trapping with an aryl nitroso compound like DBNBS is the rapid and covalent addition of a transient radical (R•) to the nitrogen-oxygen double bond of the nitroso group. This reaction transforms the short-lived radical into a significantly more stable nitroxide radical, often referred to as a spin adduct. The stability of this nitroxide allows it to accumulate to a concentration detectable by EPR spectroscopy.

The key to the utility of this technique is that the hyperfine coupling constants in the EPR spectrum of the nitroxide adduct are influenced by the nature of the trapped radical (R•). This allows for the identification of the original transient species.

Figure 1: General workflow for in situ radical trapping and EPR detection.

Synthesis of 3,5-Dibromo-4-Nitrosobenzene Sulfonate (DBNBS)

While DBNBS is commercially available, its synthesis from a more common starting material may be necessary. A plausible synthetic route involves the oxidation of the corresponding amine. The following is a representative protocol adapted from general procedures for the synthesis of aryl nitroso compounds.[1]

Protocol 1: Synthesis of DBNBS

• Starting Material: 3,5-dibromo-4-aminobenzenesulfonic acid.

• Oxidation: Dissolve the starting amine in an appropriate solvent (e.g., a mixture of water and a miscible organic solvent).

• Oxidizing Agent: Prepare a solution of a suitable oxidizing agent, such as Caro's acid (peroxymonosulfuric acid), which can be generated in situ by carefully adding potassium persulfate to concentrated sulfuric acid at low temperatures (ice bath).

• Reaction: Slowly add the oxidizing agent solution to the solution of the amine with vigorous stirring, while maintaining a low temperature (0-5 °C) to control the exothermicity of the reaction.

• Monitoring: Monitor the progress of the reaction by a suitable method, such as thin-layer chromatography (TLC) or UV-Vis spectroscopy, to determine the point of complete consumption of the starting amine.

• Work-up: Once the reaction is complete, carefully neutralize the reaction mixture with a base (e.g., sodium carbonate) to a slightly acidic or neutral pH.

• Isolation: The DBNBS product, being a salt, will remain in the aqueous phase. The product can be isolated by techniques such as salting out followed by filtration or by careful removal of the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol).

• Characterization: Confirm the identity and purity of the synthesized DBNBS using standard analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Application Protocol: In Situ Trapping of Nitric Oxide (NO•) with DBNBS

This protocol provides a general framework for the detection of nitric oxide radicals generated in a chemical or biological system.

Materials and Reagents:

• 3,5-dibromo-4-nitrosobenzene sulfonate (DBNBS)

• The system under investigation (e.g., a chemical reaction mixture or a biological sample)

• Phosphate-buffered saline (PBS) or another appropriate buffer system

• EPR spectrometer

• Quartz flat cell for aqueous samples

Protocol 2: Radical Trapping and EPR Analysis

• Preparation of DBNBS Stock Solution: Prepare a stock solution of DBNBS in the chosen buffer (e.g., 100 mM in PBS). The concentration may need to be optimized depending on the expected radical flux.

• Sample Preparation: In an EPR-compatible tube or vial, combine the components of the reaction system that will generate the radical of interest.

• Initiation of Radical Generation: Initiate the radical-generating reaction (e.g., by adding a reagent, photo-irradiation, or changing the temperature).

• Addition of Spin Trap: Immediately add an aliquot of the DBNBS stock solution to the reaction mixture to achieve the desired final concentration (typically in the range of 10-50 mM).

• Incubation: Allow the reaction to proceed for a predetermined time to allow for the formation and accumulation of the spin adduct. This time will need to be optimized for the specific system.

• Sample Transfer: Transfer the reaction mixture to a quartz flat cell suitable for EPR analysis of aqueous samples.

• EPR Spectroscopy: Place the flat cell in the cavity of the EPR spectrometer and record the spectrum. Typical EPR parameters for detecting nitroxide radicals are:

  • Microwave Frequency: X-band (~9.5 GHz)

  • Microwave Power: 10-20 mW (should be optimized to avoid saturation)

  • Modulation Frequency: 100 kHz

  • Modulation Amplitude: 0.05-0.1 mT (should be optimized for resolution and signal-to-noise)

  • Sweep Width: 10-15 mT

  • Sweep Time: 1-2 minutes

  • Number of Scans: 1-10 (can be averaged to improve signal-to-noise)

• Data Analysis: Analyze the resulting EPR spectrum to determine the g-value and the hyperfine coupling constants. Compare these values to literature data to identify the trapped radical.

Data Interpretation and Representative EPR Parameters

The EPR spectrum of the DBNBS spin adduct will provide crucial information for identifying the trapped radical. The primary interaction is with the 14N nucleus of the nitroxide group, which gives rise to a characteristic triplet signal. Further splitting of these lines by other magnetic nuclei in the trapped radical moiety provides the "fingerprint" for its identification.

Trapped Radical	Adduct Structure	aN (mT)	Other Hyperfine Couplings (mT)	Reference
Nitric Oxide (NO•)	DBNBS-NO• Adduct	~0.96	Triplet, further splitting may not be resolved	[3]
Tryptophanyl Radical	DBNBS-Trp• Adduct	Varies	Complex pattern due to protons on the indole ring	[4]
Sulfite Radical (SO3•-)	DBNBS-SO3•- Adduct	~1.32	aH = ~0.06	[5]

Note: Hyperfine coupling constants can be influenced by the solvent and temperature. It is crucial to perform experiments under controlled conditions and compare the results with appropriate controls and literature values.

Potential Pitfalls and Considerations for Trustworthy Results

While powerful, spin trapping with DBNBS is not without its challenges. A critical understanding of potential artifacts is essential for accurate data interpretation.

• Artifactual Signal Generation: DBNBS can react with certain non-radical species, particularly in biological systems containing nucleophiles like tryptophan, to form EPR-active signals, a process that can be light-induced or occur thermally over long incubation times.[6][7]

• Spin Adduct Instability: While more stable than the initial transient radicals, DBNBS adducts can still have limited stability. For instance, the superoxide adduct of DBNBS is reported to be very unstable.[6]

• Metabolic Reduction: In cellular systems, DBNBS and its spin adducts can be rapidly metabolized, leading to a loss of the EPR signal.[3]

• Inhibition of Radical Generation: At the concentrations required for effective spin trapping, DBNBS has been shown to inhibit certain enzymatic systems, such as nitric oxide synthase (NOS), thereby preventing the very radical generation it is intended to detect.[7]

To ensure the validity of the results, it is imperative to include appropriate controls in all experiments. These may include:

• Running the reaction in the absence of the radical-generating system to check for background signals.

• In enzymatic studies, including heat-inactivated enzyme as a control.

• For suspected superoxide generation, testing the effect of superoxide dismutase (SOD) on the EPR signal.

Adapting the Protocol for 1-Bromo-4-nitrosobenzene

• Solubility: 1-bromo-4-nitrosobenzene lacks the sulfonic acid group of DBNBS and will therefore be significantly less water-soluble. It will be more suitable for use in organic solvents.

• Electronic Effects: The para-bromo substituent will have a different electronic influence on the nitroso group compared to the two ortho-bromo groups and the meta-sulfonate group in DBNBS. This may affect the rate of radical trapping and the stability of the resulting nitroxide adduct.

• EPR Spectra: The hyperfine coupling constants of the spin adducts of 1-bromo-4-nitrosobenzene will differ from those of DBNBS. Careful characterization and comparison with computational models would be necessary for confident radical identification.

A researcher wishing to use 1-bromo-4-nitrosobenzene would need to first establish a reliable synthesis and purification protocol, likely involving the reduction of the commercially available 1-bromo-4-nitrobenzene. Subsequently, the radical trapping protocol would need to be optimized for the specific solvent system and radical of interest.

Conclusion

In situ radical trapping using aryl nitroso compounds is an invaluable tool for the study of reactive intermediates in chemical and biological systems. 3,5-dibromo-4-nitrosobenzene sulfonate (DBNBS) serves as a well-characterized and effective spin trap, particularly for nitric oxide in aqueous environments. By following the detailed protocols and being mindful of the potential pitfalls outlined in this guide, researchers can confidently employ this technique to gain critical insights into reaction mechanisms. The foundational knowledge provided here for DBNBS also paves the way for the systematic investigation and application of other aryl nitroso spin traps, such as 1-bromo-4-nitrosobenzene, in the ongoing quest to understand the complex world of radical chemistry.

References

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• Hogg, N., et al. (2001). Characterization of the radical product formed from the reaction of nitric oxide with the spin trap 3,5-dibromo-4-nitrosobenzene sulfonate. Nitric Oxide, 5(3), 243-251. [Link]

• Pou, S., et al. (1994). Can nitric oxide be spin trapped by nitrone and nitroso compounds? Analytical Biochemistry, 217(1), 76-80. [Link]

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• Kaur, H., et al. (1989). Spin trapping of the superoxide anion: complications in the use of the water-soluble nitroso-aromatic reagent DBNBS. Journal of Biochemical and Biophysical Methods, 18(2), 91-96. [Link]

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Synthesis and Applications of 1-Bromo-4-nitrosobenzene Derivatives: A Technical Guide for Researchers

Introduction: The Strategic Importance of 1-Bromo-4-nitrosobenzene

1-Bromo-4-nitrosobenzene is a versatile synthetic intermediate characterized by a benzene ring functionalized with both a bromine atom and a nitroso group. This unique combination of functional groups makes it a valuable building block in various fields of chemical synthesis, including pharmaceuticals, agrochemicals, and dyes.[1][2] The nitroso group, a potent dienophile and electrophile, readily participates in cycloadditions and condensation reactions, while the bromo-substituent provides a reactive handle for cross-coupling reactions, allowing for the construction of complex molecular architectures.

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis of the parent compound, 1-bromo-4-nitrosobenzene, and detailed application notes for its subsequent use in key synthetic transformations. The protocols described herein are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles to empower researchers to adapt and innovate.

Section 1: Synthesis of 1-Bromo-4-nitrosobenzene

The most common and reliable method for synthesizing 1-bromo-4-nitrosobenzene is the controlled oxidation of 4-bromoaniline. Among various oxidizing agents, peroxymonosulfuric acid (Caro's acid) or its stable salt, potassium peroxymonosulfate (Oxone), are preferred for their efficacy in converting the primary amine to a nitroso group without significant over-oxidation to the corresponding nitro compound.[3][4][5]

Reaction Principle

The oxidation of an aniline to a nitrosobenzene involves the careful addition of two oxygen atoms. Caro's acid (H₂SO₅), typically generated in situ from sulfuric acid and hydrogen peroxide, is a powerful oxidant that achieves this transformation efficiently under controlled temperature conditions.[6][7] The reaction proceeds through intermediates that are ultimately converted to the target nitroso compound.[8]

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis and purification of 1-bromo-4-nitrosobenzene.

Detailed Experimental Protocol: Oxidation of 4-Bromoaniline

Safety Precautions: Aromatic nitroso compounds can be hazardous and should be handled with care in a well-ventilated fume hood.[9][10] Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.[11][12] Caro's acid is a strong oxidant and corrosive; it can also be explosive when mixed with organic compounds.[7] Prepare and use it behind a blast shield.

Reagents and Materials:

• 4-Bromoaniline (1.0 eq)

• Concentrated Sulfuric Acid (98%)

• Hydrogen Peroxide (30%)

• Dichloromethane (DCM)

• Deionized Water

• Sodium Bicarbonate (sat. solution)

• Magnesium Sulfate (anhydrous)

• Ethanol (for recrystallization)

• Ice bath

Procedure:

• Preparation of Caro's Acid: In a flask submerged in an ice bath, slowly add 30% hydrogen peroxide (1.2 eq) to chilled concentrated sulfuric acid (2.0 eq) with vigorous stirring. Caution: This is a highly exothermic process. Maintain the temperature below 10 °C at all times.[6] Allow the solution to stir for 15 minutes in the ice bath before use.

• Reaction Setup: Dissolve 4-bromoaniline (1.0 eq) in dichloromethane in a separate, larger flask equipped with a magnetic stirrer and cooled to 0 °C in an ice bath.

• Oxidation: Add the freshly prepared, cold Caro's acid solution dropwise to the stirred 4-bromoaniline solution over 30-45 minutes. Monitor the reaction temperature closely, ensuring it does not rise above 5 °C.

• Reaction Monitoring: After the addition is complete, allow the mixture to stir at 0-5 °C for an additional 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: Carefully pour the reaction mixture over crushed ice. Separate the organic (DCM) layer. Wash the organic layer sequentially with cold deionized water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude solid is then recrystallized from ethanol to yield pure 1-bromo-4-nitrosobenzene as a characteristic solid.[3]

Characterization Data

Parameter	Expected Value
Appearance	Light yellow to green solid
Melting Point	~92-95 °C
¹H NMR (CDCl₃)	δ ~7.7-7.9 (m, 4H)
¹³C NMR (CDCl₃)	δ ~125.1, 133.0, 135.2, 165.0
FT-IR (KBr, cm⁻¹)	~1500 (N=O stretch), ~1000 (C-Br stretch)

Application Note 1: [4+2] Cycloaddition with Dienes

The electron-deficient nitroso group in 1-bromo-4-nitrosobenzene makes it a highly reactive dienophile in Diels-Alder reactions.[13][14][15] This transformation, known as a nitroso Diels-Alder reaction, provides a direct route to synthesize 3,6-dihydro-1,2-oxazines, which are valuable heterocyclic scaffolds in medicinal chemistry.

Diagram 2: Nitroso Diels-Alder Reaction

Caption: Pericyclic mechanism of the nitroso Diels-Alder reaction.

Protocol: Synthesis of a Bicyclic Oxazine

Procedure:

• Dissolve 1-bromo-4-nitrosobenzene (1.0 eq) in chloroform at room temperature.

• To this solution, add freshly distilled cyclopentadiene (1.2 eq) dropwise.

• Stir the reaction mixture at room temperature for 2-4 hours. The reaction is often accompanied by a color change as the green nitroso compound is consumed.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure oxazine adduct.

Application Note 2: Synthesis of Asymmetrical Azoxybenzenes

1-Bromo-4-nitrosobenzene can undergo reductive dimerization or condensation with other anilines or nitrosoarenes to form azoxybenzenes.[16][17] These compounds are of significant interest in materials science, particularly for the development of liquid crystals and polymers.[16] A straightforward method involves the one-pot oxidation of an aniline followed by condensation with the nitrosobenzene derivative.[18][19]

Protocol: One-Pot Synthesis of an Asymmetrical Azoxybenzene

Procedure:

• In a solvent system of CH₃CN/H₂O (1:1), dissolve a desired aniline derivative (e.g., 4-chloroaniline, 1.0 eq).[18]

• Add Oxone (potassium peroxymonosulfate, ~2.2 eq) and stir for 2 hours at room temperature to form the corresponding nitrosobenzene in situ.

• Add 1-bromo-4-nitrosobenzene (1.0 eq) to the mixture, followed by a catalytic amount of a base such as N,N-diisopropylethylamine (DIPEA).[18][19]

• Continue stirring at room temperature for 16 hours.

• Evaporate the solvent, dilute the residue with water, and extract the product with ethyl acetate.

• Combine the organic layers, dry over MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography to obtain the asymmetrical 4-bromo-4'-chloroazoxybenzene.

Application Note 3: Precursor for Spin Trapping Agents

Nitroso compounds are foundational for creating spin traps used in electron paramagnetic resonance (EPR) spectroscopy.[20][21] Spin trapping is a critical technique for detecting and identifying transient free radical species in chemical and biological systems.[22] While 1-bromo-4-nitrosobenzene itself can act as a spin trap, it is more commonly a precursor to more complex, tailored spin traps like 3,5-dibromo-4-nitrosobenzenesulfonic acid (DBNBS).[21][23] The C-nitroso moiety readily reacts with short-lived radicals to form a more stable nitroxide radical (the spin adduct), whose characteristic EPR spectrum allows for identification of the original radical.[20][21]

Conceptual Workflow: Radical Detection via Spin Trapping

• System Generation: A reaction (chemical, photochemical, or biological) is initiated that is suspected of producing short-lived radical species (R•).

• Trapping: 1-Bromo-4-nitrosobenzene (or a derivative) is present in the system. It reacts with R• to form a stable nitroxide spin adduct.

• Detection: The sample is immediately analyzed by an EPR spectrometer.

• Analysis: The resulting EPR spectrum, specifically the hyperfine coupling constants, provides a unique fingerprint that helps identify the structure of the trapped radical R•.[21]

Conclusion

1-Bromo-4-nitrosobenzene is a powerful and versatile reagent whose synthetic utility extends across multiple disciplines. Its facile preparation from 4-bromoaniline, combined with the dual reactivity of its nitroso and bromo functionalities, provides a gateway to a vast chemical space. The protocols and applications outlined in this guide serve as a robust starting point for researchers aiming to leverage this compound in their synthetic endeavors, from creating novel heterocyclic systems and advanced materials to investigating complex radical-mediated processes.

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• Penoni, A., et al. (2020). Preparation of 4-Nitro-nitrosobenzene by oxidation of 4-Nitroaniline. ResearchGate. Available from: [Link]

• ResearchGate. (2025). Conversion of 1-bromo-4-nitrobenzene after 1 or 4 h of reaction. Available from: [Link]

• Bakkali, M. E., et al. (2017). Nitroso Diels-Alder (NDA) Reaction as an Efficient Tool for the Functionalization of Diene-Containing Natural Products. Molecules, 22(11), 1845. Available from: [Link]

• Davies, M. J., & Hawkins, C. L. (2004). EPR spin trapping of protein radicals. Free Radical Biology and Medicine, 36(9), 1072–1086. Available from: [Link]

• Sciforum. (n.d.). Nitroquinolines as dienophiles in polar Diels-Alder reactions. Influences of molecular solvents and ionic liquids. Available from: [Link]

• Lalevée, J., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Catalysts, 12(7), 772. Available from: [Link]

• McGraw Hill. (n.d.). Diels-Alder reaction. AccessScience. Available from: [Link]

• Lardinois, O. M., & Ortiz de Montellano, P. R. (2000). EPR Spin-Trapping of a Myeloperoxidase Protein Radical. Biochemical and Biophysical Research Communications, 270(1), 199–202. Available from: [Link]

• de la Torre, B., et al. (2021). An on-surface Diels-Alder reaction. Angewandte Chemie International Edition, 60(48), 25346–25350. Available from: [Link]

• Sosnovskikh, V. Y., et al. (2018). Diels-Alder reaction of β-fluoro-β-nitrostyrenes with cyclic dienes. Beilstein Journal of Organic Chemistry, 14, 2908–2916. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: 1-Bromo-4-nitrosobenzene Spin Adducts

Welcome to the technical support center for 1-Bromo-4-nitrosobenzene, a valuable spin trap for the detection and characterization of transient free radicals. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of working with this aromatic nitroso spin trap and to troubleshoot common stability issues encountered during Electron Paramagnetic Resonance (EPR) experiments. Our goal is to provide you with the expertise and field-proven insights necessary for successful and reproducible results.

Introduction to 1-Bromo-4-nitrosobenzene in Spin Trapping

1-Bromo-4-nitrosobenzene belongs to the class of aromatic C-nitroso spin traps. These compounds are particularly useful for trapping carbon-centered radicals, often yielding informative EPR spectra with distinct hyperfine coupling constants that aid in radical identification.[1] Unlike the more common nitrone spin traps, nitroso traps directly incorporate the radical into the nitroxide moiety, which can provide more detailed structural information about the trapped radical.

However, the chemical nature of aromatic nitroso compounds and their resulting spin adducts presents a unique set of stability challenges. This guide will directly address these issues in a question-and-answer format, providing both troubleshooting solutions and a deeper understanding of the underlying chemical principles.

Troubleshooting Guide: Stability of 1-Bromo-4-nitrosobenzene Spin Adducts

This section addresses specific problems you may encounter during your experiments. Each issue is followed by probable causes and actionable solutions.

Issue 1: No EPR Signal or a Weak, Unstable Signal is Observed.

Question: I've conducted my spin trapping experiment with 1-Bromo-4-nitrosobenzene, but I'm either not seeing an EPR signal or the signal is very weak and decays rapidly. What could be the problem?

Answer: This is a common and often multifaceted issue. The lack of a stable signal can stem from the inherent properties of the spin trap itself or from the stability of the resulting spin adduct.

Probable Causes & Solutions:

• Monomer-Dimer Equilibrium: Aromatic nitroso compounds exist in a monomer-dimer equilibrium.[2][3] The diamagnetic dimer is EPR-silent and does not act as a spin trap. The trapping reaction requires the paramagnetic monomer.

  • Solution: The equilibrium is temperature and concentration-dependent. Gently warming the solution or using a more dilute solution of the spin trap can favor the monomeric form.[2] Freshly prepared solutions are recommended, as the dimer tends to form over time in the solid state and in concentrated solutions.

• Inherent Instability of the Spin Adduct: The stability of the spin adduct is highly dependent on the nature of the trapped radical. For instance, adducts with certain reactive oxygen species can be notoriously unstable. Studies on the closely related 3,5-dibromo-4-nitrosobenzene sulphonate (DBNBS) have shown that while it reacts rapidly with superoxide radicals, the resulting adduct is very unstable.[4]

  • Solution: If you suspect a highly reactive radical, consider acquiring your EPR spectrum at low temperatures (cryo-trapping) to slow down the decay of the adduct. Additionally, ensure your experimental conditions (e.g., pH, solvent) are optimized for adduct stability.

• Photodegradation: Nitroso compounds can be light-sensitive.[2] Exposure to UV or even strong visible light can lead to the degradation of the spin trap, reducing its effective concentration and potentially generating interfering radical species.

  • Solution: Protect your samples from light by wrapping your reaction vessels and EPR tubes in aluminum foil. Work in a dimly lit environment whenever possible.

• Reductive Decomposition of the Spin Adduct: The nitroxide radical of the spin adduct can be reduced to an EPR-silent hydroxylamine, especially in biological systems containing endogenous reducing agents like ascorbate or glutathione.

  • Solution: If working with biological samples, be mindful of the reducing environment. It may be necessary to use a higher concentration of the spin trap to compensate for some loss to reduction. In some cases, it may be possible to chemically re-oxidize the hydroxylamine back to the nitroxide, though this can be a complex procedure.

Issue 2: An Unexpected or Unidentifiable EPR Signal is Observed.

Question: I'm seeing an EPR signal, but it doesn't match the expected hyperfine splitting pattern for my target radical adduct. How do I interpret this?

Answer: The appearance of an unexpected signal often points to side reactions of the spin trap that produce paramagnetic species other than the desired spin adduct.

Probable Causes & Solutions:

• Direct Reduction of the Spin Trap: Nitroso spin traps can be directly reduced to form a nitroxide radical, which can be mistaken for a spin adduct. This is a significant potential artifact in systems containing reducing agents.

  • Solution: Run a control experiment containing your spin trap and all other components of your system except for the source of your target radical. If you still observe an EPR signal, it is likely an artifact from the reduction of the spin trap.

• Formation of a Nitroxide from Reaction with Oxidants: In some biological systems, oxidants can react with aromatic nitroso compounds to form radical species with unknown structures.

  • Solution: Similar to the above, meticulous control experiments are key. Characterize the reactivity of 1-Bromo-4-nitrosobenzene with potential oxidants in your system in the absence of the radical source.

• Decomposition of the Spin Trap into Other Radicals: As mentioned, photodegradation or thermal instability can cause the spin trap to decompose, and the resulting fragments may be radical in nature or react to form secondary radicals.

  • Solution: Again, light protection and temperature control are crucial. Using freshly prepared solutions of the highest possible purity can minimize the presence of impurities that might catalyze decomposition.

Experimental Workflow & Data Presentation

To aid in your experimental design and interpretation, we provide a generalized workflow and a table of expected hyperfine coupling constants for analogous compounds, which can serve as a starting point for the identification of your trapped radicals.

Generalized Experimental Workflow for Spin Trapping with 1-Bromo-4-nitrosobenzene

Caption: Generalized workflow for a spin trapping experiment.

Table 1: Hyperfine Coupling Constants (HFCCs) of Related Aromatic Nitroso Spin Adducts

Note: Specific HFCC data for 1-Bromo-4-nitrosobenzene adducts are not widely available. The following data for nitrosobenzene and its derivatives can be used as a reference for interpreting your spectra. Values are given in Gauss (G).

Trapped Radical	Spin Trap	aN (G)	aH (G)	Solvent
Benzylic Radicals	Nitrosobenzene	~13-14	~1-3	Benzene
Alkyl Radicals	2-Methyl-2-nitrosopropane	~15-16	-	Various
Sulfite Radical	DBNBS	13.2	0.6	Aqueous

This table is illustrative. HFCCs are sensitive to the solvent and the specific structure of the trapped radical.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of 1-Bromo-4-nitrosobenzene to use?

A1: The optimal concentration is a balance between having enough monomer to efficiently trap radicals and avoiding issues with solubility and dimer formation. A starting point is typically in the range of 10-50 mM. However, this may need to be optimized for your specific system.

Q2: How should I store 1-Bromo-4-nitrosobenzene?

A2: It should be stored as a solid in a tightly sealed container, protected from light, and in a cool, dry place. For long-term storage, refrigeration is recommended.

Q3: Can I use 1-Bromo-4-nitrosobenzene in aqueous solutions?

A3: Aromatic nitroso compounds generally have low solubility in water. Depending on the required concentration, you may need to use a co-solvent such as DMSO or ethanol. Be aware that the solvent can affect the hyperfine coupling constants of your spin adduct.

Q4: What is the primary advantage of using an aromatic nitroso spin trap like 1-Bromo-4-nitrosobenzene?

A4: The primary advantage is that the trapped radical is directly bonded to the nitroxide nitrogen. This can lead to more informative EPR spectra, as the hyperfine splittings from the nuclei of the trapped radical are often resolved, aiding in its identification.

Q5: What are the main decomposition pathways for aromatic nitroso spin adducts?

A5: The primary pathways are reduction to the EPR-silent hydroxylamine and, in some cases, fragmentation of the adduct, especially if the trapped radical is unstable. The stability is highly dependent on the specific adduct formed.

Logical Relationship of Stability Factors

Caption: Factors influencing the stability of the spin trap and its adduct.

References

• Wikipedia. (n.d.). Spin trapping. Retrieved from [Link]

• Nazhat, N. B., et al. (1990). Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?

• Wikipedia. (n.d.). Nitrosobenzene. Retrieved from [Link]

• Lalevée, J., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST)
• Janzen, E. G. (1971). Spin Trapping. Accounts of Chemical Research, 4(1), 31-40.
• Mottley, C., & Mason, R. P. (1989). Nitroxide radical adducts in biology: chemistry, applications, and pitfalls. In Spin Labeling (pp. 489-546). Academic Press.
• Buettner, G. R. (1987). Spin trapping: ESR parameters of spin adducts. Free Radical Biology and Medicine, 3(4), 259-303.
• Hawkins, C. L., & Davies, M. J. (2001). Generation and propagation of radical reactions on proteins. Biochimica et Biophysica Acta (BBA)-Bioenergetics, 1504(2-3), 196-219.
• Terabe, S., et al. (1974). Spin trapping by use of nitroso-compounds. Part IV. Electron spin resonance studies on oxidation with nickel peroxide. Journal of the Chemical Society, Perkin Transactions 2, (5), 604-607.
• Dikalov, S. I., & Mason, R. P. (2001). Spin trapping of polyunsaturated fatty acid-derived peroxyl radicals in the adriamycin-stimulated reactions of rat heart sarcosomes. Free Radical Biology and Medicine, 30(2), 187-197.
• Villamena, F. A., & Zweier, J. L. (2004). Detection of reactive oxygen and nitrogen species by EPR spin trapping. Antioxidants & Redox Signaling, 6(3), 619-629.
• Kleschyov, A. L., et al. (2007). Electron paramagnetic resonance spin trapping of biological nitric oxide.
• Zagorskii, V. V., & Nekrasov, L. N. (1986). Dimerization of nitrosobenzene and its derivatives in aprotic solvents. Doklady Physical Chemistry, 286(4-6), 180-184.
• Guo, R., et al. (2002). Reaction of the spin trap 3,5-dibromo-4-nitrosobenzene sulfonate with human biofluids. Biochimica et Biophysica Acta (BBA)-General Subjects, 1572(1), 133-142.
• Freeman, B. A., & Crapo, J. D. (1982). Biology of disease: Free radicals and tissue injury.

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• 4. Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals? - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 1-Bromo-4-nitrosobenzene Concentration for EPR Experiments

Welcome to the technical support center for advanced Electron Paramagnetic Resonance (EPR) applications. This guide is designed for researchers, scientists, and drug development professionals utilizing 1-Bromo-4-nitrosobenzene as a spin trap. Our goal is to provide you with the foundational principles, actionable protocols, and troubleshooting solutions necessary to optimize its concentration, ensuring the acquisition of high-fidelity, artifact-free data for the detection of transient free radicals.

Part 1: Foundational Principles & Frequently Asked Questions (FAQs)

This section addresses the fundamental concepts and common inquiries regarding the use of 1-Bromo-4-nitrosobenzene in EPR spin trapping experiments.

Q1: What is the precise role of 1-Bromo-4-nitrosobenzene in an EPR experiment?

A1: 1-Bromo-4-nitrosobenzene is a diamagnetic molecule, meaning it is EPR-silent on its own. Its function is to act as a "spin trap." In many biological and chemical systems, the free radicals of interest (e.g., carbon-centered radicals) are highly reactive and have extremely short half-lives, making their concentration too low for direct detection by EPR spectroscopy.[1][2] 1-Bromo-4-nitrosobenzene is introduced into the system to react covalently with these transient radicals. This reaction forms a significantly more stable paramagnetic species, known as a "spin adduct" (a nitroxide radical), which can accumulate to EPR-detectable levels.[3][4][5] The resulting EPR spectrum's hyperfine splitting pattern is characteristic of the trapped radical, allowing for its identification.[4]

Q2: Why is optimizing the concentration of 1-Bromo-4-nitrosobenzene so critical for experimental success?

A2: Optimizing the spin trap concentration is a critical balancing act between trapping efficiency and artifact avoidance.

• Insufficient Concentration: If the concentration is too low, the spin trap will not effectively compete for the transient radicals against other potential reaction pathways. This results in a low concentration of the spin adduct, leading to a poor signal-to-noise ratio or a complete inability to detect the radical species.[1]

• Excessive Concentration: Conversely, an overly high concentration can introduce significant experimental artifacts. These may include (i) concentration-dependent line broadening of the EPR signal, which obscures the hyperfine details needed for radical identification; (ii) increased likelihood of side reactions, such as direct reduction of the nitroso group by biological reductants (e.g., ascorbate), creating paramagnetic species that are not related to the radical of interest[6][7]; and (iii) potential for the spin trap itself to alter the biological or chemical system under investigation.[8][9]

Q3: What are the primary challenges and potential artifacts associated with nitroso spin traps like 1-Bromo-4-nitrosobenzene?

A3: Nitroso-based spin traps are powerful tools, particularly for carbon-centered radicals, but they are susceptible to several artifact-generating pathways that users must be aware of.[10]

• Reductive Artifacts: In biological systems containing endogenous reducing agents (e.g., ascorbate, glutathione), nitroso compounds can be directly reduced to form a nitroxide free radical.[6][7] This signal can be easily mistaken for a true spin adduct.

• Nucleophilic Addition: Certain nitroso compounds can undergo non-radical nucleophilic addition, followed by oxidation, to produce a nitroxide.[6][7][11] This is a significant source of false-positive signals.

• Photochemical Instability: Many nitroso compounds are sensitive to light and can decompose, potentially generating paramagnetic impurities. Experiments should be conducted with minimal light exposure where possible.

• Impurities: The spin trap reagent itself may contain paramagnetic impurities from its synthesis or degradation over time. It is crucial to regularly check the purity of the spin trap stock.[8]

Q4: How should I prepare and handle a stock solution of 1-Bromo-4-nitrosobenzene?

A4: Proper preparation and handling are essential for reproducible results. 1-Bromo-4-nitrosobenzene is a solid at room temperature.[12]

• Solvent Selection: Due to its aromatic structure, 1-Bromo-4-nitrosobenzene has limited solubility in purely aqueous buffers. A common practice is to first prepare a concentrated stock solution in an organic solvent in which it is freely soluble, such as ethanol, acetonitrile, or dimethyl sulfoxide (DMSO).[13]

• Stock Concentration: Prepare a high-concentration stock (e.g., 100 mM to 1 M) in the chosen organic solvent. This allows for the addition of a minimal volume to your experimental system, thereby reducing any potential solvent-induced artifacts.

• Storage: Store the stock solution in a tightly sealed vial, protected from light (e.g., by wrapping the vial in aluminum foil), and refrigerated to minimize degradation.

• Final Preparation: For the experiment, dilute the stock solution into your final reaction buffer immediately before use. Ensure the final concentration of the organic solvent is low (typically <1-2%) and run appropriate vehicle controls to confirm it does not interfere with your system.

Part 2: Experimental Protocol for Concentration Optimization

This section provides a systematic workflow for determining the optimal concentration of 1-Bromo-4-nitrosobenzene.

Objective: To identify the spin trap concentration that maximizes the spin adduct EPR signal intensity while minimizing spectral distortion and artifact formation.

Experimental Workflow for Spin Trap Optimization

Caption: Workflow for optimizing 1-Bromo-4-nitrosobenzene concentration.

Step-by-Step Methodology

• Preparation of Reagents:

  • Prepare your radical-generating system (e.g., Fenton reagents, enzyme and substrate, photochemical initiator).

  • Prepare a 100 mM stock solution of 1-Bromo-4-nitrosobenzene in anhydrous DMSO.

  • Prepare your reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4).[14]

• Setting Up the Concentration Gradient:

  • In a series of microcentrifuge tubes, prepare your reaction mixture. Keep the concentrations of all components of the radical-generating system constant.

  • Add the 1-Bromo-4-nitrosobenzene stock solution to each tube to achieve a range of final concentrations (e.g., 1, 5, 10, 20, 50, 100 mM). Ensure the final DMSO concentration is constant across all samples.

  • Include two critical control samples:

    • Control A (No Radical Generator): Buffer + optimal spin trap concentration. This will identify any signals arising from spin trap decomposition or impurities.[14]

    • Control B (No Spin Trap): Buffer + radical generator. This confirms the absence of any inherent paramagnetic species in your system.

• EPR Spectrometer Setup:

  • Set the spectrometer parameters. Typical X-band settings for spin trapping are:

    • Center Field: ~3500 G (adjust based on g-value)

    • Sweep Width: 100 G

    • Microwave Power: 10-20 mW (avoid saturation)

    • Modulation Amplitude: 0.5-1.0 G (optimize for resolution without over-modulation)

    • Time Constant: ~0.03 s

    • Sweep Time: ~60 s

    • Number of Scans: 4-10 (to improve signal-to-noise)

  • Keep these parameters identical for all measurements to ensure comparability.[15]

• Data Acquisition:

  • Initiate the radical-generating reaction in each tube.

  • Quickly transfer the solution to a suitable EPR sample holder (e.g., capillary tube or flat cell).

  • Place the sample in the EPR cavity and begin data acquisition immediately. Record spectra at a consistent time point after reaction initiation.

• Data Analysis:

  • Process the spectra (baseline correction, etc.).

  • For each concentration, measure the double integral of the spin adduct signal to determine its relative intensity (concentration).

  • Measure the linewidth of a central peak.

  • Carefully examine the spectra, especially by comparing them to Control A, for any artifact signals.

  • Plot the spin adduct signal intensity versus the concentration of 1-Bromo-4-nitrosobenzene. The optimal concentration corresponds to the point on the curve where the signal plateaus or just before it begins to decrease (due to line broadening or other effects), without the appearance of significant artifacts.

Part 3: Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Scenario 1: Weak or No EPR Signal

• Question: I've added 1-Bromo-4-nitrosobenzene to my system, but I'm not seeing a signal, or it's very weak. What should I check?

• Answer: A weak or absent signal can stem from several sources. Systematically check the following:

  • Confirm Radical Generation: Is your radical-generating system active? Use a positive control or an alternative, well-characterized spin trap (like DMPO for hydroxyl radicals) to confirm that radicals are being produced.[9][16]

  • Increase Spin Trap Concentration: You may be below the optimal concentration range. The rate of trapping needs to be faster than the rate of radical decay. Try increasing the concentration of 1-Bromo-4-nitrosobenzene.[13]

  • Spin Adduct Instability: The spin adduct itself might be unstable, with a half-life too short for detection under your experimental conditions.[13] Try acquiring the spectrum more rapidly after reaction initiation or consider cooling the sample if possible.

  • Check Instrument Settings: Ensure your EPR spectrometer settings are appropriate. A sweep width that is too narrow might miss the signal entirely. Insufficient microwave power can lead to a weak signal, while excessive power can saturate and diminish it.

  • Oxygen Presence: Molecular oxygen can broaden EPR signals. If not integral to your reaction, de-gassing your solution with nitrogen or argon may improve signal quality.

Scenario 2: Unidentifiable or Complex EPR Signal

• Question: My EPR spectrum is complex and doesn't match the expected adduct. How can I identify the source of these extra signals?

• Answer: This strongly suggests the presence of artifacts. Use control experiments to diagnose the issue:

  • Analyze Control A (Spin Trap Only): Run a spectrum of 1-Bromo-4-nitrosobenzene in your buffer. Any signal here is from an impurity or decomposition product.[14] Consider purifying the spin trap or obtaining a new batch.

  • Test for Reductive Artifacts: If your system contains biological components, add a known reducing agent (like 1 mM ascorbic acid) to the spin trap in buffer. If you see a signal, it confirms that your trap is susceptible to reduction, which may be occurring in your full system.[6][7]

  • Consider Multiple Radicals: Your system may be generating more than one type of radical, resulting in a composite spectrum from multiple spin adducts. Try to simplify the system or use simulation software to deconvolve the overlapping signals.

  • Inverted Spin Trapping: In some cases, the spin trap itself can be oxidized, and then react with a nucleophile in the solution to form a radical adduct.[17][18] This is a known artifact pathway that can be difficult to distinguish from true radical trapping.

Scenario 3: Broad, Poorly Resolved EPR Lines

• Question: I can see a signal, but the lines are too broad to resolve the hyperfine splitting. What causes this?

• Answer: Poor resolution is a common problem that hinders radical identification. The primary causes are:

  • Excessive Spin Trap Concentration: This is a classic cause of concentration-dependent line broadening. Reduce the concentration of 1-Bromo-4-nitrosobenzene.

  • High Radical Flux: If the rate of radical generation is extremely high, radical-radical interactions can cause line broadening. Try reducing the concentration of your radical-generating components.

  • Solvent Effects: The viscosity and polarity of the solvent affect the tumbling rate of the spin adduct, which in turn influences the linewidth.[8] Ensure your solvent system is appropriate.

  • Large, Immobilized Adducts: If the trapped radical is part of a large, slowly tumbling molecule (like a protein), the resulting spin adduct will inherently have a broad EPR spectrum.[19] This is a more complex situation that may require advanced EPR techniques (like simulation or isotopic labeling) for interpretation.

Part 4: Data Interpretation & Best Practices

Summary of Key Experimental Parameters

Parameter	Recommended Starting Range	Key Considerations
[1-Bromo-4-nitrosobenzene]	10 - 50 mM	Start in this range and titrate. Biological systems may require higher concentrations due to competing reactions.
Solvent for Stock	DMSO, Ethanol, Acetonitrile	Use anhydrous grade. Keep final organic solvent concentration in the assay below 2%.
Reaction pH	6.0 - 8.0	Spin adduct stability can be pH-dependent. Maintain consistent and appropriate pH for your system.
Temperature	Room Temperature (~22°C)	Lowering the temperature can sometimes increase adduct stability but will also slow reaction kinetics.
EPR Microwave Power	10 - 20 mW	Perform a power saturation study to find the optimal power for your specific spin adduct.
EPR Modulation Amplitude	≤ 1/3 of the narrowest linewidth	Start around 0.5-1.0 G. Too high an amplitude will artificially broaden the lines.

Best Practices Checklist for Data Integrity

• Always Run Controls: Experiments without the radical generator and without the spin trap are non-negotiable for identifying artifacts.[14]

• Check Spin Trap Purity: Periodically run a spectrum of a concentrated solution of your spin trap in its solvent to check for paramagnetic impurities.

• Minimize Light Exposure: Prepare solutions and conduct experiments under subdued lighting to prevent photochemical degradation of the spin trap.

• Standardize Timings: For kinetic studies, always start EPR acquisition at the exact same time point after initiating the reaction.

• Use Spectrum Simulation: Use EPR simulation software to confirm your interpretation of the hyperfine splitting constants and to help deconvolve overlapping signals from multiple species.

References

• Spin Trapping and Electron Paramagnetic Resonance Spectroscopy. Springer Nature Experiments. [Link]

• EPR Spin Trapping of Free Radicals with DMPO (5,5-Dimethyl-1-Pyrroline N-oxide) and BMPO. Interchim. [Link]

• What is the protocol for using spin trapping in EPR?. ResearchGate. [Link]

• Davies, M. J. (2016). Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods. Free Radical Biology and Medicine. [Link]

• Davies, M. J., & Hawkins, C. L. (2004). EPR spin trapping of protein radicals. Free Radical Biology and Medicine. [Link]

• Electron paramagnetic resonance (EPR) spectroscopy analysis using the spin trap DMPO for OH∙ detection. Nanogenotox. [Link]

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. FEBS Letters. [Link]

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. Sci-Hub. [Link]

• Tordo, P., et al. (2002). Investigation of Spin-Trapping Artifacts Formed by the Forrester-Hepburn Mechanism. NIH. [Link]

• Lalevée, J., et al. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. MDPI. [Link]

• Detection of Short-lived Free Radicals - Spin-trapping EPR (ESR) Applications. CIQTEK. [Link]

• Kalyanaraman, B. (2021). Spin Trapping. Royal Society of Chemistry. [Link]

• Sahu, I., & Lorigan, G. A. (2020). EPR Techniques, Spin Labeling, and Spin Trapping. ResearchGate. [Link]

• Spin trapping. Grokipedia. [Link]

• Spin trapping. Wikipedia. [Link]

• Investigation of Spin-Trapping Artifacts Formed by the Forrester-Hepburn Mechanism. ResearchGate. [Link]

• EPR SPECTROSCOPY - Biological ROS & RNS Detection. Bruker. [Link]

• Biological ROS and RNS Detection Part I. EPR Spin Trapping. Syntech Innovation. [Link]

• Tan, S. M., et al. (2022). Electron Paramagnetic Resonance for the Detection of Electrochemically Generated Hydroxyl Radicals: Issues Associated with Electrochemical Oxidation of the Spin Trap. ACS Measurement Science Au. [Link]

• Brezová, V., et al. (2019). Radical Intermediates in Photoinduced Reactions on TiO2 (An EPR Spin Trapping Study). MDPI. [Link]

• Tan, S. M., et al. (2022). Electron Paramagnetic Resonance for the Detection of Electrochemically Generated Hydroxyl Radicals: Issues Associated with Electrochemical Oxidation of the Spin Trap. PubMed Central. [Link]

• Spin Trapping. University of Siena. [Link]

• Appendix A: Acquiring EPR Spectra and Optimizing Parameters. Semantic Scholar. [Link]

• Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione. ResearchGate. [Link]

• He, G., & Samouilov, A., & Kuppusamy, P., & Zweier, J. L. (2002). Use of Electron Paramagnetic Resonance Spectroscopy to Evaluate the Redox State In Vivo. PubMed Central. [Link]

• EPR spectra representing the 4-POBN/ 4-POBN spin adduct. ResearchGate. [Link]

• Fieding, L. (2022). applications of electron paramagnetic resonance spectroscopy in natural product research. Journal of Natural Products Discovery. [Link]

• AN EPR SPIN-TRAPPING STUDY OF FREE RADICALS IN CIGARETTE SMOKE. Revue Roumaine de Chimie. [Link]

• Synthesis of 1-Bromo-4-nitrobenzene. University of Michigan-Dearborn. [Link]

• Design and Synthesis of a 4-Nitrobromobenzene Derivative. ACS Publications. [Link]

• Fujii, H., et al. (1994). In vivo EPR studies of the metabolic fate of nitrosobenzene in the mouse. PubMed. [Link]

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• 1-Bromo-4-nitrobenzene. PubChem. [Link]

• Synthesis of spin traps specific for hydroxyl radical. PubMed. [Link]

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Troubleshooting low signal-to-noise ratio in 1-Bromo-4-nitrosobenzene EPR

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances of Electron Paramagnetic Resonance (EPR) and the specific challenges that can arise during experimentation. This guide is designed to provide in-depth, field-proven insights to help you troubleshoot and resolve low signal-to-noise (S/N) issues when using 1-Bromo-4-nitrosobenzene as a spin trap.

Level 1: Frequently Asked Questions (FAQs)

This section addresses the most common and easily rectifiable issues that can lead to a low signal-to-noise ratio.

Q1: My EPR signal is extremely weak or completely absent. What are the first things I should check?

A1: Before delving into complex parameter optimization, always verify the fundamentals:

• Sample Concentration: Is your radical adduct concentration sufficient? For a decent signal-to-noise ratio with X-band EPR, a target concentration is typically in the range of 200-500 μM.[1] Below 100 μM, signal detection can become challenging without extensive signal averaging.[1]

• Instrument Tuning: Have you properly tuned the spectrometer's microwave cavity? An untuned or poorly tuned cavity will result in significant power reflection and a drastic loss of signal. The goal is to achieve critical coupling, where minimal power is reflected from the cavity.[2]

• Receiver Gain: Is the receiver gain set appropriately? A low receiver gain will result in a weak signal, while an excessively high gain can amplify noise and clip the signal, making it unusable. Start with a mid-range gain and adjust as needed.

Q2: Why does my solvent choice matter so much?

A2: The solvent is a critical experimental parameter. Solvents with high dielectric constants, such as water, acetonitrile, or DMSO, can strongly absorb microwave energy.[3][4] This interaction, known as non-resonant absorption, "spoils the Q-factor" of the resonator, which is a measure of its efficiency. A lower Q-factor directly translates to lower spectrometer sensitivity and a poor S/N ratio. For room temperature measurements, low-dielectric solvents like benzene, toluene, or cyclohexane are preferred.[4] If you must use a high-dielectric solvent, you must use specialized sample holders like capillary tubes or flat cells to minimize the amount of solvent in the cavity's electric field.[1][3]

Q3: Could my 1-Bromo-4-nitrosobenzene spin trap be the problem?

A3: Yes, the integrity and concentration of the spin trap are crucial.

• Purity and Degradation: Ensure you are using a high-purity spin trap. C-nitroso compounds can be sensitive to light and temperature. Store 1-Bromo-4-nitrosobenzene protected from light and in a cool, dark place.

• Concentration: The spin trap concentration must be high enough to efficiently trap the short-lived radicals of interest but not so high that it leads to self-reaction or other artifacts. A significant molar excess relative to the expected radical generation is a common starting point.

Level 2: Systematic Troubleshooting Workflow

When initial checks do not resolve the issue, a systematic approach is necessary. The following workflow will guide you from sample preparation through to data acquisition, helping you logically pinpoint the source of the low S/N ratio.

Caption: A logical workflow for diagnosing low S/N in EPR experiments.

Level 3: In-Depth Troubleshooting Guides

Sample Preparation & Handling

A4: Absolutely. This is one of the most common and significant sources of poor S/N. Molecular oxygen (O₂) is a paramagnetic species (a triplet in its ground state). In solution, it collides with your spin adduct, which dramatically increases the spin-lattice relaxation rate. This interaction causes significant broadening of the EPR spectral lines. Broader lines result in lower signal amplitude and, consequently, a much poorer signal-to-noise ratio. For solid or frozen samples, trapped oxygen can create artifacts and interfere with the measurement.[4]

Q5: My sample is in an aqueous buffer. How can I get a good signal?

A5: As mentioned, water has a high dielectric constant and strongly absorbs microwaves, which significantly dampens the signal.[1] To overcome this, you must minimize the volume of the sample within the most intense part of the microwave's electric field in the resonator.

• Use a Flat Cell: An aqueous flat cell is designed to hold a thin layer of the sample, minimizing microwave absorption while still providing enough spins for detection.[1]

• Use Capillary Tubes: A fine-bore capillary tube can also be used to position a very small sample volume correctly within the cavity.

• Cryoprotectants for Frozen Samples: If you are running experiments at cryogenic temperatures, the dielectric loss is less of an issue. However, it's crucial to use a cryoprotectant (e.g., glycerol, sucrose) to ensure the sample freezes into a uniform glass.[5] A crystalline, fractured ice matrix can cause an unstable baseline and poor reproducibility.

Instrument Parameter Optimization

Q6: How do I choose the right microwave power? I thought more power always means more signal.

A6: This is a common misconception. The EPR signal intensity is proportional to the square root of the microwave power only in the absence of saturation.[6] As you increase the power, you begin to "saturate" the spin system, meaning you are exciting electrons to the higher energy state faster than they can relax back down.[7][8] This saturation effect causes the signal to broaden and then decrease in amplitude, harming your S/N ratio.[8] Every radical has a characteristic saturation behavior. You must perform a power saturation study to find the optimal power level that gives the maximum signal without significant saturation.

Q7: What is the relationship between Modulation Amplitude, Resolution, and S/N?

A7: Magnetic field modulation is used to improve sensitivity. However, there is a critical trade-off.[9]

• Low Modulation Amplitude: Provides the best resolution and a true representation of the spectral lineshape. However, the signal intensity and S/N will be low.

• High Modulation Amplitude: Increases the signal intensity up to a point. However, if the modulation amplitude becomes comparable to or larger than the intrinsic linewidth of your signal, it will artificially broaden the lines, distort the shape, and reduce resolution.[7][9][10]

• Optimization: For maximizing S/N, the optimal modulation amplitude is often close to the linewidth of the signal.[10] If you need to resolve very fine hyperfine structure, you must use a much smaller modulation amplitude, accepting a lower S/N.

Table 1: Key Instrument Parameter Trade-offs

Parameter	To Maximize S/N	To Maximize Resolution	Causality
Microwave Power	Increase until just before saturation begins.	Use low power to avoid saturation broadening.	Saturation occurs when the rate of excitation exceeds the rate of relaxation, leading to signal loss and broadening.[8]
Modulation Amplitude	Set to a value comparable to the signal's linewidth.	Set to a value significantly less than the linewidth (~1/5th).	Over-modulation artificially broadens the spectral lines, obscuring fine details and distorting the true lineshape.[9]
Receiver Gain	Set as high as possible without clipping the signal.	N/A (Does not affect resolution)	Gain is a post-detection amplification; too high a value simply saturates the detector, while too low a value underutilizes the dynamic range.
Time Constant	Increase, but keep it shorter than the scan time per point.	N/A (Does not affect resolution)	The time constant is a filter to reduce noise. A long time constant can distort the signal if the magnetic field is swept too quickly.[7]

1-Bromo-4-nitrosobenzene Specifics

Q8: Are there any known chemical reactivity issues with 1-Bromo-4-nitrosobenzene that could affect my signal?

A8: Yes. The radical anion of 1-Bromo-4-nitrosobenzene has been shown to be reactive, particularly in certain solvents. Studies have demonstrated that in ionic liquids, it can undergo a reaction leading to the formation of the nitrobenzene radical anion and bromide ions.[11][12] While this specific reactivity was noted in an electrochemical context, it highlights that the stability of the parent molecule and its radical adducts can be solvent-dependent. In conventional solvents like acetonitrile or DMSO, this specific decomposition pathway is less pronounced.[11][12] Always consider the possibility that your experimental conditions (e.g., solvent, pH, presence of nucleophiles) could be affecting the stability of your spin adduct, causing the signal to decay over time.

Level 4: Protocols & Reference Data

Protocol 1: Sample Preparation and Degassing for EPR Analysis

This protocol describes the "freeze-pump-thaw" method, a highly effective technique for removing dissolved oxygen.

Materials:

• EPR tube (appropriate for your solvent and spectrometer)

• Syringe or long-tip pipette

• Schlenk line or vacuum manifold with a cold trap (liquid nitrogen)

• Heat gun or warm water bath

Procedure:

• Sample Transfer: Using a syringe or long pipette, carefully transfer your prepared sample solution into the EPR tube. Ensure the sample height is appropriate for your resonator (e.g., ~3-4 cm for a standard X-band cavity).[5]

• Attach to Vacuum Line: Securely attach the EPR tube to the vacuum line using appropriate adapters.

• Freeze: Carefully immerse the bottom of the EPR tube in a dewar of liquid nitrogen. Allow the sample to freeze completely into a solid glass. The freezing should be done slowly to prevent cracking the tube.[13]

• Pump (Evacuate): Once the sample is frozen solid, open the valve to the vacuum. The vacuum will remove the air from the headspace above the frozen sample. Allow it to pump for 3-5 minutes.

• Thaw: Close the valve to the vacuum. Remove the liquid nitrogen dewar and gently thaw the sample using a warm water bath or by carefully waving a heat gun. You will see bubbles of dissolved gas being released from the liquid as it thaws.

• Repeat: Repeat the freeze-pump-thaw cycle at least three times. This ensures that all dissolved oxygen has been removed.

• Seal: After the final thaw, while the tube is still attached to the vacuum line, seal the tube (if using a flame-sealable tube) or backfill with an inert gas (like Argon or Nitrogen) before capping.

Protocol 2: Determining Optimal Microwave Power (Power Saturation Study)

This experiment is essential for maximizing your signal without introducing artifacts.

Procedure:

• Prepare Sample: Use a stable sample of your radical adduct. If the adduct is unstable, use a stable proxy radical like TEMPO in the same solvent to get an estimate.

• Initial Setup: Tune the spectrometer and set a low microwave power (e.g., 0.1 - 0.2 mW, corresponding to a high attenuation value like 20-30 dB). Set other parameters (modulation, gain, sweep width) to reasonable starting values.

• Acquire Spectra: Record a series of EPR spectra, increasing the microwave power for each scan. It is common to decrease the attenuation in 3 dB steps (which corresponds to a doubling of power).

• Measure Amplitude: For each spectrum, measure the peak-to-peak amplitude of the main signal.

• Plot Data: Create a plot of Signal Amplitude versus the Square Root of Power (√P).

• Analyze the Plot:

  • Linear Region: At low powers, the plot should be linear. In this region, you are not saturating the sample.

  • Turnover Point: As the power increases, the plot will deviate from linearity and eventually plateau or turn over, with the signal amplitude decreasing at higher powers.

  • Optimal Power: The optimal microwave power for maximizing your S/N is the value just before the plot significantly deviates from linearity.

Caption: Idealized plot for a power saturation study.

References

• A. D. Milov, A. G. Maryasov, Y. D. Tsvetkov, "Optimization of Magnetic Field Sweep and Field Modulation Amplitude for Continuous-Wave EPR Oximetry," Applied Magnetic Resonance, [Link]

• J. Lalevée, N. Blanchard, M. El-Roz, F. Morlet-Savary, J. Fouassier, "Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes," Molecules, [Link]

• A. V. Koptioug, A. A. Polovinkin, D. J. Kirilyuk, I. A. Kirilyuk, R. Z. Sagdeev, E. G. Bagryanskaya, "Sensitivity optimization in amplitude-modulated CW-EPR experiment," Journal of Magnetic Resonance, [Link]

• M. J. Davies, "Detection and characterisation of radicals using electron paramagnetic resonance (EPR) spin trapping and related methods," Methods, [Link]

• M. J. Davies, C. L. Hawkins, "EPR spin trapping of protein radicals," Free Radical Biology and Medicine, [Link]

• Bruker, "Bruker EPR Procedure," UCSB MRL, [Link]

• UW-Madison, "Sample Preparation - Electron Paramagnetic Resonance (EPR) Facility," University of Wisconsin-Madison, [Link]

• T. Czechowski, M. Baranowski, A. Boś-Liedke, K. Tadyszak, "Adaptive modulation amplitude in 2D spectral-spatial EPR imaging," arXiv, [Link]

• KU NMR Lab, "Things to know before operating an EPR Spectrometer," University of Kansas, [Link]

• University of Maryland, "EPR Sample Preparation," University of Maryland, [Link]

• R. P. Mason, "Electron paramagnetic resonance spin-trapping study of free radicals in gas phase of mainstream cigarette smoke using two spin traps," Tobacco Science and Technology, [Link]

• J. S. Hyde, "Spin-label CW microwave power saturation and rapid passage with triangular non-adiabatic rapid sweep," Medical College of Wisconsin, [Link]

• University of Denver, "EPR sample prep guide V2," University of Denver, [Link]

• Caltech, "General guidelines for preparation of EPR samples for use at the Caltech EPR facility," California Institute of Technology, [Link]

• J. L. Zweier, "Spin Trapping and Electron Paramagnetic Resonance Spectroscopy," Springer Nature Experiments, [Link]

• A. M. O'Mahony, D. J. Browne, C. O. Leech, K. J. O'Donovan, D. J. Schiffrin, D. G. Fernig, C. Edwards, "Changed reactivity of the 1-bromo-4-nitrobenzene radical anion in a room temperature ionic liquid," Physical Chemistry Chemical Physics, [Link]

• A. M. O'Mahony, D. J. Browne, C. O. Leech, K. J. O'Donovan, D. J. Schiffrin, D. G. Fernig, C. Edwards, "Changed reactivity of the 1-bromo-4-nitrobenzene radical anion in a room temperature ionic liquid," RSC Publishing, [Link]

• S. S. Eaton, G. R. Eaton, "A Signal-to-Noise Standard for Pulsed EPR," Applied Magnetic Resonance, [Link]

• G. R. Eaton, S. S. Eaton, "A dozen useful tips on how to minimise the influence of sources of error in quantitative electron paramagnetic resonance (EPR) spectroscopy - A review," Analyst, [Link]

• W. C. Antholine, J. S. Hyde, "Microwave Saturation of Complex EPR Spectra and Free Radicals of Burnt Skin Treated with Apitherapeutic Agent," Evidence-Based Complementary and Alternative Medicine, [Link]

• W. R. Hagen, "Practical Aspects - The EPR Spectrometer," Wageningen University & Research, [Link]

• L. J. Núñez-Vergara, J. A. Squella, "Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione," Analytica Chimica Acta, [Link]

• Wikipedia, "Spin trapping," Wikipedia, [Link]

• A. M. Bowen, A. L. Tenderholt, R. K. Szilagyi, "EPR Spectroscopy," Chemistry LibreTexts, [Link]

• Wikipedia, "Electron paramagnetic resonance," Wikipedia, [Link]

• M. Pink, "How does one add the spin trapping agent for powder samples in the electron paramagnetic resonance (EPR) analysis?," ResearchGate, [Link]

• Y. S. Shon, D. A. Hrovat, W. T. Borden, "Spin Trapping of Carbon-Centered Ferrocenyl Radicals with Nitrosobenzene," Organometallics, [Link]

• H. Yokoyama, H. Sato, H. Ohya, T. Kamada, "Simplifying quantitative measurement of free radical species using an X-band EPR spectrometer," Analytical Biochemistry, [Link]

• C. Chatgilialoglu, "EPR Spectroscopy," Università di Bologna, [Link]

• J. S. Hyde, "A scheme of nitrosobenzene radicals creation in blood," ResearchGate, [Link]

• J. R. Kelson, "Appendix A : Acquiring EPR Spectra and Optimizing Parameters," Semantic Scholar, [Link]

• J. Q. Adams, S. W. Nicksic, J. R. Thomas, "Correlation of Solvent Effects on Electron Paramagnetic Resonance Spectra of the Nitrobenzene Anion Radical," The Journal of Physical Chemistry, [Link]

• N. B. Nazhat, G. Yang, R. E. Allen, D. R. Blake, P. Jones, "Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?," Biochemical and Biophysical Research Communications, [Link]

• L. J. Núñez-Vergara, J. A. Squella, "Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione," ResearchGate, [Link]

• K. Ranguelova, "Short-lived radicals detected with spin traps and probes using electron paramagnetic resonance (EPR)," Bruker, [Link]

Sources

• 1. Sample Preparation – Electron Paramagnetic Resonance (EPR) Facility – UW–Madison [epr.chem.wisc.edu]
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• 3. Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes [mdpi.com]
• 4. acif.ucr.edu [acif.ucr.edu]
• 5. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 6. mcw.edu [mcw.edu]
• 7. nmrlab.ku.edu [nmrlab.ku.edu]
• 8. Microwave Saturation of Complex EPR Spectra and Free Radicals of Burnt Skin Treated with Apitherapeutic Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. webhome.auburn.edu [webhome.auburn.edu]
• 10. Optimization of Magnetic Field Sweep and Field Modulation Amplitude for Continuous-Wave EPR Oximetry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Changed reactivity of the 1-bromo-4-nitrobenzene radical anion in a room temperature ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. cce.caltech.edu [cce.caltech.edu]

Technical Support Center: Interference of Biological Thiols with 1-Bromo-4-nitrosobenzene

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Bromo-4-nitrosobenzene and its interactions with biological thiols. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions to ensure the success and integrity of your experiments. My insights are drawn from extensive experience in the field, aiming to explain not just the "how" but the "why" behind experimental choices.

I. Understanding the Core Interaction: A Complex Reaction

1-Bromo-4-nitrosobenzene is a reactive molecule frequently employed in biomedical research, notably as a spin-trapping agent for the detection of thiyl radicals. Its interaction with biological thiols, such as glutathione (GSH) and cysteine residues in proteins, is complex and highly dependent on experimental conditions. The primary reaction involves the nucleophilic attack of the thiolate anion on the nitroso group. However, this initial step can be followed by a cascade of reactions leading to various products, including hydroxylamines, anilines, and azoxybenzenes.[1][2] The reaction is further complicated by the influence of pH and the concentration of the thiol.[1]

II. Frequently Asked Questions (FAQs)

Here are some of the most common questions encountered when working with 1-Bromo-4-nitrosobenzene and biological thiols:

1. How do I prepare 1-Bromo-4-nitrosobenzene for my experiments?

2. What is the optimal pH for the reaction between 1-Bromo-4-nitrosobenzene and thiols?

The reaction rate is significantly influenced by pH. Generally, a slightly alkaline pH (around 7.4-8.0) favors the formation of the thiolate anion (RS-), which is the more nucleophilic species, thus accelerating the initial reaction with the nitroso group.[1] However, the stability of the resulting adducts and the potential for side reactions are also pH-dependent.

3. How can I monitor the reaction in real-time?

UV-Vis spectroscopy is a convenient method for real-time monitoring. The formation and subsequent reactions of the adducts often result in changes in the UV-Vis spectrum. For instance, the reaction of nitrosobenzene with glutathione can be monitored by observing changes in absorbance at specific wavelengths.[3]

4. What are the expected products of the reaction?

The reaction of nitrosoarenes with thiols can yield a complex mixture of products. The initial adduct can rearrange or react further to form N-hydroxy-sulfenamides, which can then be converted to hydroxylamines and anilines.[2] Under certain conditions, azoxybenzenes may also be formed. The relative proportions of these products depend on the reaction conditions, including the thiol-to-nitrosoarene ratio.

5. How do I prepare a stable stock solution of 1-Bromo-4-nitrosobenzene?

Due to its reactivity, preparing and storing stable stock solutions of 1-Bromo-4-nitrosobenzene can be challenging. It is often recommended to prepare fresh solutions for each experiment. If a stock solution is necessary, use an anhydrous, aprotic solvent like dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) and store it at -20°C or -80°C, protected from light and moisture. The stability in aqueous buffers is generally low, and it's advisable to add the stock solution to the aqueous reaction mixture immediately before starting the experiment.

III. Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps
No or low reactivity with thiols	1. Incorrect pH: The concentration of the reactive thiolate anion is too low. 2. Degradation of 1-Bromo-4-nitrosobenzene: The compound may have degraded due to improper storage or handling. 3. Low concentration of reactants.	1. Optimize pH: Ensure the reaction buffer is at a pH of 7.4-8.0. Consider performing a pH titration experiment to find the optimal condition for your specific thiol. 2. Use fresh 1-Bromo-4-nitrosobenzene: Synthesize or prepare a fresh solution of 1-Bromo-4-nitrosobenzene immediately before use. 3. Increase reactant concentrations: If possible, increase the concentration of the thiol and/or 1-Bromo-4-nitrosobenzene.
Inconsistent or non-reproducible results	1. Variability in 1-Bromo-4-nitrosobenzene preparation: Inconsistent purity or concentration of the synthesized compound. 2. Oxygen sensitivity: The reaction may be sensitive to dissolved oxygen. 3. Buffer effects: Some buffer components may interfere with the reaction.[1][4]	1. Standardize synthesis: Develop a standardized and reproducible protocol for the synthesis and purification of 1-Bromo-4-nitrosobenzene. 2. Degas solutions: If sensitivity to oxygen is suspected, degas all buffers and solutions before use and perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 3. Test different buffers: If buffer interference is suspected, test a range of different buffer systems (e.g., phosphate, HEPES, TRIS) to identify one that does not interfere with the reaction. Be aware that buffer concentration can also impact the stability of S-nitrosothiols.[1][4]
Formation of unexpected side products	1. Complex reaction pathways: The reaction of nitroso compounds with thiols is inherently complex. 2. Presence of contaminants: Impurities in the reactants or solvents can lead to side reactions.	1. Characterize products: Use analytical techniques like HPLC, LC-MS, and NMR to identify the side products. This can provide insights into the reaction mechanism and help in optimizing the conditions to favor the desired product. 2. Purify reactants: Ensure the purity of your thiol and 1-Bromo-4-nitrosobenzene. Use high-purity solvents.
Artifacts in EPR spin trapping experiments	1. Reduction of the spin trap: Reducing agents in the biological system can directly reduce the nitroso spin trap, leading to artifactual EPR signals.[5][6] 2. Instability of the spin adduct.	1. Run control experiments: Perform control experiments without the radical generating system to check for direct reduction of the spin trap. 2. Use alternative spin traps: Consider using nitrone-based spin traps like DMPO or PBN, which may be less susceptible to these artifacts in certain systems.[7]

IV. Experimental Protocols & Methodologies

A. In-situ Generation of 1-Bromo-4-nitrosobenzene

As 1-bromo-4-nitrosobenzene is highly reactive, in-situ generation from the more stable 1-bromo-4-nitrobenzene immediately prior to use is recommended. A mild reduction is required to avoid over-reduction to the amine.

Protocol: Mild Reduction of 1-Bromo-4-nitrobenzene

• Dissolve 1-bromo-4-nitrobenzene: Prepare a stock solution of 1-bromo-4-nitrobenzene in an appropriate organic solvent (e.g., ethanol or DMSO).

• Prepare reducing agent: A common method for the mild reduction of nitroarenes to nitrosoarenes is the use of a reducing agent like zinc dust in a neutral or slightly acidic medium.

• Reaction: Add the 1-bromo-4-nitrobenzene solution to a stirred suspension of zinc dust in a suitable buffer (e.g., ammonium chloride solution).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or UV-Vis spectroscopy to ensure the formation of the nitroso compound without significant over-reduction.

• Filtration: Once the reaction is complete, quickly filter the mixture to remove the zinc dust.

• Immediate Use: Use the resulting solution containing 1-bromo-4-nitrosobenzene immediately in your experiments.

Note: This is a general guideline. The specific conditions (reducing agent, solvent, temperature, and reaction time) will need to be optimized for your specific application.

B. Monitoring the Reaction by UV-Vis Spectroscopy

This protocol provides a general framework for monitoring the kinetics of the reaction between 1-bromo-4-nitrosobenzene and a biological thiol.

Protocol: UV-Vis Kinetic Assay

• Prepare solutions:

  • Prepare a stock solution of the biological thiol (e.g., glutathione) in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4).

  • Prepare a fresh solution of 1-bromo-4-nitrosobenzene as described above.

• Spectrophotometer setup: Set up a UV-Vis spectrophotometer to acquire spectra over a relevant wavelength range (e.g., 250-600 nm) at regular time intervals.

• Initiate the reaction: In a quartz cuvette, mix the thiol solution with the buffer. Add a small volume of the 1-bromo-4-nitrosobenzene solution to initiate the reaction and immediately start recording the spectra.

• Data analysis: Monitor the change in absorbance at key wavelengths corresponding to the reactants and products to determine the reaction kinetics.

C. Analysis of Adducts by HPLC

High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying the various components of the reaction mixture.

Protocol: HPLC Analysis of Thiol Adducts

• Sample preparation: At various time points, quench a small aliquot of the reaction mixture by adding a suitable quenching agent (e.g., an acid to lower the pH and stop the reaction).

• HPLC system: Use a reverse-phase HPLC column (e.g., C18) with a suitable mobile phase gradient. A typical mobile phase could consist of a mixture of water with an organic modifier like acetonitrile or methanol, often with an acid additive like formic acid or phosphoric acid for better peak shape.[1]

• Detection: Use a UV-Vis detector to monitor the elution of the different components. The choice of wavelength will depend on the absorbance characteristics of the compounds of interest.

• Quantification: Use external or internal standards to quantify the concentration of the reactants and products over time.

V. Visualization of Key Processes

To better understand the experimental workflows and reaction pathways, the following diagrams are provided.

Caption: General experimental workflow for studying the interference of biological thiols with 1-bromo-4-nitrosobenzene.

Caption: Simplified reaction pathway for the interaction of a thiol with an aromatic nitroso compound.

VI. References

• Eyer, P. (1979). Reactions of nitrosobenzene with reduced glutathione. Chemical-Biological Interactions, 24(2), 227-239. [Link]

• Wang, P., et al. (2022). Buffer concentration dramatically affects the stability of S-nitrosothiols in aqueous solutions. Nitric Oxide, 118, 59-65. [Link]

• Akaike, T., et al. (1997). Nanomolar quantification and identification of various nitrosothiols by high performance liquid chromatography coupled with flow reactors of metals and Griess reagent. The Journal of Biochemistry, 122(2), 459-466. [Link]

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. FEBS Letters, 130(1), 12-14. [Link]

• Mottley, C., & Mason, R. P. (1988). Spin trapping artifacts due to the reduction of nitroso spin traps. In Oxygen Radicals in Biology and Medicine (pp. 489-494). Springer, Boston, MA. [Link]

• Singh, R. J., et al. (1996). Generation of thiyl radical by nitric oxide: a spin trapping study. Journal of the Chemical Society, Perkin Transactions 2, (7), 1323-1327. [Link]

• Akaike, T., & Maeda, H. (2000). Nitrosothiol Detection by HPLC Coupled with Flow Reactors of Hg2+ and Griess Reagent. In Nitric Oxide (pp. 307-313). Academic Press. [Link]

• Hawkins, C. L., & Davies, M. J. (1998). Spin trapping the cysteine thiyl radical with phenyl-N-t-butylnitrone. Biochimica et Biophysica Acta (BBA) - Protein Structure and Molecular Enzymology, 1384(2), 227-230. [Link]

• Yang, D., et al. (2015). Practical assay for nitrite and nitrosothiol as an alternative to the Griess assay or the 2,3-diaminonaphthalene assay. Analytical chemistry, 87(3), 1847-1853. [Link]

• Scion Instruments. (n.d.). HPLC Troubleshooting Guide. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. [Link]

• Akaike, T., et al. (1997). Nanomolar Quantification and Identification of Various Nitrosothiols by High Performance Liquid Chromatography Coupled with Flow Reactors of Metals and Griess Reagent. The Journal of Biochemistry, 122(2), 459-466. [Link]

• Eyer, P. (1979). Reactions of nitrosobenzene with reduced glutathione. Chemico-Biological Interactions, 24(2), 227-239. [Link]

• Nuñez-Montenegro, D., et al. (2012). Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione. Journal of the Chilean Chemical Society, 57(3), 1269-1273. [Link]

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Technical Support Center: Photodegradation of 1-Bromo-4-nitrosobenzene and its Spin Adducts

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-bromo-4-nitrosobenzene. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the complexities of studying its photodegradation and the behavior of its spin adducts. Our goal is to equip you with the knowledge to anticipate challenges, interpret your data accurately, and ensure the integrity of your results.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the photodegradation of 1-bromo-4-nitrosobenzene and subsequent spin trapping experiments.

Issue 1: Inconsistent or Non-Reproducible Photodegradation Rates

Question: My photodegradation experiments with 1-bromo-4-nitrosobenzene are showing significant variability between runs. What are the likely causes and how can I improve reproducibility?

Answer: Inconsistent photodegradation rates are a frequent challenge and can often be traced back to subtle variations in experimental conditions. Here’s a systematic approach to troubleshooting this issue:

• Light Source Instability:

  • Causality: The photon flux from your light source is the primary driver of the photochemical reaction. Any fluctuation in lamp intensity will directly impact the rate of degradation. Aging lamps, power supply instability, or inadequate warm-up times are common culprits.

  • Solution:

    • Lamp Warm-up: Always allow your lamp to warm up for the manufacturer-recommended time (typically 30-60 minutes) to ensure a stable output.

    • Actinometry: Regularly perform chemical actinometry to quantify the photon flux of your system. This provides a reliable measure of the light intensity reaching your sample.

    • Power Regulation: Utilize a stabilized power supply for your lamp to minimize fluctuations in electrical input.

• Sample Matrix Effects:

  • Causality: The solvent and any dissolved substances can significantly influence the photodegradation process. Impurities in solvents can act as photosensitizers or quenchers, altering the reaction pathway and rate. The presence of oxygen can also play a role in the formation of reactive oxygen species.

  • Solution:

    • High-Purity Solvents: Use HPLC-grade or spectro-grade solvents to minimize interference from impurities.

    • Consistent Oxygenation: Unless studying anaerobic degradation, ensure consistent aeration or oxygenation of your sample solution. Conversely, for anaerobic studies, employ rigorous deoxygenation techniques (e.g., purging with nitrogen or argon).

    • pH Control: Buffer your solutions to a consistent pH, as this can affect the stability of both the parent compound and its degradation products.

• Thermal Effects:

  • Causality: Many light sources, particularly high-intensity lamps, generate significant heat. An increase in temperature can accelerate secondary thermal degradation pathways, leading to inconsistent results.

  • Solution: Employ a temperature-controlled reaction vessel, such as a jacketed beaker connected to a circulating water bath, to maintain a constant temperature throughout the experiment.

Issue 2: Artifacts and Ambiguous Signals in EPR Spin Trapping Experiments

Question: I am observing unexpected or difficult-to-interpret signals in my EPR spectra when using 1-bromo-4-nitrosobenzene as a spin trap. How can I differentiate between genuine spin adducts and artifacts?

Answer: Spin trapping with nitroso compounds can be prone to artifacts. A critical mindset and appropriate control experiments are essential for accurate interpretation.

• Non-Radical Reactions:

  • Causality: Nitroso compounds are susceptible to nucleophilic addition. The resulting hydroxylamine can be subsequently oxidized to a nitroxide radical, which is EPR-active and can be mistaken for a spin adduct.

  • Solution:

    • Control Experiments: Run control experiments in the absence of the radical source (e.g., without light irradiation) but with all other components present. Any EPR signal observed under these conditions is likely an artifact.

    • Isotopic Labeling: If a specific nucleophile is suspected, using an isotopically labeled version (e.g., ¹³C or ¹⁵N) can help to identify its incorporation into the nitroxide adduct through changes in the hyperfine splitting pattern.

• Spin Trap Reduction:

  • Causality: In biological or reducing environments, 1-bromo-4-nitrosobenzene can be directly reduced to form a nitroxide radical, leading to a false-positive signal.

  • Solution: Conduct experiments in the presence of known reducing agents (that are part of your system) but without the radical generating process to see if the spin trap itself is reduced.

• Spin Adduct Instability:

  • Causality: The formed spin adducts may not be stable under your experimental conditions, leading to signal decay or the formation of secondary radical adducts. The stability of spin adducts can be influenced by factors such as pH, temperature, and the presence of oxidizing or reducing agents.[1][2]

  • Solution:

    • Time-Course Studies: Monitor the EPR signal intensity over time to assess the stability of the spin adduct.

    • Low-Temperature Studies: If possible, conduct experiments at low temperatures to increase the lifetime of the spin adducts.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected photodegradation pathway of 1-bromo-4-nitrosobenzene?

A1: While specific studies on 1-bromo-4-nitrosobenzene are limited, based on the photochemistry of similar aromatic compounds, the primary photodegradation pathway is expected to involve the homolytic cleavage of the carbon-bromine (C-Br) bond. This is often the weakest bond in such molecules and is susceptible to photolysis. This would generate a 4-nitrosophenyl radical and a bromine radical. Further degradation of the 4-nitrosophenyl radical can then occur.

Q2: How can I synthesize and purify 1-bromo-4-nitrosobenzene?

A2: 1-bromo-4-nitrosobenzene is typically synthesized by the oxidation of 4-bromoaniline or the reduction of 1-bromo-4-nitrobenzene. A common laboratory-scale synthesis involves the nitration of bromobenzene to form 1-bromo-4-nitrobenzene, followed by a controlled reduction.[3][4] Purification can be achieved by recrystallization from a suitable solvent like ethanol.[3]

Q3: What are the key parameters to consider for EPR spectroscopy of 1-bromo-4-nitrosobenzene spin adducts?

A3: For successful EPR analysis, consider the following:

• Microwave Power: Use low microwave power to avoid saturation of the EPR signal, which can distort the lineshape and affect quantification.

• Modulation Amplitude: The modulation amplitude should be smaller than the narrowest line in your spectrum to avoid artificial broadening.

• Solvent: The choice of solvent can affect the hyperfine coupling constants and the stability of the spin adduct.[5] Ensure the solvent does not interfere with the EPR measurement (e.g., high dielectric constant solvents can absorb microwaves).

• Temperature: Lowering the temperature can increase the stability of the spin adducts and improve signal-to-noise.

Q4: Are there any known safety concerns with 1-bromo-4-nitrosobenzene?

Section 3: Experimental Protocols

Protocol 1: General Procedure for Photodegradation Study

• Sample Preparation: Prepare a stock solution of 1-bromo-4-nitrosobenzene in a suitable high-purity solvent (e.g., acetonitrile, methanol). From the stock solution, prepare your working sample in a quartz cuvette or reaction vessel to the desired concentration.

• Control Samples: Prepare two control samples: a "dark" control (the sample solution kept in the dark) and a "photolysis" control (the solvent without 1-bromo-4-nitrosobenzene, irradiated under the same conditions).

• Irradiation: Place the sample in a temperature-controlled chamber and irradiate with a light source of a relevant wavelength. Ensure the light path and distance to the sample are consistent for all experiments.

• Monitoring Degradation: At predetermined time intervals, withdraw an aliquot of the sample and analyze the concentration of 1-bromo-4-nitrosobenzene using a suitable analytical technique (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis: Plot the concentration of 1-bromo-4-nitrosobenzene as a function of time to determine the degradation kinetics.

Protocol 2: Spin Trapping with 1-Bromo-4-nitrosobenzene and EPR Detection

• Sample Preparation: In an EPR-compatible tube (e.g., a quartz flat cell), prepare a solution containing the radical-generating system and 1-bromo-4-nitrosobenzene as the spin trap. The concentration of the spin trap typically ranges from 10 to 100 mM.

• Deoxygenation (if required): If studying a system sensitive to oxygen, deoxygenate the sample by purging with an inert gas (e.g., nitrogen or argon).

• Initiation of Radical Formation: Initiate radical generation (e.g., by photolysis within the EPR cavity using a light source and fiber optic guide).

• EPR Measurement: Immediately place the sample in the EPR spectrometer and record the spectrum. Optimize the spectrometer parameters (microwave power, modulation amplitude, scan time, etc.) to obtain a good quality spectrum.

• Spectral Analysis: Analyze the resulting EPR spectrum to determine the hyperfine coupling constants (aN, aH, etc.) of the spin adduct. Compare these values to literature values for known radical adducts to identify the trapped radical species.

Section 4: Data and Pathway Visualization

Table 1: Typical Experimental Parameters for Photodegradation and Spin Trapping Studies

Parameter	Photodegradation	Spin Trapping (EPR)	Rationale
Solvent	Acetonitrile, Methanol, Water	Toluene, Benzene, Acetonitrile	Solvent choice affects solubility, stability, and potential for side reactions.
Concentration	10-100 µM	10-100 mM (spin trap)	Higher spin trap concentration increases trapping efficiency but can lead to artifacts.
Light Source	UV-A (320-400 nm), UV-B (280-320 nm)	In-situ irradiation with appropriate wavelength	Wavelength should overlap with the absorption spectrum of the target molecule.
Temperature	20-25 °C (controlled)	Room temperature or cryogenic	Temperature control is crucial for reproducibility and adduct stability.
Atmosphere	Aerobic or Anaerobic	Typically Anaerobic	Oxygen can react with radicals and complicate spectra.

Diagram 1: Proposed Photodegradation and Spin Trapping Workflow

Caption: A plausible photodegradation pathway for 1-bromo-4-nitrosobenzene.

References

• Experiment : Synthesis of 1-Bromo-4-nitrobenzen ee. Science Learning Center. Available from: [Link]

• It is possible to synthesize 1-bromo-4-nitrobenzene by reacting bromobenzene with a mixture of... Homework.Study.com. Available from: [Link]

• Mastering Organic Synthesis with 1-Bromo-4-nitrobenzene: A Buyer's Guide. Available from: [Link]

• The Kinetics Following Photolysis of Nitrosyl Bromide. DTIC. Available from: [Link]

• EPR Spectroscopy. Chemistry LibreTexts. Available from: [Link]

• Study of the Reaction 2-(p-Nitrophenyl)ethyl Bromide + OH− in Dimeric Micellar Solutions. Available from: [Link]

• Spin traps: in vitro toxicity and stability of radical adducts. PubMed. Available from: [Link]

• A First Proposal on the Nitrobenzene Photorelease Mechanism of NO2 and Its Relation to NO Formation through a Roaming Mechanism. NIH. Available from: [Link]

• Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals? PubMed. Available from: [Link]

• Stabilities of hydroxyl radical spin adducts of PBN-type spin traps. PubMed. Available from: [Link]

• Isotropic Hyperfine Effects in EPR Spectra. Available from: [Link]

• 1-Bromo-4-nitrobenzene. PubChem. Available from: [Link]

• Solvent Effects on Hyperfine Coupling Constants in Electron Paramagnetic Resonance Spectra. Journal of the American Chemical Society. Available from: [Link]

• Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione. ResearchGate. Available from: [Link]

• ANALYSIS OF THE FE-57 HYPERFINE COUPLING-CONSTANTS AND SPIN STATES IN NITROGENASE P-CLUSTERS. Rutgers University. Available from: [Link]

• Origin of Long-Range Hyperfine Couplings in the EPR Spectra of 2,2,5,5-Tetraethylpyrrolidine-1-oxyls. NIH. Available from: [Link]

• Spin trapping and electron spin resonance detection of radical intermediates in the photodecomposition of water at titanium diox. Available from: [Link]

• Nitrene Generation from Iminophosphoranes: Facilitating Ring-Closing C(sp2)–H Amidation for Disubstituted Oxindoles. Available from: [Link]

• Study on the mechanism of photo-degradation of p-nitrophenol exposed to 254 nm UV light. ResearchGate. Available from: [Link]

• New insight into photodegradation mechanisms, kinetics and health effects of p-nitrophenol by ozonation in polluted water. PubMed. Available from: [Link]

• Fluorescence-based sensing of p-nitrophenol and p-nitrophenyl substituent organophosphates. PubMed. Available from: [Link]

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Technical Support Center: Optimizing Radical Selectivity with 1-Bromo-4-nitrosobenzene

Welcome to the technical support center for 1-Bromo-4-nitrosobenzene. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this spin trap in their electron paramagnetic resonance (EPR) studies. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to enhance the selectivity and success of your experiments. Our focus is on providing not just procedural steps, but the underlying scientific principles to empower you to make informed decisions in your research.

PART 1: Frequently Asked Questions (FAQs) about 1-Bromo-4-nitrosobenzene

This section addresses common inquiries regarding the properties, handling, and application of 1-bromo-4-nitrosobenzene as a spin trapping agent.

Q1: What is 1-Bromo-4-nitrosobenzene and why is it used as a spin trap?

A1: 1-Bromo-4-nitrosobenzene is an aromatic nitroso compound used as a spin trap in EPR spectroscopy.[1] Like other C-nitroso traps, it reacts with short-lived, unstable free radicals to form more persistent nitroxide radical adducts. These adducts are stable enough to be detected and characterized by EPR, allowing for the identification of the original transient radical. The key advantage of nitroso spin traps is that the trapped radical is directly bonded to the nitrogen atom of the nitroso group. This proximity often results in a more informative EPR spectrum, where the hyperfine splittings from the trapped radical can provide clearer structural information compared to nitrone spin traps.[2]

Q2: How does the bromo substituent influence the properties of the spin trap?

A2: The bromo-substituent at the para-position of the nitrosobenzene ring influences the electronic properties of the molecule. The electron-withdrawing nature of the bromine atom can affect the reactivity of the nitroso group towards different types of radicals. While specific studies on 1-bromo-4-nitrosobenzene are limited, research on substituted nitrosobenzenes suggests that such modifications can alter the spin density distribution in the resulting nitroxide adduct, thereby influencing the hyperfine coupling constants observed in the EPR spectrum. This can be advantageous for resolving and identifying different radical adducts.

Q3: What types of radicals can be trapped by 1-Bromo-4-nitrosobenzene?

A3: Aromatic nitroso compounds are particularly effective for trapping carbon-centered radicals.[3] The resulting aminoxyl radicals often exhibit distinct EPR spectra that can help in identifying the structure of the trapped alkyl radical. While they can also react with some oxygen-centered radicals, the stability of the resulting adducts can be an issue. For instance, the adduct of 3,5-dibromo-4-nitrosobenzene sulfonate with the superoxide radical has been reported to be very unstable.[4][5]

Q4: How should I store and handle 1-Bromo-4-nitrosobenzene?

A4: 1-Bromo-4-nitrosobenzene, like many nitroso compounds, can be sensitive to light and heat. It is recommended to store the compound in a cool, dark, and dry place. For long-term storage, refrigeration in an amber vial is advisable. When preparing solutions, it is best to do so freshly before each experiment to minimize potential degradation.

PART 2: A Guide to Improving the Selectivity of 1-Bromo-4-nitrosobenzene

Achieving high selectivity for a specific radical of interest is a common challenge in spin trapping experiments. This section provides insights into the factors that can be manipulated to enhance the selectivity of 1-bromo-4-nitrosobenzene.

Understanding the Basis of Selectivity

The selectivity of a spin trap is determined by the rate at which it reacts with different radicals. This, in turn, is influenced by a combination of steric and electronic factors of both the radical and the spin trap. For nitroso spin traps, the reaction mechanism can also vary depending on the nature of the radical. For example, with 2,4,6-Tri-t-butylnitrosobenzene, primary alkyl radicals tend to attack the nitrogen atom, while tertiary alkyl radicals attack the oxygen atom.[6] This highlights that the structural characteristics of the radical play a crucial role in the trapping process.

Strategies for Enhancing Selectivity

1. Solvent Selection:

The choice of solvent can significantly impact the rate and selectivity of spin trapping reactions. The polarity of the solvent can influence the stability of the transition state of the radical addition reaction. For instance, in non-polar solvents, the trapping of carbon-centered radicals is often favored. When working in aqueous systems, it is important to consider the solubility of 1-bromo-4-nitrosobenzene and the potential for solvent-derived radicals to be trapped.

2. pH Optimization:

In aqueous environments, the pH of the solution can affect both the spin trap and the radical species. Some radicals have acid-base equilibria, and their reactivity can change with pH. Furthermore, the stability of the resulting nitroxide adduct can be pH-dependent. It is crucial to buffer the experimental system to a physiologically relevant and stable pH to ensure reproducible results.

3. Temperature Control:

Spin trapping reactions are temperature-dependent. Lowering the temperature can sometimes increase the stability of the spin adducts, allowing for better detection. However, it will also decrease the rate of the trapping reaction. Therefore, a balance must be found to optimize the signal-to-noise ratio. It is advisable to perform preliminary experiments at different temperatures to determine the optimal conditions for your specific system.

4. Concentration of the Spin Trap:

The concentration of 1-bromo-4-nitrosobenzene should be carefully optimized. A higher concentration will increase the probability of trapping the radical of interest, but it can also lead to side reactions and the formation of artifacts.[2] It is recommended to use the lowest concentration that provides an adequate EPR signal.

PART 3: Troubleshooting Guide

This section provides solutions to common problems encountered during spin trapping experiments with 1-bromo-4-nitrosobenzene.

Issue	Potential Cause(s)	Troubleshooting Steps
No EPR Signal or Very Weak Signal	1. Radical concentration is too low. 2. The spin adduct is too unstable. 3. The spin trap has degraded. 4. Inappropriate EPR spectrometer settings.	1. Increase the rate of radical generation or decrease the rate of radical decay. 2. Try performing the experiment at a lower temperature. 3. Use a freshly prepared solution of 1-bromo-4-nitrosobenzene. 4. Optimize the microwave power, modulation amplitude, and scan time.
Complex, Uninterpretable EPR Spectrum	1. Multiple radical species are being trapped simultaneously. 2. The spin adduct is unstable and is decaying into other paramagnetic species. 3. Presence of artifacts.	1. Attempt to simplify the radical-generating system. Use specific inhibitors or scavengers to eliminate unwanted radicals. 2. Acquire spectra at different time points to monitor the evolution of the signals. 3. See the "Common Artifacts" section below.
EPR Signal Does Not Match Expected Adduct	1. The trapped radical is not the one you expected. 2. The EPR spectrum is an artifact. 3. Incorrect simulation of the EPR spectrum.	1. Re-evaluate the radical-generating system. Consider all possible side reactions. 2. Perform control experiments to identify potential artifacts (see below). 3. Double-check the hyperfine coupling constants and g-value used in the simulation.

Common Artifacts and How to Avoid Them

A significant challenge in spin trapping is the potential for non-radical reactions or the formation of misleading EPR signals.

• Reduction of the Spin Trap: In reducing environments, particularly in biological systems containing agents like ascorbate, nitroso compounds can be directly reduced to form a nitroxide radical.[4][7] This can give a strong EPR signal that may be mistaken for a spin adduct.

  • Control Experiment: Run the experiment in the absence of the radical-generating system but in the presence of the reducing agent to see if the same EPR signal is produced.

• Nucleophilic Addition: Nucleophiles can add to nitroso compounds, and the resulting hydroxylamine can be oxidized to a nitroxide.[7]

  • Control Experiment: Incubate the spin trap with the suspected nucleophile in your system (without the radical source) and look for the formation of an EPR signal.

• Photodegradation: Some nitroso compounds can decompose upon exposure to light, generating radicals that are then trapped.[2]

  • Control Experiment: Expose a solution of 1-bromo-4-nitrosobenzene to the same light conditions as your experiment (without the radical source) and check for any EPR signal.

PART 4: Experimental Protocols

This section provides a general protocol for a spin trapping experiment using 1-bromo-4-nitrosobenzene. Note that this is a template and may need to be optimized for your specific application.

Protocol: Trapping of Carbon-Centered Radicals

• Preparation of Reagents:

  • Prepare a stock solution of 1-bromo-4-nitrosobenzene (e.g., 10 mM) in a suitable solvent (e.g., DMSO or ethanol). Protect the solution from light.

  • Prepare the radical-generating system. For example, for hydroxyl radical generation that can subsequently lead to carbon-centered radicals from a substrate, a Fenton system (FeSO₄ and H₂O₂) can be used.

  • Prepare a buffered solution (e.g., phosphate buffer, pH 7.4) for aqueous experiments.

• Spin Trapping Reaction:

  • In an EPR tube, combine the buffered solution, the substrate from which the carbon-centered radical will be generated, and the 1-bromo-4-nitrosobenzene solution to a final desired concentration (e.g., 1 mM).

  • Initiate the radical generation. For a Fenton system, add FeSO₄ followed by H₂O₂.

  • Mix the solution thoroughly but gently.

• EPR Measurement:

  • Immediately place the EPR tube into the cavity of the EPR spectrometer.

  • Record the EPR spectrum. Typical settings for X-band EPR are: microwave frequency ~9.5 GHz, microwave power 10-20 mW, modulation frequency 100 kHz, modulation amplitude 0.5-1.0 G, and scan time 1-2 minutes. These parameters should be optimized.

• Data Analysis:

  • Analyze the resulting EPR spectrum. Determine the g-value and the hyperfine coupling constants.

  • Simulate the spectrum using appropriate software to confirm the identity of the trapped radical.

PART 5: Visualizations

Workflow for a Spin Trapping Experiment

Caption: A decision tree for troubleshooting common EPR signal problems.

PART 6: References

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. FEBS Letters, 130(1), 12–14.

• Arroyo, C. M., & Kohno, M. (1991). Difficulties encountered in the detection of nitric oxide (NO) by spin trapping techniques. A cautionary note. Free Radical Research Communications, 14(2), 145–155.

• Terabe, S., Kuruma, K., & Konaka, R. (1972). Spin trapping by use of nitroso-compounds. Part V. 2,4,6-Tri-t-butylnitrosobenzene: a new type of spin-trapping reagent. Journal of the Chemical Society, Perkin Transactions 2, (8), 1252–1258.

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. Sci-Hub. [Link not available]

• Nazhat, N. B., Yang, G., Allen, R. E., Blake, D. R., & Jones, P. (1990). Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?. Biochemical and Biophysical Research Communications, 166(2), 807–812.

• Lalevée, J., et al. (2021). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Polymers, 13(21), 3833.

• Al-Subi, M. A. (2013). Chemical trapping of nitric oxide by aromatic nitroso sulfonates. Newcastle University.

• Wikipedia. (n.d.). Spin trapping. Retrieved from [Link]

• Hogg, N., et al. (2001). Characterization of the radical product formed from the reaction of nitric oxide with the spin trap 3,5-dibromo-4-nitrosobenzene sulfonate. Nitric Oxide, 5(2), 116–127.

• Detweiler, J. H., et al. (2020). Para-Substituted α-Phenyl-N-tert-butyl Nitrones: Spin-Trapping, Redox and Neuroprotective Properties. Antioxidants, 9(11), 1148.

• Villamena, F. A. (2017). Spin Trapping: A Review for the Study of Obesity Related Oxidative Stress and Na+/K+-ATPase. IntechOpen.

• Pryor, W. A., et al. (1991). Free radicals in mainstream cigarette smoke: methodology and influencing parameters. Imperial Brands Science.

• PubChem. (n.d.). 1-Bromo-4-nitrobenzene. Retrieved from [Link]

• Bard, A. J., et al. (1979). Spin trapping and electron spin resonance detection of radical intermediates in the photodecomposition of water at titanium dioxide. Journal of the American Chemical Society, 101(2), 254–260.

• Dikalov, S. I., & Mason, R. P. (2013). IMMUNO-SPIN TRAPPING FROM BIOCHEMISTRY TO MEDICINE: advances, challenges, and pitfalls: Focus on protein-centered radicals. Biochimica et Biophysica Acta (BBA) - General Subjects, 1830(10), 4501–4509.

• NIST. (n.d.). Benzene, 1-bromo-4-nitro-. Retrieved from [Link]

• Tait, C. E., et al. (2023). Computational tools for the simulation and analysis of spin-polarized EPR spectra. Journal of Magnetic Resonance, 349, 107410.

• ResearchGate. (n.d.). Comparison of EPR spectra of the spin adducts with PBN for gas-phase... Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-ethyl-2-nitrobenzene. Retrieved from [Link]

• ResearchGate. (n.d.). EPR spectra representing the 4-POBN/ 4-POBN spin adduct. A, EPR... Retrieved from [Link]

• Lehnig, M. (2023). Gauging the importance of structural parameters for hyperfine coupling constants in organic radicals. Physical Chemistry Chemical Physics, 25(20), 14135–14145.

• ResearchGate. (n.d.). Computational Modeling and Least-Squares Fittingof EPR Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical, UV-visible and EPR spectroscopic studies on the nitrosobenzene free radical generation and its interaction with glutathione. Retrieved from [Link]

• Synthesis and evaluation of new heteroaryl nitrones with spin trap properties. (2020). RSC Advances, 10(65), 39685–39695.

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• 6. Spin trapping by use of nitroso-compounds. Part V. 2,4,6-Tri-t-butylnitrosobenzene: a new type of spin-trapping reagent - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. sci-hub.ru [sci-hub.ru]

Technical Support Center: Artifacts in EPR Spectra Using 1-Bromo-4-nitrosobenzene Spin Trap

Welcome to the technical support center for the use of 1-Bromo-4-nitrosobenzene (BNB) as a spin trap in Electron Paramagnetic Resonance (EPR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this powerful tool for radical detection. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you identify and mitigate common artifacts, ensuring the integrity of your experimental data.

Introduction to 1-Bromo-4-nitrosobenzene (BNB) as a Spin Trap

1-Bromo-4-nitrosobenzene is an aromatic nitroso compound used in spin trapping to detect and identify transient free radicals.[1] Like other C-nitroso traps, it reacts with unstable radicals to form more persistent nitroxide spin adducts, which can be readily characterized by EPR spectroscopy.[2] The key advantage of nitroso traps is that the trapped radical is directly bonded to the nitroxide nitrogen, often providing more direct information about the radical's identity through the analysis of hyperfine coupling constants.[3] However, the unique chemical nature of aromatic nitroso compounds also makes them susceptible to a range of side reactions that can generate artifactual EPR signals, potentially leading to misinterpretation of results.[4] This guide will address these challenges head-on.

Troubleshooting Guide: Identifying and Resolving Artifacts

This section is formatted as a series of common problems you may encounter during your EPR experiments with BNB, followed by their likely causes and actionable solutions.

Problem 1: I see an EPR signal in my control experiment containing only the BNB spin trap and my buffer/solvent system, without any radical generator.

• Likely Cause 1: Presence of Reducing Agents. Aromatic nitroso compounds are susceptible to reduction by various chemical and biological reducing agents (e.g., ascorbate, thiols like glutathione, or certain buffer components).[4][5] This reduction can produce a hydronitroxide radical, which gives a distinct EPR signal that can be mistaken for a spin adduct.[4] The electron-withdrawing nature of the bromine and the aromatic ring in BNB can influence its reduction potential.

• Solution:

  • Analyze Your Buffer/Solvent: Scrutinize all components of your experimental system for known reducing agents. If possible, replace them with non-reducing alternatives.

  • Run Rigorous Controls: Always run a control experiment with the BNB spin trap in the buffer/solvent system alone. This will establish the baseline and help you identify any signals originating from the trap itself.

  • pH Control: The rate of reduction can be pH-dependent.[5] Investigate the effect of pH on the artifactual signal to understand its origin better.

• Likely Cause 2: Photochemical Decomposition. Aromatic nitroso compounds can be sensitive to light.[6] Exposure to UV or even ambient light can lead to the degradation of BNB and the formation of paramagnetic species.

• Solution:

  • Protect from Light: Prepare your samples in a dark room or under amber lighting. Wrap your EPR tubes in aluminum foil to protect them from light during the experiment.

  • Temperature Control: Heat can also promote decomposition.[7] Maintain your samples at a controlled, cool temperature.

• Likely Cause 3: Impurities in the Spin Trap. The BNB spin trap itself may contain paramagnetic impurities from its synthesis or degradation during storage. Aromatic nitroso compounds can exist in a monomer-dimer equilibrium, and the stability of the monomer can be limited.[6][8]

• Solution:

  • Purify the Spin Trap: If you suspect impurities, consider purifying the BNB. Recrystallization is a common method for purifying solid organic compounds.[9]

  • Freshly Prepare Solutions: Prepare solutions of BNB immediately before use. Avoid using old stock solutions.

  • Proper Storage: Store the solid BNB in a cool, dark, and dry place to minimize degradation.

Problem 2: The EPR signal I observe does not match the expected hyperfine splitting pattern for my target radical adduct.

• Likely Cause 1: Non-Radical Reactions. Nitroso compounds can undergo nucleophilic addition reactions, followed by oxidation, to form nitroxides.[4] This is a common source of artifacts, especially in biological systems where various nucleophiles are present.

• Solution:

  • Identify Potential Nucleophiles: Examine your experimental system for molecules that could act as nucleophiles.

  • Use Isotope Labeling: If you suspect a particular molecule is adding to the spin trap, use an isotopically labeled version of that molecule (e.g., ¹³C or ¹⁵N). The resulting EPR spectrum will show additional hyperfine splitting from the isotope, confirming the non-radical reaction pathway.

• Likely Cause 2: Spin Adduct Instability and Transformation. The initially formed spin adduct may be unstable and undergo further reactions to form a secondary, more stable radical.

• Solution:

  • Time-Resolved EPR: If your spectrometer has the capability, perform time-resolved measurements to observe the evolution of the EPR signal. This may allow you to detect the primary, less stable adduct before it transforms.

  • Low-Temperature Studies: Freezing the sample at liquid nitrogen temperatures can trap the initial spin adduct and prevent its transformation, allowing for its characterization.

Problem 3: The EPR signal is weak or decays too quickly.

• Likely Cause 1: Low Spin Trapping Rate. The rate of reaction between the radical and BNB may be slow, leading to a low concentration of the spin adduct.

• Solution:

  • Increase Spin Trap Concentration: Cautiously increase the concentration of BNB. However, be aware that higher concentrations can also increase the likelihood of artifact formation. A typical starting concentration is in the 1-10 mM range.

  • Optimize Solvent: The polarity of the solvent can affect reaction rates. Experiment with different solvent systems if your experimental design allows.

• Likely Cause 2: Spin Adduct Reduction. The spin adduct itself can be reduced by components in your system to an EPR-silent hydroxylamine.

• Solution:

  • Remove Reducing Agents: As with artifactual signals from the trap itself, identify and remove any reducing agents from your system.

  • Consider a Different Spin Trap: If adduct reduction is a persistent problem, you may need to consider a different class of spin trap, such as a nitrone, which can form more stable adducts.[4]

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store 1-Bromo-4-nitrosobenzene?

A1: Due to the limited commercial availability of 1-Bromo-4-nitrosobenzene, it is often synthesized from its nitro precursor, 1-Bromo-4-nitrobenzene. A general method involves the reduction of the nitro group. Given the sensitivity of nitroso compounds, it is crucial to handle and store them correctly. They are often present as a pale-yellow dimer in the solid state, which is in equilibrium with the deep-green, reactive monomer in solution.[6] Store the solid compound in a tightly sealed container in a refrigerator or freezer, protected from light. Solutions should be prepared fresh for each experiment and kept on ice and protected from light.

Q2: What is the monomer-dimer equilibrium of BNB and how does it affect my experiment?

A2: Aromatic C-nitroso compounds like BNB can exist in an equilibrium between a monomeric (Ar-N=O) and a dimeric form (azodioxy compound).[8] The monomer is the active spin trapping agent. In the solid state, the dimer is usually favored.[6] In solution, the equilibrium shifts towards the monomer, which is typically green or blue. The position of this equilibrium can be affected by temperature, concentration, and solvent. For spin trapping, you need a sufficient concentration of the monomer. Dissolving the compound and allowing the solution to sit for a short period (while protected from light) can help establish this equilibrium.

Q3: How can I distinguish between a true spin adduct and an artifact?

A3: This is a critical question in spin trapping. A multi-pronged approach is necessary:

• Rigorous Controls: As mentioned in the troubleshooting guide, run controls with the spin trap alone, and with the spin trap and all other components of your system except the radical source.

• Radical Scavengers: Add a known radical scavenger to your system. If the EPR signal disappears, it is more likely to be a true spin adduct.

• Isotope Labeling: Use isotopically labeled radical precursors or suspected nucleophiles to confirm the origin of the trapped species.

• Comparison with Literature: Compare your observed hyperfine coupling constants with reported values for similar spin adducts.

• Computer Simulation: Simulate the EPR spectrum based on the expected structure of your spin adduct and compare it to your experimental spectrum.

Q4: What are typical hyperfine coupling constants I should expect for BNB spin adducts?

A4: The hyperfine coupling constants (hfccs) are crucial for identifying the trapped radical. For aromatic nitroso spin traps, the primary splitting comes from the nitrogen of the nitroxide (aN). Additional splittings will arise from the hydrogens on the aromatic ring of the spin trap and from the trapped radical itself. While specific data for BNB is scarce, we can extrapolate from nitrosobenzene. For a nitrosobenzene spin adduct with a carbon-centered radical, typical hfccs might be in the range of aN ≈ 10-14 G, with smaller couplings from the ortho and para protons of the benzene ring. The trapped radical will contribute its own characteristic splittings. It is essential to consult databases and literature for hfccs of adducts with similar aromatic nitroso traps.

Nucleus	Typical Hyperfine Coupling Constant (Gauss)	Notes
¹⁴N (Nitroxide)	10 - 14	The primary splitting, characteristic of the nitroxide.
¹H (ortho)	1 - 4	Splitting from the two protons ortho to the nitroxide group.
¹H (meta)	0.5 - 2	Splitting from the two protons meta to the nitroxide group.
¹H (para)	1 - 4	Splitting from the proton para to the nitroxide group.
Trapped Radical	Variable	Highly dependent on the structure of the trapped radical.

Note: These are approximate values for nitrosobenzene adducts and should be used as a general guide. Actual values for 1-Bromo-4-nitrosobenzene adducts may vary.

Experimental Protocols and Visualizations

Protocol 1: Synthesis of 1-Bromo-4-nitrosobenzene from 1-Bromo-4-nitrobenzene

This protocol is based on general methods for the reduction of aromatic nitro compounds to nitroso compounds. Caution: Handle all reagents in a fume hood with appropriate personal protective equipment.

• Preparation of Reducing Agent: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-Bromo-4-nitrobenzene in ethanol.

• Reduction: Cool the solution in an ice bath. Slowly add a solution of a mild reducing agent, such as zinc dust with ammonium chloride, to the flask while stirring. The reaction progress can be monitored by TLC.

• Work-up: Once the reaction is complete, filter the mixture to remove the zinc dust.

• Oxidation of Hydroxylamine Intermediate: The resulting hydroxylamine can be oxidized to the nitroso compound using a mild oxidizing agent like ferric chloride (FeCl₃).

• Purification: The crude 1-Bromo-4-nitrosobenzene can be purified by column chromatography or recrystallization.[9] The pure compound should be a green solid (monomer) or a pale-yellow solid (dimer).

Diagrams

Caption: Spin trapping mechanism of 1-Bromo-4-nitrosobenzene (BNB).

Caption: Common pathways for artifact formation with BNB.

Caption: A logical workflow for troubleshooting BNB-related EPR artifacts.

References

• Wikipedia. (2023). Nitrosobenzene. In Wikipedia. Retrieved from [Link]

• Vančik, H. (2014).

• ResearchGate. (2014). Synthesis of Nitroso, Nitro, and Related Compounds. Retrieved from [Link]

• Grokipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• MDPI. (2023). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Retrieved from [Link]

• Wikipedia. (2023). Nitroso. In Wikipedia. Retrieved from [Link]

• Grokipedia. (n.d.). Spin trapping. Retrieved from [Link]

• ResearchGate. (2013). What is the protocol for using spin trapping in EPR?. Retrieved from [Link]

• PubMed Central. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Retrieved from [Link]

• Wikipedia. (2023). Spin trapping. In Wikipedia. Retrieved from [Link]

• CORE. (n.d.). SPIN TRAPPING ARTIFACTS DUE TO THE REDUCTION OF NITROSO SPIN TRAPS. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-bromo-4-nitro- (CAS 586-78-7). Retrieved from [Link]

• PubMed. (2005). Spin Trapping of Nitrogen Dioxide and of Radicals Generated From Nitrous Acid. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Spin Trapping. In Nitroxides. Retrieved from [Link]

• PubMed Central. (2019). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromo-4-nitrosobenzene. Retrieved from [Link]

• ResearchGate. (n.d.). Spin-trapping in early and some recent nitroso chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 1-Bromo-4-nitrobenzene: Comprehensive Overview and Applications. Retrieved from [Link]

• ACS Publications. (2023). In-Situ Electrochemical Reduction of Nitrobenzene and Surface-Confinement of Nitrosobenzene-Intermediate on Graphene Oxide for Efficient Electrocatalytic Ascorbic Acid Oxidation. Retrieved from [Link]

• Homework.Study.com. (n.d.). It is possible to synthesize 1-bromo-4-nitrobenzene by reacting bromobenzene with a mixture of.... Retrieved from [Link]

• PubMed. (1979). Reactions of nitrosobenzene with reduced glutathione. Retrieved from [Link]

• PubMed Central. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Retrieved from [Link]

• ACS Publications. (2016). Dimerization of Aromatic C-Nitroso Compounds. Retrieved from [Link]

• ACS Publications. (2016). Design and Synthesis of a 4-Nitrobromobenzene Derivative Bearing an Ethylene Glycol Tetraacetic Acid Unit for a New Generation of Caged Calcium Compounds with Two-Photon Absorption Properties in the Near-IR Region and Their Application in Vivo. Retrieved from [Link]

• Semantic Scholar. (n.d.). Dimerization of Aromatic C-Nitroso Compounds. Retrieved from [Link]

• PubMed. (1990). Electron paramagnetic resonance and spin trapping study of radicals formed during reaction of aromatic amines with isoamyl nitrite under aprotic conditions. Retrieved from [Link]

• MDPI. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes. Retrieved from [Link]

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• 3. Nitrosobenzene - Wikipedia [en.wikipedia.org]
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• 5. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
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• 9. mdpi.com [mdpi.com]

Technical Support Center: 1-Bromo-4-nitrosobenzene (BNB) Spin Trapping

Welcome to the technical support guide for 1-Bromo-4-nitrosobenzene (BNB), a C-nitroso spin trap used for the detection and identification of short-lived free radicals via Electron Paramagnetic Resonance (EPR) spectroscopy. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of using BNB, with a specific focus on the critical roles of temperature and pH in experimental success.

Introduction: The Power and Pitfalls of BNB

Spin trapping is an essential technique that utilizes a diamagnetic molecule (the spin trap) to react with a transient, highly reactive radical, forming a more stable and persistent paramagnetic nitroxide radical adduct.[1][2] This spin adduct can then be readily detected and characterized by EPR spectroscopy.

1-Bromo-4-nitrosobenzene belongs to the class of C-nitroso spin traps. A key advantage of these traps is the direct covalent bonding of the target radical to the nitrogen atom of the nitroso group.[3] This proximity often results in a spin adduct EPR spectrum that is highly characteristic of the trapped radical, simplifying spectral interpretation.[3] However, the chemical stability of both the BNB trap and its resulting spin adducts are highly sensitive to environmental conditions, primarily temperature and pH. Mismanagement of these parameters is a leading cause of failed or misleading experiments. This guide provides a structured approach to troubleshooting and optimizing your BNB spin trapping protocols.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a practical question-and-answer format.

Scenario 1: You observe no EPR signal, or the signal is extremely weak.

Question: I've mixed my radical-generating system with the BNB solution, but I'm not seeing the expected nitroxide signal in the EPR spectrometer. What went wrong?

Answer: A weak or absent signal is the most common issue and typically points to a problem with the concentration of either the spin trap or the spin adduct. Temperature and pH are primary suspects.

Potential Causes & Troubleshooting Steps:

• BNB Degradation:

  • Causality: 1-Bromo-4-nitrosobenzene, like many nitroso compounds, can be thermally labile and prone to degradation, especially in solution.[4] Elevated temperatures can accelerate its decomposition, reducing the concentration of active spin trap available to react with your radical of interest.

  • Solution:

    • Work Cold: Prepare all BNB-containing solutions on ice. If your experimental system allows, run the entire spin trapping reaction at a controlled low temperature (e.g., 4°C) using a temperature-controlled EPR cavity accessory.

    • Fresh is Best: Prepare your aqueous working solution of BNB immediately before each experiment. While a stock solution in an organic solvent like DMSO can be stored cold and in the dark, the aqueous solution has limited stability.[5]

    • Positive Control: Run a positive control with a known radical source under previously established optimal conditions to confirm the activity of your BNB batch.

• Unfavorable pH Environment:

  • Causality: Extreme pH values (both highly acidic and highly basic) can lead to the hydrolysis or chemical degradation of BNB and/or the resulting spin adduct.[6][7] Furthermore, the radical-generating system itself is often pH-dependent. If the pH is not optimal for radical production, there will be nothing for the BNB to trap.

  • Solution:

    • Buffer Selection: Ensure your reaction is performed in a well-buffered solution. The ideal pH range is typically between 6.0 and 8.0, but this must be optimized for your specific system.

    • pH Optimization: If you suspect a pH issue, perform a pH titration experiment. Run the reaction in a series of buffers across a relevant pH range (e.g., 5.0 to 9.0) to identify the pH that yields the maximum signal intensity.

    • Radical Stability: Consider the pKa of your radical. For example, the superoxide radical (O₂⁻•) exists in equilibrium with the hydroperoxyl radical (HO₂•) with a pKa of ~4.8. The reactivity of these two forms with a spin trap can differ, making pH a critical factor in the trapping efficiency.[8]

Scenario 2: The EPR spectrum is overly complex, noisy, or unidentifiable.

Question: I see a signal, but it doesn't look like a clean nitroxide triplet. It's a mess of overlapping lines, or it's very broad and poorly resolved. How can I interpret this?

Answer: A complex spectrum suggests the presence of multiple radical species or instability of the primary spin adduct, leading to the formation of secondary products.

Potential Causes & Troubleshooting Steps:

• Spin Adduct Instability (Temperature-Induced):

  • Causality: The spin adduct itself, while more stable than the initial radical, has a finite lifetime. Higher temperatures accelerate its decay, which can proceed through pathways that generate secondary radicals, each producing its own EPR signal.

  • Solution:

    • Lower the Temperature: This is the most effective way to increase the stability and lifetime of the spin adduct. Acquiring the spectrum at 0°C or even below freezing (in appropriate cryosolvents) can dramatically improve spectral resolution and prevent the formation of degradation products.

    • Time-Course Analysis: Record EPR spectra at multiple time points after initiating the reaction. This can help you distinguish the primary adduct (which should appear first and then decay) from secondary products (which may grow in over time).

• Spin Adduct Instability (pH-Induced):

  • Causality: The stability of the nitroxide spin adduct can be highly pH-dependent. Protonation or deprotonation of the adduct or functional groups in its vicinity can open up new degradation pathways or alter its electronic structure. Hydrolysis is a common issue at pH extremes.[6]

  • Solution:

    • Systematic pH Variation: As with signal intensity, systematically vary the pH of your buffer to find the "sweet spot" where the primary adduct is most stable.

    • Spectral Simulation: Use EPR spectral simulation software. By inputting expected hyperfine coupling constants from literature or theoretical calculations, you can often deconvolve a complex spectrum into its constituent components, helping to identify the primary adduct even in the presence of impurities.

Scenario 3: The EPR signal appears but disappears very quickly.

Question: I can detect a clear EPR signal immediately after mixing, but it decays away in seconds or a few minutes, preventing proper signal averaging. How can I stabilize it?

Answer: Rapid signal decay is a direct indication of spin adduct instability. The goal is to slow down the kinetics of this decay.

Potential Causes & Troubleshooting Steps:

• Thermal Decay:

  • Causality: The intrinsic chemical stability of the nitroxide adduct is finite. At higher temperatures, the rate of decay reactions (e.g., disproportionation, reduction, or oxidation) increases exponentially.

  • Solution:

    • Cryo-Trapping: For extremely unstable adducts, consider a cryo-trapping approach. Initiate the reaction at a low temperature and then rapidly freeze the sample in the EPR cavity. This "traps" the adduct at a concentration high enough for detection.

    • Rapid Scanning: Use a rapid-scan EPR protocol if available on your instrument to capture the spectrum before significant decay occurs.

• Redox Instability (pH-Dependent):

  • Causality: The nitroxide radical adduct can be destroyed by either reduction (to a diamagnetic hydroxylamine) or oxidation (to a diamagnetic nitrone).[7] The rates of these redox reactions are often pH-dependent and can be accelerated by other components in your system (e.g., antioxidants, metal ions).

  • Solution:

    • Deoxygenate Solutions: Oxygen can sometimes participate in decay pathways. Deoxygenating your buffer and BNB solution with nitrogen or argon gas can improve adduct stability.

    • Metal Chelators: If trace metal contamination is a possibility (e.g., Fenton-like reactions), add a chelating agent like DTPA or EDTA to the buffer.

    • Optimize pH for Redox Stability: Empirically determine the pH at which the adduct has the longest half-life. This may require balancing the pH requirements for radical generation with those for adduct stability.

Data Summary & Key Parameters

For successful spin trapping experiments, careful control over experimental variables is paramount. The following table summarizes the key troubleshooting points.

Symptom Observed	Potential Cause (Temperature)	Potential Cause (pH)	Recommended Actions
No / Weak EPR Signal	Degradation of BNB trap at elevated temperatures.	Unfavorable pH for BNB stability, adduct stability, or radical generation.	Lower reaction temperature (use ice), prepare BNB solution fresh, optimize buffer pH, run a positive control.
Complex / Unidentifiable Spectrum	Thermal decomposition of the primary spin adduct leading to secondary radicals.	pH-dependent degradation or hydrolysis of the spin adduct.	Lower acquisition temperature, perform a time-course study, systematically vary pH, use spectral simulation software.
Signal Fades Too Quickly	High thermal instability of the spin adduct, leading to rapid decay kinetics.	Adduct is highly susceptible to redox reactions (oxidation/reduction) or hydrolysis at the experimental pH.	Use cryo-trapping/freezing methods, deoxygenate solutions, add metal chelators, screen different pH values for maximum adduct half-life.

Visualizing the Process and Troubleshooting Logic

To better understand the workflow, the following diagrams illustrate the core spin trapping mechanism and a logical troubleshooting flowchart.

Caption: The fundamental workflow of BNB spin trapping.

Caption: A decision tree for troubleshooting common BNB spin trapping issues.

Experimental Protocols

Protocol 1: Preparation of BNB Working Solution

• Prepare Stock Solution (e.g., 100 mM): Carefully weigh out 20.2 mg of solid 1-Bromo-4-nitrosobenzene (MW: 202.01 g/mol ) and dissolve it in 1 mL of anhydrous DMSO. Mix thoroughly until fully dissolved. Store this stock solution at -20°C in a light-resistant vial.

• Prepare Aqueous Working Solution (e.g., 1 mM): Immediately before use, dilute the stock solution 1:100 into your desired aqueous buffer (which should be pre-chilled on ice). For example, add 10 µL of the 100 mM stock to 990 µL of ice-cold phosphate buffer. Keep this working solution on ice and protected from light at all times.

Protocol 2: General Spin Trapping Experiment with Temperature & pH Control

• System Preparation: Prepare your radical-generating system in a pH-controlled, temperature-equilibrated buffer. For example, 450 µL of a buffered solution containing your enzyme, substrate, or chemical reactants. Place this mixture in a thermocycler or water bath set to the desired experimental temperature (e.g., 4°C).

• Initiation of Reaction: To initiate the reaction, add 50 µL of the freshly prepared, ice-cold BNB working solution (e.g., 1 mM final concentration) to the 450 µL of your radical-generating system. Mix gently but thoroughly.

• Sample Loading: Immediately draw the reaction mixture into a suitable EPR sample container, such as a glass capillary tube or a quartz flat cell.

• EPR Acquisition: Promptly place the sample into the EPR spectrometer's cavity, which has been pre-cooled to the desired acquisition temperature. Begin spectral acquisition immediately.

• Parameter Optimization: Use appropriate EPR parameters (microwave power, modulation amplitude, scan time, number of scans) to achieve an optimal signal-to-noise ratio without causing signal distortion or saturation.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for a BNB spin trapping experiment? A: Room temperature (~20-22°C) can be a starting point if the radical and adduct are known to be stable. However, it is highly recommended to begin at a lower temperature, such as 4°C, to maximize the stability of both the BNB trap and the resulting spin adduct.[4]

Q2: How does pH affect the EPR spectrum itself? A: The hyperfine splitting constants and g-factor of a nitroxide adduct can be sensitive to the solvent environment. A change in pH can alter the protonation state of nearby functional groups on the adduct, which in turn changes the local polarity and can lead to shifts in the EPR spectral parameters. This can be a useful tool for characterizing the adduct's environment but must be accounted for during interpretation.

Q3: Can I use BNB to trap superoxide radicals? A: C-nitroso traps like BNB can react with superoxide, but the resulting adducts are often very unstable.[9] Nitrone spin traps like DMPO or DEPMPO are generally more suitable for superoxide detection due to the greater stability of their respective adducts.

Q4: My BNB solid is supposed to be a light yellow powder, but it has turned brownish. Can I still use it? A: A change in color often indicates decomposition or impurity accumulation. It is strongly advised to use a fresh, high-purity batch of BNB for your experiments. Using degraded material can introduce artifactual signals and reduce trapping efficiency. BNB should be stored in a cool, dry, dark place.[4][10]

References

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• C/D/N Isotopes Inc. (2015).
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• Autechbio. (n.d.).
• de Boer, T. J. (1986). Spin-trapping in early and some recent nitroso chemistry.
• Ramirez, D. C., & Mason, R. P. (2014). IMMUNO-SPIN TRAPPING FROM BIOCHEMISTRY TO MEDICINE: advances, challenges, and pitfalls: Focus on protein-centered radicals. Free Radical Biology and Medicine, 70, 189-200.
• Podsiadły, R., Graff, B., & Lalevée, J. (2022). Electron Paramagnetic Resonance Spin Trapping (EPR–ST) Technique in Photopolymerization Processes.
• Ouari, O., & Gigmes, D. (2021). Spin Trapping. In Nitroxides (pp. 482-518). The Royal Society of Chemistry.
• ChemCeed. (n.d.). Understanding the Applications of 1-Bromo-4-nitrobenzene in Chemical Synthesis.
• Science Learning Center. (n.d.). Experiment: Synthesis of 1-Bromo-4-nitrobenzene.
• Thermo Fisher Scientific. (2014).
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• BenchChem. (2025). An In-Depth Technical Guide to the Stability and Storage of 1-Bromo-3-nitrobenzene.
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• PubChem. (n.d.). 1-Bromo-4-nitrobenzene.
• Nazhat, N. B., et al. (1990). Does 3,5-dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?
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• 7. IMMUNO-SPIN TRAPPING FROM BIOCHEMISTRY TO MEDICINE: advances, challenges, and pitfalls: Focus on protein-centered radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Support Center: A Guide to Minimizing Auto-oxidation of 1-Bromo-4-nitrosobenzene in Solution

This technical support guide is designed for researchers, scientists, and drug development professionals working with 1-Bromo-4-nitrosobenzene. As a highly reactive molecule, its stability in solution is paramount for reproducible and reliable experimental outcomes. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to minimize auto-oxidation and ensure the integrity of your research.

Understanding the Challenge: The Instability of 1-Bromo-4-nitrosobenzene

1-Bromo-4-nitrosobenzene, like many nitrosoarenes, is susceptible to degradation, primarily through auto-oxidation. This process is a free-radical chain reaction initiated and propagated by the presence of oxygen, light, and certain impurities. The consequence of this degradation is the formation of the corresponding nitro compound, 1-bromo-4-nitrobenzene, and other undesirable byproducts, which can compromise the accuracy and validity of your experimental results.

A critical characteristic of nitrosoarenes is the monomer-dimer equilibrium they exhibit in solution. The monomeric form is typically a vibrant green or blue, while the dimer is often a pale yellow or colorless solid. This equilibrium is influenced by concentration, temperature, and the solvent used. While the dimer is generally more stable in the solid state, the reactive monomer is often the desired species in solution-phase reactions. It is this monomer that is particularly vulnerable to auto-oxidation.

Troubleshooting Guide: Addressing Common Issues

This section addresses specific problems you may encounter during your experiments with 1-Bromo-4-nitrosobenzene solutions.

Problem	Potential Cause	Recommended Solution
Rapid discoloration of the solution (e.g., from green to yellow/brown)	Auto-oxidation: The solution is degrading due to exposure to oxygen and/or light.	1. Deoxygenate your solvent: Before dissolving the compound, thoroughly sparge the solvent with an inert gas (e.g., argon or nitrogen) for at least 15-30 minutes. 2. Work under an inert atmosphere: Conduct all manipulations of the solution in a glovebox or under a positive pressure of an inert gas. 3. Protect from light: Use amber glassware or wrap your reaction vessels in aluminum foil. Avoid exposure to direct sunlight or strong laboratory lighting.
Inconsistent experimental results	Degradation of stock solution: The concentration of the active 1-Bromo-4-nitrosobenzene is decreasing over time.	1. Prepare fresh solutions: For critical experiments, always use a freshly prepared solution of 1-Bromo-4-nitrosobenzene. 2. Use an antioxidant: Add a radical scavenger, such as Butylated Hydroxytoluene (BHT), to your stock solution to inhibit the free-radical chain reaction of auto-oxidation. A typical concentration is 0.01-0.1% (w/v). 3. Store properly: If a stock solution must be stored, keep it at a low temperature (e.g., in a refrigerator or freezer) in a tightly sealed container under an inert atmosphere and protected from light.
Formation of a precipitate in the solution	Dimerization and/or formation of insoluble degradation products.	1. Solvent selection: Ensure you are using a solvent in which both the monomer and dimer (if present) are sufficiently soluble. The choice of solvent can significantly impact the stability of nitroso compounds.[1] 2. Filter the solution: If a precipitate forms upon storage, it may be the dimer or degradation products. For immediate use, you may be able to filter the solution, but it is a strong indicator of instability. It is best to prepare a fresh solution.
Difficulty in dissolving the solid	Compound may be in its less soluble dimer form.	1. Gentle warming: Gently warming the solution may help to shift the equilibrium towards the more soluble monomer. However, be cautious as excessive heat can accelerate degradation.[2] 2. Sonication: Brief sonication can aid in dissolving the solid.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of 1-Bromo-4-nitrosobenzene degradation in solution?

A1: The primary degradation pathway is auto-oxidation, a free-radical chain reaction.[3] This process involves three main stages:

• Initiation: The formation of initial radical species, which can be triggered by light, heat, or the presence of trace metal impurities.

• Propagation: The initial radicals react with 1-Bromo-4-nitrosobenzene and oxygen to form peroxyl radicals, which then abstract hydrogen atoms from other molecules, creating a chain reaction.

• Termination: The reaction ceases when two radical species combine to form a stable, non-radical product.

Q2: What is the visual indicator of 1-Bromo-4-nitrosobenzene degradation?

A2: A color change from the characteristic green or blue of the monomeric nitroso compound to a yellow or brownish hue is a strong visual indicator of oxidation to the corresponding nitro compound (1-bromo-4-nitrobenzene).

Q3: Which solvents are best for minimizing auto-oxidation?

A3: While solvent effects can be complex, aprotic and non-polar solvents that have been rigorously deoxygenated are generally preferred. The polarity of the solvent can influence the monomer-dimer equilibrium and the stability of radical intermediates.[1] It is crucial to select a solvent that is inert to the reactants and products under your experimental conditions.

Q4: How can I monitor the degradation of my 1-Bromo-4-nitrosobenzene solution?

A4: Two effective analytical techniques are:

• UV-Vis Spectroscopy: You can monitor the disappearance of the characteristic absorption peak of the nitroso monomer (typically in the visible region) and the appearance of the peak corresponding to the nitro product.[4][5]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the remaining 1-Bromo-4-nitrosobenzene and its degradation products. A reverse-phase C18 column with a mobile phase of acetonitrile and water is a good starting point for method development.[6][7]

Q5: Are there any specific antioxidants you recommend?

A5: Phenolic antioxidants are effective free radical scavengers. Butylated Hydroxytoluene (BHT) is a commonly used and effective antioxidant for preventing the auto-oxidation of organic compounds.[8][9][10] Vitamin E (α-tocopherol) and Vitamin C (ascorbic acid) are also known to inhibit nitrosation reactions, which share mechanistic similarities with auto-oxidation.

Experimental Protocols

Protocol 1: Synthesis of 1-Bromo-4-nitrosobenzene

A modern, efficient, and environmentally friendly method for the synthesis of nitrosobenzenes is the mechanochemical oxidation of the corresponding aniline using Oxone®.[11][12]

Materials:

• 4-Bromoaniline

• Oxone® (Potassium peroxymonosulfate)

• Sodium Bicarbonate (NaHCO₃)

• Mortar and pestle or a ball mill

• Sublimation apparatus

Procedure:

• In a clean, dry mortar, combine 1 equivalent of 4-bromoaniline with 2 equivalents of Oxone® and 1 equivalent of sodium bicarbonate.

• Grind the solid mixture vigorously with a pestle for 10-15 minutes. The mixture will typically turn green, indicating the formation of the nitroso compound. For larger scales, a ball mill can be used.

• Transfer the resulting solid mixture to a sublimation apparatus.

• Purify the 1-bromo-4-nitrosobenzene by sublimation under reduced pressure. The product will collect on the cold finger as a greenish solid. The primary impurity, 1-bromo-4-nitrobenzene, may also sublime, so careful temperature control is necessary for optimal purity.[11][12]

Protocol 2: Preparation and Stabilization of a 1-Bromo-4-nitrosobenzene Stock Solution

Materials:

• 1-Bromo-4-nitrosobenzene (freshly synthesized and purified)

• High-purity, anhydrous solvent (e.g., dichloromethane, toluene, or acetonitrile)

• Butylated Hydroxytoluene (BHT)

• Inert gas (argon or nitrogen)

• Amber glass vial with a screw cap and PTFE septum

• Schlenk line or glovebox

Procedure:

• Deoxygenate the Solvent: Place the desired volume of solvent in a Schlenk flask and sparge with a steady stream of inert gas for at least 30 minutes to remove dissolved oxygen.

• Prepare the Solution: In a glovebox or under a positive pressure of inert gas, accurately weigh the required amount of 1-Bromo-4-nitrosobenzene and BHT (target concentration of 0.05% w/v) into the amber glass vial.

• Dissolve the Compound: Add the deoxygenated solvent to the vial and gently swirl or sonicate until the solid is completely dissolved. The solution should have a distinct green or blue color.

• Storage: Tightly cap the vial and wrap the cap with parafilm to ensure an airtight seal. Store the solution in a refrigerator or freezer, protected from light.

Visualizing the Auto-oxidation Pathway and Mitigation Strategy

The following diagram illustrates the free-radical mechanism of auto-oxidation and the role of an antioxidant in inhibiting this process.

Caption: Auto-oxidation pathway of 1-Bromo-4-nitrosobenzene and its inhibition by an antioxidant.

References

• Huskić, I., et al. (2012). Mechanosynthesis of nitrosobenzenes: A proof-of-principle study in combining solvent-free synthesis with solvent-free separations. Green Chemistry, 14(6), 1597-1600.

• SIELC Technologies. (n.d.). Separation of Benzene, 1-bromo-4-nitro- on Newcrom R1 HPLC column. Retrieved from [Link]

• Stolle, A., et al. (2012). Mechanosynthesis of nitrosobenzenes: A proof-of-principle study in combining solvent-free synthesis with solvent-free separations. ResearchGate. Retrieved from [Link]

• Rebek, J., et al. (2011). Organic Host Encapsulation Effects on Nitrosobenzene Monomer–Dimer Distribution and C–NO Bond Rotation in an Aqueous Solution. Journal of the American Chemical Society, 133(42), 16932-16940.
• de Fatima, A., et al. (2020). Recent Advances in the Oxone-Mediated Synthesis of Heterocyclic Compounds. Molecules, 25(21), 5028.
• Kładna, A., et al. (2004). The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence. Free Radical Research, 38(2), 167-173.
• Cravotto, G., et al. (2011). Journey Describing Applications of Oxone in Synthetic Chemistry. Chemical Reviews, 111(2), 2077-2138.

• Science Learning Center. (n.d.). Experiment: Synthesis of 1-Bromo-4-nitrobenzene. Retrieved from [Link]

• Narula, P., & G.K., J. (2021). A COMPREHENSIVE REVIEW OF METHOD DEVELOPMENT BY HPLC. World Journal of Pharmaceutical Research, 10(6), 1839-1858.

• Agency for Toxic Substances and Disease Registry. (1995). Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. Retrieved from [Link]

• Wikipedia. (2023, December 19). Autoxidation. Retrieved from [Link]

• Organic Syntheses. (n.d.). Nitrosobenzene. Retrieved from [Link]

• Plenio, H., et al. (2020). Combined UV/Vis and NMR spectroscopy allows for operando reaction monitoring: the case of guaiazulene and 2,4 dinitrobenzaldehyd. ChemRxiv.
• Knochel, P., et al. (2018). Synthesis of Nitrosobenzene Derivatives via Nitrosodesilylation Reaction. European Journal of Organic Chemistry, 2018(48), 6824-6832.

• Wikipedia. (2023, October 29). Nitrosobenzene. Retrieved from [Link]

• Damiani, E., et al. (2003). Comparison of antioxidant activity between aromatic indolinonic nitroxides and natural and synthetic antioxidants. Free Radical Research, 37(8), 839-847.
• Iverson, F. (1995). Phenolic antioxidants: Health protection branch studies on butylated hydroxyanisole. Cancer Letters, 93(1), 49-54.

• Kładna, A., et al. (2004). The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence. ResearchGate. Retrieved from [Link]

• Iverson, F. (1995). Phenolic antioxidants: Health Protection Branch studies on butylated hydroxyanisole. PubMed. Retrieved from [Link]

• Andor. (n.d.). Reaction Monitoring using UV-Raman Spectroscopy. Retrieved from [Link]

• Banoth, L., et al. (2016). Development and validation of HPLC method for the resolution of derivatives of 1- bromo- 3- chloro- 2- propanol: a novel chiral building block for the synthesis of pharmaceutically important compounds. ResearchGate. Retrieved from [Link]

• Matzel, P., et al. (2019). A UV/Vis Spectroscopy-Based Assay for Monitoring of Transformations Between Nucleosides and Nucleobases. Molecules, 24(14), 2598.

• Dai, Z., et al. (2018). Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy. ResearchGate. Retrieved from [Link]

• Ellman, J. A., & Boojamra, C. G. (2002). HPLC method for purifying organic compounds. U.S.
• Dai, Z., et al. (2018). Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy.

• Chemiz. (2021, November 25). Conversion of Aniline to 4-Bromoaniline [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Conversion of 1-bromo-4-nitrobenzene after 1 or 4 h of reaction. Retrieved from [Link]

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• 5. Kinetic Studies of Fenton Oxidation Reaction by UV-VIS Spectroscopy [article.sapub.org]
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Reference Data & Comparative Studies

A Researcher's Guide to Spin Trapping: 1-Bromo-4-nitrosobenzene vs. PBN for Carbon-Centered Radicals

In the intricate world of free radical chemistry, the detection and characterization of transient species are paramount. Carbon-centered radicals, in particular, play a pivotal role in a vast array of chemical and biological processes, from polymerization reactions to oxidative stress in living organisms. Their fleeting existence, however, makes direct observation challenging. This is where the technique of spin trapping, coupled with Electron Paramagnetic Resonance (EPR) spectroscopy, becomes an indispensable tool. The choice of a spin trap is a critical experimental parameter that can dictate the success and accuracy of such investigations.

This guide provides an in-depth comparison of two distinct classes of spin traps for carbon-centered radicals: nitroso compounds, with a focus on 1-Bromo-4-nitrosobenzene, and nitrones, exemplified by the widely used α-phenyl-N-tert-butylnitrone (PBN). While PBN is one of the most extensively studied and utilized spin traps, the specific experimental data on 1-Bromo-4-nitrosobenzene is less abundant in publicly accessible literature. Therefore, this guide will draw upon the established principles of aromatic nitroso spin traps to infer its probable characteristics and performance in comparison to the well-documented PBN.

The Fundamental Chemistry of Spin Trapping

Spin trapping is an analytical technique where a short-lived, highly reactive radical species adds to a diamagnetic "spin trap" molecule to form a much more stable and persistent radical "spin adduct."[1] This spin adduct can then be readily detected and characterized by EPR spectroscopy. The hyperfine splitting constants of the resulting EPR spectrum provide valuable information about the structure of the trapped radical, allowing for its identification.

The efficacy of a spin trap is determined by several factors, including the rate of radical trapping, the stability of the resulting spin adduct, and the information content of the EPR spectrum of the adduct. An ideal spin trap should react rapidly with the radical of interest, form a persistent adduct that does not readily decompose, and yield an EPR spectrum with distinct hyperfine couplings that allow for unambiguous identification of the trapped radical.

At a Glance: 1-Bromo-4-nitrosobenzene vs. PBN

Feature	1-Bromo-4-nitrosobenzene (Aromatic Nitroso Compound)	PBN (Nitrone)
Trapping Mechanism	Direct addition of the carbon-centered radical to the nitrogen atom of the nitroso group.	Addition of the carbon-centered radical to the carbon atom of the nitrone double bond.[1]
Adduct Structure	Nitroxide radical with the trapped carbon radical directly attached to the nitrogen.	Nitroxide radical with the trapped carbon radical attached to the α-carbon.
EPR Spectral Information	Hyperfine coupling from the nitrogen and potentially from the nuclei of the trapped radical provides direct structural information.	Hyperfine couplings are primarily from the nitroxide nitrogen and the β-hydrogen, offering less direct information about the trapped radical.[2]
Adduct Stability	Generally, nitroxide adducts from nitroso traps can exhibit varying stability. Some can be quite persistent.	PBN adducts of carbon-centered radicals are generally stable, but their stability can be influenced by the nature of the trapped radical and the experimental conditions.[3]
Potential for Artifacts	Aromatic nitroso compounds can be sensitive to light and may generate artifactual signals.[4]	PBN can undergo in-source degradation, especially in biological systems, leading to the formation of secondary spin traps and potentially misleading results.
Documentation	Limited specific data available for 1-bromo-4-nitrosobenzene.	Extensively studied and well-documented for a wide range of radicals.

Delving into the Mechanisms

The fundamental difference between these two classes of spin traps lies in their mechanism of radical capture, which directly impacts the structure of the resulting spin adduct and the information gleaned from the EPR spectrum.

1-Bromo-4-nitrosobenzene: The Nitroso Advantage

Aromatic nitroso compounds, like nitrosobenzene and its derivatives, trap radicals directly on the nitrogen atom of the nitroso functional group. When a carbon-centered radical (R•) reacts with 1-Bromo-4-nitrosobenzene, it forms a nitroxide radical adduct where the carbon atom of the radical is directly bonded to the nitrogen atom.

This direct attachment is a significant advantage. The unpaired electron in the resulting nitroxide is in close proximity to the trapped radical. Consequently, the EPR spectrum of the adduct can exhibit hyperfine couplings not only from the nitrogen atom but also from the magnetic nuclei within the trapped radical itself. This provides a much more detailed and direct fingerprint of the captured species, greatly aiding in its identification. For instance, trapping a -CH3 radical would likely show coupling to the three equivalent protons.

Figure 1. Comparative trapping mechanisms.

PBN: The Nitrone Workhorse

PBN, a linear nitrone, traps radicals via a different pathway. The carbon-centered radical adds to the carbon atom of the C=N double bond of the nitrone functionality.[1] The resulting spin adduct is also a nitroxide, but the trapped radical is now located on the α-carbon relative to the nitroxide nitrogen.

This seemingly small difference has significant implications for the EPR spectrum. The primary hyperfine couplings observed are from the nitrogen atom and the β-hydrogen atom (the hydrogen on the α-carbon). While the magnitude of these couplings can offer some clues about the nature of the trapped radical (e.g., alkyl vs. aryl), the direct structural information from the trapped radical itself is often lost or significantly attenuated due to the increased distance from the unpaired electron.[2] This can sometimes make the precise identification of the trapped radical more challenging compared to the spectra obtained with nitroso traps.

A Deeper Dive: Performance and Practical Considerations

Trapping Efficiency and Kinetics

The rate at which a spin trap reacts with a radical is a critical factor. For PBN, extensive studies have been conducted on its trapping kinetics with various radicals. The trapping efficiency of PBN can be significantly influenced by substituents on the phenyl ring. Electron-withdrawing groups tend to increase the rate of trapping for nucleophilic radicals.

Adduct Stability: A Key to Reliable Detection

The persistence of the spin adduct is crucial for its detection by EPR. PBN-carbon-centered radical adducts are generally considered to be relatively stable. However, their stability can be compromised by factors such as temperature, solvent, and the presence of oxidizing or reducing agents.[3] In some biological systems, PBN adducts can undergo metabolic degradation, which can complicate data interpretation.

The stability of nitroxide adducts from aromatic nitroso compounds can be variable. While some are highly stable, others can be more transient. The steric bulk of the trapped radical and the substituents on the aromatic ring of the spin trap can play a significant role in determining adduct stability.

Interpreting the EPR Spectra

As previously mentioned, the EPR spectra of adducts from aromatic nitroso compounds often provide more direct structural information about the trapped radical. The ability to observe hyperfine couplings from the atoms of the trapped radical is a major advantage for unambiguous identification.

The EPR spectra of PBN adducts are typically characterized by a triplet of doublets, arising from the coupling to the nitrogen and the β-hydrogen.[2] While this pattern is easily recognizable, the similarity of the hyperfine coupling constants for different carbon-centered radical adducts can sometimes lead to ambiguity in their identification.

Experimental Protocol: A General Approach to Spin Trapping

The following provides a generalized protocol for a typical spin trapping experiment. Note: This is a template and must be optimized for the specific experimental system.

Objective: To detect and identify carbon-centered radicals generated from a chemical reaction using a spin trap and EPR spectroscopy.

Materials:

• Radical generating system (e.g., Fenton reagent, photolysis setup)

• Spin trap (PBN or an aromatic nitroso compound)

• Appropriate solvent (e.g., deoxygenated buffer, organic solvent)

• EPR spectrometer

• EPR flat cell or capillary tube

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the spin trap (e.g., 100 mM in a suitable solvent). Nitroso compounds can be light-sensitive, so solutions should be protected from light.

  • Prepare solutions of the radical generating system. Ensure all solutions are deoxygenated by purging with an inert gas (e.g., nitrogen or argon) to prevent the formation of oxygen-centered radicals which can interfere with the experiment.

• Spin Trapping Reaction:

  • In an EPR-compatible container (e.g., a small vial), combine the solution containing the potential source of radicals with the spin trap solution. The final concentration of the spin trap is typically in the range of 10-100 mM.

  • Initiate the radical generation (e.g., by adding the final component of the Fenton reagent or by exposing the sample to UV light).

  • Allow the reaction to proceed for a predetermined time to allow for the accumulation of the spin adduct. This time will need to be optimized.

• EPR Measurement:

  • Transfer the reaction mixture to an EPR flat cell or capillary tube.

  • Place the sample in the cavity of the EPR spectrometer.

  • Record the EPR spectrum. Typical instrument settings will need to be optimized and may include:

    • Microwave frequency: ~9.5 GHz (X-band)

    • Microwave power: Non-saturating power level (e.g., 10-20 mW)

    • Modulation frequency: 100 kHz

    • Modulation amplitude: Optimized for resolution without line broadening

    • Sweep width: Appropriate to capture the entire spectrum (e.g., 100 Gauss)

    • Time constant and sweep time: Chosen to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Analyze the recorded EPR spectrum.

  • Determine the number of lines, their relative intensities, and the hyperfine splitting constants.

  • Simulate the spectrum using appropriate software to confirm the hyperfine coupling constants.

  • Compare the experimental hyperfine splitting constants with literature values to identify the trapped radical.

Figure 2. General workflow for a spin trapping experiment.

Conclusion and Recommendations

The choice between an aromatic nitroso spin trap like 1-Bromo-4-nitrosobenzene and a nitrone spin trap like PBN depends heavily on the specific goals of the research.

PBN remains the workhorse for many applications due to its extensive documentation, commercial availability, and the generally good stability of its carbon-centered radical adducts. It is an excellent choice for initial screening experiments or when the primary goal is simply to confirm the presence of carbon-centered radicals.

Aromatic nitroso compounds , including 1-Bromo-4-nitrosobenzene, offer the significant advantage of providing more detailed structural information about the trapped radical directly from the EPR spectrum. This makes them a superior choice when the precise identification of an unknown carbon-centered radical is the primary objective. However, the scarcity of specific data for 1-Bromo-4-nitrosobenzene necessitates careful validation and characterization within the experimental system. Researchers considering this spin trap should be prepared to perform more extensive control experiments.

For researchers in drug development and other fields where the unambiguous identification of radical metabolites is crucial, exploring the utility of aromatic nitroso spin traps is highly recommended. While PBN provides a reliable starting point, the potential for more definitive structural elucidation offered by compounds like 1-Bromo-4-nitrosobenzene warrants their consideration in advanced mechanistic studies.

References

• Janzen, E. G., et al. (1992). Stabilities of hydroxyl radical spin adducts of PBN-type spin traps. Free Radical Biology and Medicine, 12(2), 169-173.
• Buettner, G. R. (1987). Spin trapping: ESR parameters of spin adducts. Free Radical Biology and Medicine, 3(4), 259-303.
• Kaur, H., & Halliwell, B. (1994). Detection of hydroxyl radicals by spin trapping. Methods in Enzymology, 233, 67-82.
• Iwamura, M., & Inamoto, N. (1967). Reaction of α-phenyl-N-tert-butylnitrone (a spin trapping agent) with organometallic compounds. Bulletin of the Chemical Society of Japan, 40(3), 702-703.
• Perkins, M. J. (1980). Spin trapping. Advances in Physical Organic Chemistry, 17, 1-64.
• Sakai, T., et al. (2005). Spin trapping of carbon-centered radicals with a new spin trap, 3, 3, 5, 5-tetramethyl-1-pyrroline N-oxide (M4PO). Chemical and Pharmaceutical Bulletin, 53(1), 103-106.

• Wikipedia contributors. (2023). Spin trapping. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Terabe, S., & Konaka, R. (1973). Spin trapping by use of nitroso-compounds. Part V. 2, 4, 6-Tri-t-butylnitrosobenzene: a new type of spin-trapping reagent. Journal of the Chemical Society, Perkin Transactions 2, (3), 369-374.

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A Researcher's Guide to Superoxide Detection: A Comparative Analysis of 1-Bromo-4-nitrosobenzene and DMPO

For researchers, scientists, and drug development professionals navigating the complexities of reactive oxygen species (ROS), the accurate detection of the superoxide radical (O₂⁻) is a paramount yet challenging endeavor. This guide provides an in-depth, evidence-based comparison of two compounds historically used for this purpose: the nitroso-based 1-Bromo-4-nitrosobenzene and the nitrone-based 5,5-dimethyl-1-pyrroline N-oxide (DMPO). As we will explore, while both were developed as spin traps for electron paramagnetic resonance (EPR) spectroscopy, their efficacy and reliability in superoxide detection are vastly different.

The Challenge of Superoxide Detection

Superoxide is a primary ROS, a byproduct of aerobic metabolism, and a key signaling molecule in various physiological and pathological processes. However, its high reactivity and extremely short half-life make its direct detection in biological systems nearly impossible.[1][2] Spin trapping, a technique where a short-lived radical reacts with a "spin trap" molecule to form a more stable and EPR-detectable radical adduct, has become a cornerstone for ROS research.[2][3] The choice of spin trap is therefore critical to the integrity of experimental outcomes.

1-Bromo-4-nitrosobenzene: A Cautionary Tale

1-Bromo-4-nitrosobenzene, and its more water-soluble analog 3,5-dibromo-4-nitrosobenzene sulphonate (DBNBS), belong to the class of nitroso spin traps. While these compounds can react with certain radicals, their utility for superoxide detection is fraught with complications and is not recommended.

Pulse radiolysis studies have shown that while DBNBS reacts rapidly with superoxide, the resulting adduct is highly unstable, making it undetectable in typical EPR experiments.[4] Furthermore, evidence strongly suggests that the stable radical signal sometimes observed when using DBNBS in superoxide-generating systems, such as the xanthine/xanthine oxidase assay, is an artifact.[4] This signal is believed to arise from a peroxidatic oxidation involving hydrogen peroxide (a dismutation product of superoxide) and is dependent on peroxidase activity within the enzyme preparation, rather than a direct trapping of the superoxide radical.[4]

Adding to the concerns, studies have indicated that the signal observed with DBNBS is not diminished by the addition of superoxide dismutase (SOD) or catalase, the enzymes that scavenge superoxide and hydrogen peroxide, respectively. This lack of inhibition is a critical failure in validating the specificity of the detection method.[4] Moreover, some nitroso compounds have been found to inhibit the very enzymes used to generate superoxide for in vitro assays and can exhibit significant cytotoxicity, further confounding experimental results.[5][6]

Reaction Mechanism or Artifact Pathway?

The intended reaction of a nitroso spin trap with a radical 'R•' is straightforward trapping. However, for superoxide, the evidence points towards a non-trapping pathway leading to an artifactual signal, as depicted below.

Caption: Artifactual signal generation with DBNBS.

DMPO: The Established, Albeit Imperfect, Standard

DMPO is a cyclic nitrone spin trap and remains one of the most widely used tools for detecting and identifying various free radicals, including superoxide.[7] Unlike nitroso traps, DMPO's reaction with superoxide to form the DMPO-OOH adduct is well-characterized. A key advantage of DMPO is that it forms distinct radical adducts with different radicals (oxygen-, carbon-, nitrogen-, and sulfur-centered), allowing for radical identification based on the unique hyperfine splitting constants of the resulting EPR spectrum.[1][7]

However, DMPO is not without its significant drawbacks:

• Adduct Instability : The primary limitation of DMPO for superoxide detection is the instability of the DMPO-OOH adduct, which has a half-life of only about 50-60 seconds at physiological pH.[8][9] This rapid decay can lead to an underestimation of superoxide production, especially in systems with slow generation rates.

• Artifactual Hydroxyl Radical Signal : The DMPO-OOH adduct can decompose to form the DMPO-OH adduct, the same signal generated by trapping the highly reactive hydroxyl radical (•OH).[10] This makes it difficult to definitively conclude the presence of •OH in a system that is also generating superoxide. While some studies suggest this decomposition is a minor pathway, the potential for this artifact requires careful consideration and appropriate controls.[9]

• Slow Trapping Rate : The reaction rate of DMPO with superoxide is relatively slow.[9] This necessitates the use of high concentrations of DMPO (often in the 50-100 mM range), which can perturb biological systems and may even inhibit the dismutation of superoxide to hydrogen peroxide.[11]

DMPO Reaction Mechanism with Superoxide

The spin trapping of superoxide by DMPO proceeds via nucleophilic addition of the superoxide radical to the nitrone's double bond, forming the relatively unstable DMPO-OOH adduct. This adduct can then decay, potentially forming DMPO-OH.

Caption: DMPO spin trapping of superoxide.

Performance Comparison: 1-Bromo-4-nitrosobenzene vs. DMPO

The following table summarizes the key performance characteristics based on available experimental data and literature.

Feature	1-Bromo-4-nitrosobenzene (DBNBS)	DMPO (5,5-dimethyl-1-pyrroline N-oxide)
Compound Class	Nitroso	Nitrone
Superoxide Adduct Stability	Extremely unstable, generally undetectable.[4]	Unstable, half-life of ~50-66 seconds at pH 7.4.[8][9]
Specificity for Superoxide	Very poor. Observed signal is likely an artifact and not inhibited by SOD.[4]	Moderate. Forms a specific OOH adduct, but can decompose to the OH adduct.[9][10]
Potential for Artifacts	High. Signal generation is linked to H₂O₂ and peroxidase activity, not direct superoxide trapping.[4]	High. Spontaneous decay to DMPO-OH can be misinterpreted as hydroxyl radical trapping.[10]
Reaction Rate with O₂⁻	Fast reaction, but leads to an unstable product.[4]	Slow, with a reported rate constant of ~1.2 M⁻¹s⁻¹.[9]
Cytotoxicity	High. Nitroso compounds are generally more cytotoxic than nitrones.[6]	Lower cytotoxicity compared to nitroso compounds.[6]
Overall Recommendation	Not Recommended for superoxide detection.	Conditionally Recommended (with awareness of its limitations and use of proper controls).

Advancements Beyond DMPO

The significant limitations of DMPO have spurred the development of second-generation nitrone spin traps. Compounds like 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide (DEPMPO) and 5-(2,2-dimethyl-1,3-propoxy cyclophosphoryl)-5-methyl-1-pyrroline N-oxide (CYPMPO) form much more stable superoxide adducts, with half-lives of approximately 15 minutes or more.[8][12] These newer traps offer greater sensitivity and reduce the ambiguity associated with the rapid decay of DMPO-OOH, making them superior choices for most applications.[8][12]

Experimental Protocol: Superoxide Detection using DMPO

This protocol provides a general workflow for detecting superoxide generated by the xanthine/xanthine oxidase system using DMPO. The causality behind each step is explained to ensure experimental integrity.

Rationale: This in vitro enzymatic system is a standard, controllable method for generating a superoxide flux. DTPA is a chelating agent used to prevent metal-catalyzed side reactions that can produce hydroxyl radicals, a crucial control to minimize non-specific DMPO-OH formation.

Materials

• DMPO (high purity)

• Xanthine

• Xanthine Oxidase (XO)

• Diethylenetriaminepentaacetic acid (DTPA)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• Superoxide Dismutase (SOD) as a negative control

• EPR Spectrometer and flat cell

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a stock solution of DMPO (e.g., 1 M in ultrapure water). Causality: A high concentration stock is needed to achieve the required final working concentration without significantly diluting the reaction mixture.

  • Prepare stock solutions of xanthine (e.g., 10 mM) and DTPA (e.g., 10 mM) in phosphate buffer.

  • Prepare a stock solution of SOD (e.g., 3000 U/mL).

  • Keep the xanthine oxidase solution on ice until use to maintain its activity.

• Reaction Mixture Assembly:

  • In an Eppendorf tube, combine the phosphate buffer, DTPA solution (final concentration ~1 mM), and xanthine solution (final concentration ~0.4 mM).

  • Add the DMPO stock solution to a final concentration of 50-100 mM. Causality: This high concentration is necessary to compensate for the slow trapping rate and ensure a detectable amount of the DMPO-OOH adduct is formed.

  • For the negative control sample, add SOD to a final concentration of ~300 U/mL. Causality: SOD specifically scavenges superoxide. The absence of a DMPO-OOH signal in its presence validates that the signal in the test sample is indeed from superoxide.

• Initiation and Measurement:

  • Initiate the reaction by adding a small volume of xanthine oxidase (e.g., final activity of 0.06 U/mL).

  • Immediately vortex the tube gently and transfer the solution to an EPR flat cell.

  • Place the flat cell in the EPR spectrometer cavity. Causality: The DMPO-OOH adduct is short-lived, so rapid measurement is essential to capture the signal before significant decay occurs.

• EPR Spectrum Acquisition:

  • Immediately begin acquiring EPR spectra. Use typical instrument settings for aqueous samples (e.g., Microwave Frequency: ~9.8 GHz, Microwave Power: 20 mW, Modulation Amplitude: 1 G, Time Constant: 0.1 s, Scan Time: ~60 s).

  • Record multiple scans to observe the signal formation and decay.

Experimental Workflow Diagram

Caption: Superoxide detection workflow using DMPO.

Conclusion

DMPO , while flawed, remains a foundational tool whose mechanism is far better understood. Its primary limitations—adduct instability and potential for artifactual DMPO-OH signals—must be acknowledged and controlled for. For new studies, researchers are strongly encouraged to consider the use of improved, second-generation nitrone spin traps like DEPMPO or CYPMPO, which offer significantly more stable superoxide adducts and provide a more robust and sensitive detection system. The ultimate goal is scientific integrity, which begins with the selection of the most reliable and validated tools for the task.

References

• EPR Detection of the Superoxide Free Radical with the Nitrone Spin Traps. (2012). Bruker. [Link]

• Joseph, J., et al. (2012). Detection of Nitric Oxide and Superoxide Radical Anion by Electron Paramagnetic Resonance Spectroscopy from Cells using Spin Traps. Journal of Visualized Experiments. [Link]

• Karoui, H., et al. (2011). Spin trapping of superoxide by diester-nitrones. Organic & Biomolecular Chemistry. [Link]

• Toro-Córdova, A., et al. (2020). Synthesis and evaluation of new heteroaryl nitrones with spin trap properties. RSC Advances. [Link]

• De Vleeschauwer, D., et al. (1989). Spin trapping of the superoxide anion: complications in the use of the water-soluble nitroso-aromatic reagent DBNBS. Journal of Biochemical and Biophysical Methods. [Link]

• Kleschyov, A. L., et al. (1995). Can nitric oxide be spin trapped by nitrone and nitroso compounds?. Biochemical and Biophysical Research Communications. [Link]

• Rehorek, D., et al. (1990). Spin trapping of inorganic radicals. Free Radical Research Communications. [Link]

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• Kroll, C., et al. (1995). Cytotoxicity of Spin Trapping Compounds. Free Radical Biology and Medicine. [Link]

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• Roubaud, V., et al. (1997). Quantitative Measurement of Superoxide Generation Using the Spin Trap 5-(diethoxyphosphoryl)-5-methyl-1-pyrroline-N-oxide. Analytical Biochemistry. [Link]

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• Jackson, S. K., et al. (2004). (A) EPR spectrum of the superoxide radical adduct of DMPO. Small arrows... ResearchGate. [Link]

• It is possible to synthesize 1-bromo-4-nitrobenzene by reacting bromobenzene with a mixture of... Homework.Study.com. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of 1-Bromo-4-nitrosobenzene Analysis

For researchers, medicinal chemists, and professionals in drug development, the accurate quantification and characterization of reactive intermediates like 1-Bromo-4-nitrosobenzene are paramount. The inherent instability of the nitroso functional group necessitates robust analytical methods and, critically, the cross-validation of results across different analytical platforms.[1] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Square Wave Voltammetry (SWV) for the analysis of 1-Bromo-4-nitrosobenzene. The protocols detailed herein are designed to be self-validating, providing a framework for generating reliable and reproducible data.

The Importance of Cross-Validation for Unstable Analytes

1-Bromo-4-nitrosobenzene, with its reactive nitroso moiety, is susceptible to degradation, dimerization, and tautomerization, making its accurate quantification challenging.[1] Cross-validation, the practice of using two or more distinct analytical methods to corroborate results, is not merely a suggestion but a cornerstone of scientific integrity when dealing with such molecules. By employing techniques with fundamentally different separation and detection principles, we can significantly increase confidence in the reported concentration and purity.

Physicochemical Properties of 1-Bromo-4-nitrosobenzene

A thorough understanding of the analyte's properties is crucial for method development.

Property	Value	Source
Molecular Formula	C₆H₄BrNO	TCI
Molecular Weight	186.01 g/mol	TCI
Appearance	White to light yellow powder/crystal	TCI
Melting Point	91.0 to 95.0 °C	TCI
Maximum UV Absorption (in CHCl₃)	750 nm	TCI
Sensitivity	Light, air, and heat sensitive	TCI

The compound's sensitivity to light, air, and heat underscores the need for careful sample handling and preparation to prevent degradation.

Method 1: High-Performance Liquid Chromatography with UV-Vis Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its high resolving power and quantitative accuracy. For 1-Bromo-4-nitrosobenzene, a reversed-phase method is ideal, separating the analyte from potential impurities and degradation products based on polarity.

Principle of Separation and Detection

In reversed-phase HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. 1-Bromo-4-nitrosobenzene, being a relatively nonpolar molecule, will be retained on the column and will elute at a specific time based on the mobile phase composition. Detection is achieved by monitoring the absorbance of the eluent at a wavelength where the analyte absorbs strongly, which, for the nitroso group, can be in the visible range.

Experimental Protocol: HPLC-UV

Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile (ACN) and water.

• Analytical balance and Class A volumetric flasks.

• 1-Bromo-4-nitrosobenzene reference standard (>98% purity).

Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	300 nm (for the aromatic system) and 750 nm (for the nitroso group)

Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-Bromo-4-nitrosobenzene reference standard and dissolve it in 10 mL of ACN in a volumetric flask. Rationale: Acetonitrile is a good solvent for the analyte and is compatible with the mobile phase.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the mobile phase. Rationale: This range is suitable for establishing a calibration curve to demonstrate linearity.

• Sample Preparation: Dissolve the sample containing 1-Bromo-4-nitrosobenzene in the mobile phase to an expected concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection. Rationale: Filtering removes particulates that could damage the HPLC column.

Data Analysis:

• Inject the standard solutions to determine the retention time and generate a calibration curve by plotting peak area versus concentration.

• Inject the sample solution and identify the 1-Bromo-4-nitrosobenzene peak based on its retention time.

• Quantify the analyte in the sample using the calibration curve.

Visualizing the HPLC Workflow

Caption: A streamlined workflow for the quantitative analysis of 1-Bromo-4-nitrosobenzene using HPLC-UV.

Method 2: Square Wave Voltammetry (SWV)

Electrochemical methods offer a complementary approach to chromatography, providing high sensitivity and selectivity for electroactive species like 1-Bromo-4-nitrosobenzene.[2] SWV is a powerful voltammetric technique that offers excellent sensitivity and rejection of background currents.

Principle of Detection

The nitroso group is electrochemically active and can be readily reduced at an electrode surface. In SWV, a potential waveform composed of a staircase ramp superimposed with a square wave is applied to the working electrode. The current is sampled at the end of each forward and reverse pulse of the square wave. The difference between these two current measurements is plotted against the potential, resulting in a peak-shaped voltammogram. The peak potential is characteristic of the analyte, and the peak height is proportional to its concentration.

Experimental Protocol: SWV

Instrumentation and Materials:

• Potentiostat with a three-electrode cell (e.g., glassy carbon working electrode, Ag/AgCl reference electrode, and platinum wire counter electrode).

• Supporting electrolyte: 0.1 M potassium chloride (KCl) in a 50:50 ethanol/water mixture.

• Nitrogen gas for deoxygenation.

• 1-Bromo-4-nitrosobenzene reference standard.

SWV Parameters:

Parameter	Value
Potential Range	0 to -1.0 V (vs. Ag/AgCl)
Frequency	25 Hz
Amplitude	25 mV
Step Potential	4 mV

Procedure:

• Prepare the Electrolyte: Dissolve KCl in the ethanol/water mixture to a final concentration of 0.1 M.

• Deoxygenate the Solution: Sparge the electrolyte solution with nitrogen gas for at least 10 minutes. Rationale: Dissolved oxygen is electroactive and can interfere with the measurement.

• Record the Background: Place the three electrodes in the deoxygenated electrolyte and record a blank SWV scan.

• Prepare Standard Solutions: Prepare a stock solution of 1-Bromo-4-nitrosobenzene in ethanol. Add known volumes of the stock solution to the electrochemical cell to create a series of standard concentrations.

• Record Voltammograms: After each addition of the standard, briefly sparge with nitrogen and record the SWV.

• Sample Analysis: Add a known volume of the sample solution to the deoxygenated electrolyte and record the SWV.

Data Analysis:

• Measure the peak current for each standard concentration (after subtracting the background current).

• Construct a calibration curve by plotting the peak current versus concentration.

• Determine the concentration of 1-Bromo-4-nitrosobenzene in the sample using the calibration curve.

Visualizing the SWV Workflow

Caption: A schematic representation of the steps involved in the electrochemical analysis of 1-Bromo-4-nitrosobenzene by SWV.

Comparative Analysis of HPLC-UV and SWV

The choice of analytical method often depends on the specific requirements of the analysis, such as the required sensitivity, sample matrix, and available instrumentation.

Parameter	HPLC-UV	SWV	Rationale
Principle	Chromatographic separation based on polarity	Electrochemical reduction of the nitroso group	Orthogonal mechanisms provide strong cross-validation.
Selectivity	High (separates from non-absorbing impurities)	Good (based on reduction potential)	HPLC offers superior separation from complex mixtures.
Sensitivity (LOD/LOQ)	Typically low µg/mL to high ng/mL	Potentially lower (ng/mL to pg/mL)	SWV is often more sensitive for electroactive compounds.[3]
Linearity	Excellent over a wide dynamic range	Good, but can be limited by electrode surface effects	HPLC generally provides a wider linear range.
Sample Throughput	Moderate (dependent on run time)	High (fast scan times)	SWV can be faster for single-analyte quantification.
Matrix Effects	Can be significant, requiring sample cleanup	Can be affected by other electroactive species	Both methods may require sample preparation for complex matrices.
Cost	Higher initial instrument cost	Lower initial instrument cost	Electrochemical setups are generally more affordable.[3]

Note: The performance metrics are estimates based on typical performance for similar analytes and should be experimentally determined for 1-Bromo-4-nitrosobenzene.

Conclusion: A Dual-Pronged Approach for Confident Results

For the reliable analysis of a reactive and potentially unstable compound like 1-Bromo-4-nitrosobenzene, a single analytical method is often insufficient. This guide proposes a dual-pronged approach, leveraging the high separative power of HPLC-UV and the excellent sensitivity of SWV. By cross-validating the results obtained from these two orthogonal techniques, researchers can have a high degree of confidence in their data. The detailed protocols and comparative analysis provided herein serve as a robust starting point for method development, validation, and the generation of high-quality, defensible analytical results in a research and drug development setting.

References

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• PubMed. (n.d.). Development and Validation of RP-HPLC Method for the Detection of N-Nitroso Meglumine in Pharmaceutical Products. Retrieved from [Link]

• MDPI. (n.d.). Development and Validation of a Sensitive LC-MS/MS Method for the Determination of N-Nitroso-Atenolol in Atenolol-Based Pharmaceuticals. Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Synthesis of 1-Bromo-4-nitrobenzen ee. Retrieved from [Link]

• AZoLifeSciences. (2024, August 29). Electroanalytical Methods: Innovations in Chemical Analysis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 586-78-7 | Product Name : 1-Bromo-4-nitrobenzene, | Pharmaffiliates. Retrieved from [Link]

• IRJET. (n.d.). Molecular Structure, Spectroscopic(FT-IR,FT-Raman, NMR,UV), HOMO- LUMO Analysis of 1-Bromo-4-Nitrobenzene by Quantum Computation. Retrieved from [Link]

• ACS Publications. (2016, August 9). Design and Synthesis of a 4-Nitrobromobenzene Derivative Bearing an Ethylene Glycol Tetraacetic Acid Unit for a New Generation of Caged Calcium Compounds with Two-Photon Absorption Properties in the Near-IR Region and Their Application in Vivo. Retrieved from [Link]

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A Comparative Guide to Nitric Oxide Trapping: Unveiling the Limitations of 1-Bromo-4-nitrosobenzene

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular signaling, nitric oxide (NO) stands out as a fleeting yet pivotal messenger, orchestrating a vast array of physiological and pathological processes. Its transient nature, however, presents a formidable challenge for accurate detection and quantification. For decades, researchers have employed spin trapping techniques, coupled with electron paramagnetic resonance (EPR) spectroscopy, to capture and identify this elusive radical. Among the arsenal of spin traps, aromatic nitroso compounds such as 1-Bromo-4-nitrosobenzene have been utilized. This guide provides an in-depth, critical comparison of 1-Bromo-4-nitrosobenzene with superior alternative methodologies, empowering researchers to make informed decisions for robust and reliable nitric oxide detection.

The Allure and Pitfalls of Aromatic Nitroso Traps

Aromatic nitroso compounds, including 1-Bromo-4-nitrosobenzene and its sulfonated analog 3,5-Dibromo-4-nitrosobenzene sulfonate (DBNBS), were initially explored for NO trapping due to their ability to react with free radicals to form stable nitroxide adducts, which can be detected by EPR. The underlying principle involves the addition of the NO radical to the nitroso group, resulting in a paramagnetic aminoxyl radical.

However, the practical application of these compounds is fraught with complications that can compromise the integrity of experimental findings. Research has shown that the spin trapping of signals related to NO using nitroso compounds is susceptible to numerous artifacts[1][2].

Unraveling the Limitations of 1-Bromo-4-nitrosobenzene and its Analogs:

• Complex Reaction Chemistry: The reaction between aromatic nitroso compounds and nitric oxide is not a straightforward 1:1 addition. Studies on DBNBS have revealed that the interaction with NO leads to the formation of a bis(aryl)nitroxyl radical, with significant production of nitrogen gas and nitrate as byproducts[3]. This complex reaction pathway complicates the interpretation of the resulting EPR signal and raises questions about the identity of the trapped species.

• Potential for Artifacts: A significant concern with nitroso spin traps is their susceptibility to reduction in biological systems, which can lead to the formation of nitroxide radicals independent of any reaction with the target radical[3][4]. The presence of endogenous reducing agents can generate false-positive signals, making it difficult to ascertain the true extent of NO production.

• Instability of Adducts: While the goal of spin trapping is to form a stable radical adduct, the products of the reaction between some nitroso compounds and radicals can be unstable[5]. This instability can lead to an underestimation of the radical concentration.

• Lack of Specificity and Quantitative Data: There is a notable scarcity of specific quantitative data in the peer-reviewed literature regarding the performance of 1-Bromo-4-nitrosobenzene as an NO trap. Key parameters such as the reaction rate constant with NO, the half-life of the resulting adduct, and the limit of detection are not well-established, hindering its validation as a reliable quantitative tool.

The following diagram illustrates the proposed complex reaction of a generic aromatic nitroso spin trap with nitric oxide, highlighting the potential for side reactions and the formation of a nitroxyl radical rather than a simple NO adduct.

Caption: Proposed reaction of aromatic nitroso compounds with NO.

Given these significant limitations, the use of 1-Bromo-4-nitrosobenzene for definitive and quantitative NO trapping is not recommended. Researchers should instead turn to more robust and well-characterized alternatives.

The Gold Standard: Iron-Dithiocarbamate Complexes

A vastly superior and widely accepted alternative for NO trapping is the use of iron-dithiocarbamate (Fe-DTC) complexes. This method has become the gold standard for both in vitro and in vivo detection of NO using EPR spectroscopy[6][7][8].

The principle of this technique lies in the high affinity of the ferrous iron in the Fe(II)-DTC complex for nitric oxide. The reaction forms a stable and paramagnetic mononitrosyl-iron complex, which produces a characteristic and easily identifiable triplet EPR signal.

Advantages of Iron-Dithiocarbamate Complexes:

• High Specificity and Sensitivity: Fe-DTC complexes react rapidly and specifically with NO to form a stable adduct, allowing for the detection of basal NO levels in tissues and cell cultures[8][9]. The detection limit can be in the picomolar range[10].

• Stable Adduct Formation: The resulting mononitrosyl-iron complex is significantly more stable than the adducts formed with many organic spin traps, allowing for accumulation of the signal and more accurate quantification[9].

• In Vivo Applicability: Water-soluble dithiocarbamate ligands, such as N-methyl-D-glucamine dithiocarbamate (MGD), have been successfully used to trap NO in living animals, providing a powerful tool for studying the real-time dynamics of NO production in physiological and pathological models[11][12].

• Quantitative Analysis: The intensity of the characteristic triplet EPR signal is directly proportional to the concentration of the trapped NO, enabling quantitative measurements of NO production[9].

The workflow for NO trapping using Fe-DTC complexes is a self-validating system, where the identity of the trapped species can be confirmed through the use of 15NO, which results in a predictable change in the EPR spectrum from a triplet to a doublet.

Caption: Experimental workflow for NO trapping with Fe-DTC complexes.

A Bright Alternative: Fluorescent Probes

For researchers interested in visualizing NO production with high spatiotemporal resolution in living cells, fluorescent probes offer a powerful alternative to EPR-based methods[13][14]. These probes are designed to exhibit a significant change in their fluorescent properties upon reaction with NO or its derivatives.

Major Classes of Fluorescent NO Probes:

• Diaminofluorescein (DAF) Derivatives: DAF-2 and its cell-permeable diacetate form (DAF-2 DA) are widely used probes that react with an oxidized product of NO in the presence of oxygen to form a highly fluorescent triazole derivative[7][15].

• Rhodamine-Based Probes: These probes offer advantages in terms of photostability and are suitable for longer-term imaging experiments[5].

• Copper-Based Sensors: These sensors operate on a different principle, involving the reduction of Cu(II) to Cu(I) by NO, which leads to the release of a fluorescent ligand[5]. This mechanism allows for the direct detection of NO.

While fluorescent probes provide excellent spatial and temporal information, their use requires careful consideration of potential limitations, such as pH sensitivity, photostability, and selectivity against other reactive oxygen and nitrogen species[7][15].

Performance Comparison of NO Detection Methods

The following table summarizes the key performance characteristics of the discussed NO detection methods to aid in the selection of the most appropriate technique for a given research question.

Feature	1-Bromo-4-nitrosobenzene	Iron-Dithiocarbamate Complexes	Fluorescent Probes (DAF-2)
Detection Principle	EPR Spectroscopy	EPR Spectroscopy	Fluorescence Microscopy
Reaction with NO	Complex, potential for artifacts	Specific, forms stable adduct	Indirect (reacts with N2O3)
Adduct/Product Stability	Generally low to moderate	High	Stable fluorescent product
Limit of Detection	Not well-documented	~10 pM - 1 nM	~5 nM
In Vivo Applicability	Limited	Yes (with water-soluble ligands)	Yes (with cell-permeable probes)
Quantitative Accuracy	Low (due to artifacts)	High	Semi-quantitative
Key Advantages	-	High specificity, quantitative, in vivo use	High spatiotemporal resolution
Key Limitations	Prone to artifacts, complex chemistry	Requires EPR instrumentation	Indirect detection, potential for artifacts

Experimental Protocols

Protocol 1: NO Trapping in Cell Culture using Fe(II)-(MGD)₂

This protocol describes a standard procedure for the detection of NO produced by cultured cells, for example, activated macrophages.

Materials:

• N-methyl-D-glucamine (MGD)

• Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

• Phosphate-buffered saline (PBS), deoxygenated

• Nitric oxide synthase (NOS) inducer (e.g., lipopolysaccharide and interferon-γ)

• EPR tubes and spectrometer

Procedure:

• Preparation of the Fe(II)-(MGD)₂ spin trap solution (prepare fresh):

  • Dissolve MGD in deoxygenated PBS to a final concentration of 500 mM.

  • Dissolve FeSO₄·7H₂O in deoxygenated PBS to a final concentration of 100 mM.

  • In a nitrogen-purged vial, mix the MGD and FeSO₄ solutions in a 5:1 molar ratio (e.g., 500 µL of MGD solution and 100 µL of FeSO₄ solution). The solution should turn a dark brown-green color.

• Cell Treatment:

  • Culture cells to the desired confluency in a petri dish or multi-well plate.

  • Induce NO production by treating the cells with appropriate stimuli (e.g., LPS and IFN-γ) for the desired time.

• NO Trapping:

  • Remove the cell culture medium.

  • Gently wash the cells with deoxygenated PBS.

  • Add the freshly prepared Fe(II)-(MGD)₂ solution to the cells.

  • Incubate for a defined period (e.g., 30-60 minutes) at 37°C to allow for NO trapping.

• EPR Measurement:

  • Collect the supernatant containing the [Fe(II)-MGD-NO] complex.

  • Transfer the solution to an EPR tube.

  • Record the EPR spectrum at room temperature. The characteristic triplet signal of the mononitrosyl-iron complex should be observed around g = 2.04.

• Quantification:

  • Quantify the signal intensity by double integration of the EPR spectrum and comparison with a standard of known concentration (e.g., a stable nitroxide radical like TEMPO).

Protocol 2: Fluorescent Detection of NO in Living Cells using DAF-2 DA

This protocol provides a general method for imaging NO production in live cells using the fluorescent probe DAF-2 DA.

Materials:

• DAF-2 diacetate (DAF-2 DA)

• Dimethyl sulfoxide (DMSO)

• Cell culture medium

• Live-cell imaging buffer (e.g., Hanks' Balanced Salt Solution)

• Fluorescence microscope with appropriate filter sets (excitation ~495 nm, emission ~515 nm)

Procedure:

• Probe Preparation:

  • Prepare a stock solution of DAF-2 DA (e.g., 5 mM) in high-quality, anhydrous DMSO. Store protected from light at -20°C.

• Cell Loading:

  • Plate cells on a suitable imaging dish or coverslip and allow them to adhere.

  • Dilute the DAF-2 DA stock solution in serum-free medium or imaging buffer to a final working concentration (typically 5-10 µM).

  • Remove the culture medium from the cells and wash with imaging buffer.

  • Add the DAF-2 DA loading solution to the cells and incubate for 30-60 minutes at 37°C, protected from light.

• Cell Stimulation and Imaging:

  • Wash the cells twice with imaging buffer to remove excess probe.

  • Add fresh imaging buffer containing the desired NO-inducing stimulus.

  • Immediately begin imaging the cells using a fluorescence microscope. Acquire images at regular intervals to monitor the increase in fluorescence over time.

• Data Analysis:

  • Quantify the change in fluorescence intensity in individual cells or regions of interest over time using appropriate image analysis software.

Conclusion

While 1-Bromo-4-nitrosobenzene and other aromatic nitroso compounds have been historically investigated for nitric oxide trapping, their inherent limitations, including the potential for artifactual signal generation and complex reaction mechanisms, render them unsuitable for reliable and quantitative NO detection. In contrast, iron-dithiocarbamate complexes have emerged as the gold standard for EPR-based NO detection, offering high specificity, sensitivity, and applicability for both in vitro and in vivo studies. For researchers seeking to visualize NO dynamics with high spatiotemporal resolution, fluorescent probes provide a powerful and complementary approach. By selecting these well-validated and robust methodologies, scientists can ensure the accuracy and integrity of their investigations into the multifaceted roles of nitric oxide in biology and medicine.

References

• Arroyo, C. M., & Kohno, M. (1991). Difficulties encountered in the detection of nitric oxide (NO) by spin trapping techniques. A cautionary note. Free Radical Research Communications, 14(2), 145-155. [Link]

• Couto, R., & Pereira, A. S. (2016). Detection of Nitric Oxide by Electron Paramagnetic Resonance Spectroscopy: Spin-Trapping with Iron-Dithiocarbamates. Methods in Molecular Biology, 1424, 81-102. [Link]

• Kotake, Y., Tanigawa, T., Tanigawa, M., Ueno, I., Allen, D. R., & Lai, C. S. (1996). Continuous monitoring of cellular nitric oxide generation by spin trapping with an iron-dithiocarbamate complex. Biochimica et Biophysica Acta, 1289(3), 362-368. [Link]

• Chen, Y., Zhang, R., & Chen, Y. (2020). Recent developments of fluorescent probes for detection and bioimaging of nitric oxide. Nitric Oxide, 98, 1-19. [Link]

• Fujii, H., & Berliner, L. J. (2004). Spin trapping of nitric oxide with the iron-dithiocarbamate complex: chemistry and biology. Antioxidants & Redox Signaling, 6(3), 639-647. [Link]

• Mottley, C., Kalyanaraman, B., & Mason, R. P. (1981). Spin trapping artifacts due to the reduction of nitroso spin traps. FEBS Letters, 130(1), 12-14. [Link]

• Wardman, P. (1985). Does 3,5,dibromo-4-nitrosobenzene sulphonate spin trap superoxide radicals?. Biochemical and Biophysical Research Communications, 129(1), 229-236. [Link]

• Davies, C. A., Nielsen, B. R., Winyard, P. G., Blake, D. R., & Symons, M. C. (2001). Characterization of the radical product formed from the reaction of nitric oxide with the spin trap 3,5-dibromo-4-nitrosobenzene sulfonate. Nitric Oxide, 5(2), 173-183. [Link]

• Arroyo, C. M., & Kohno, M. (1991). Difficulties encountered in the detection of nitric oxide (NO) by spin trapping techniques. A cautionary note. Free Radical Research Communications, 14(2), 145-155. [Link]

• Arroyo, C. M., & Kohno, M. (1991). Difficulties encountered in the detection of nitric oxide (NO) by spin trapping techniques. A cautionary note. Semantic Scholar. [Link]

• Tsuchiya, K., Takasugi, M., Minakuchi, K., & Fukuzawa, K. (1996). Sensitive quantitation of nitric oxide by EPR spectroscopy. Free Radical Biology and Medicine, 21(5), 733-737. [Link]

• Zweier, J. L., Wang, P., & Kuppusamy, P. (1995). In vivo spin trapping of nitric oxide in mice. Biochemical and Biophysical Research Communications, 217(3), 1256-1261. [Link]

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A Comparative Guide to Nitroso-Based Spin Traps for the Detection of Free Radicals

For researchers, scientists, and drug development professionals navigating the complexities of free radical biology, the selection of an appropriate spin trap is a critical determinant of experimental success. This guide provides an in-depth comparative analysis of commonly employed nitroso-based spin traps, offering objective performance data and supporting experimental insights to inform your selection process. We will delve into the mechanistic nuances, comparative performance, and practical applications of key nitroso spin traps, empowering you to make informed decisions for your electron paramagnetic resonance (EPR) spectroscopy studies.

The Principle of Spin Trapping with Nitroso Compounds

The detection of short-lived, highly reactive free radicals presents a significant analytical challenge. Spin trapping is a powerful technique that overcomes this limitation by using a diamagnetic "spin trap" molecule to react with the transient radical, forming a more stable and EPR-detectable paramagnetic spin adduct.[1] Nitroso compounds, a class of spin traps, are particularly valuable for their specificity in trapping carbon-centered radicals.

The fundamental mechanism involves the addition of a radical (R•) to the nitrogen-oxygen double bond of the nitroso spin trap (R'-N=O), resulting in the formation of a stable nitroxide radical adduct.[2] The unique hyperfine splitting patterns of the resulting EPR spectrum, influenced by the magnetic nuclei of the trapped radical, provide a spectroscopic fingerprint that allows for the identification of the original transient radical species.[1]

Caption: General workflow of spin trapping using a nitroso compound and subsequent EPR detection.

A Comparative Analysis of Key Nitroso-Based Spin Traps

This section provides a detailed comparison of two widely used nitroso-based spin traps: 2-Methyl-2-nitrosopropane (MNP) and 3,5-Dibromo-4-nitrosobenzenesulfonic acid (DBNBS). We will examine their respective strengths, weaknesses, and ideal applications, supported by available experimental data. Other nitrone-based spin traps like α-Phenyl-N-tert-butylnitrone (PBN) and 5,5-Dimethyl-1-pyrroline N-oxide (DMPO) are also briefly discussed for a broader context.[3][4]

2-Methyl-2-nitrosopropane (MNP)

MNP is a volatile, solid dimer that exists in a monomer-dimer equilibrium in solution. The monomeric form is the active spin trapping agent. It is highly specific for trapping carbon-centered radicals.[4]

Advantages:

• High Specificity for Carbon-Centered Radicals: MNP is an excellent choice for studies focusing on the detection and identification of alkyl, aryl, and other carbon-centered radicals.

• Informative EPR Spectra: The direct attachment of the trapped radical to the nitroxide nitrogen often results in well-resolved hyperfine splittings from the nuclei of the trapped radical, aiding in its identification.[2]

Limitations:

• Monomer-Dimer Equilibrium: The dissociation of the inactive dimer to the active monomer can be slow and is often accompanied by decomposition, even in the dark.

• Photolability: MNP is sensitive to light and can decompose to produce a tert-butyl radical, which is also trapped, potentially complicating spectral analysis.[5]

• "Ene" Reaction: MNP can undergo a non-radical "ene" reaction, particularly with unsaturated compounds, leading to the formation of a hydroxylamine that can be oxidized to a nitroxide, generating artifactual EPR signals.

• Inability to Trap Hydroxyl Radicals: A significant limitation is its inability to trap hydroxyl radicals.

3,5-Dibromo-4-nitrosobenzenesulfonic Acid (DBNBS)

DBNBS is a water-soluble, aromatic C-nitroso spin trap that is also highly specific for carbon-centered radicals.

Advantages:

• Specificity for Carbon-Centered Radicals: Similar to MNP, DBNBS is a preferred choice for trapping carbon-centered radicals. While it can react with superoxide, the resulting adduct is unstable and not detected by EPR.

• Reduced Light Sensitivity: DBNBS is less sensitive to light compared to MNP, offering greater experimental flexibility.

• Hydrophilicity: The presence of the sulfonate group makes DBNBS more hydrophilic, which can be advantageous for biological studies in aqueous environments.

Limitations:

• Potential for Non-specific Adduct Formation: In certain biological systems, particularly with basic proteins, DBNBS can form non-covalent adducts through electrostatic interactions, which can complicate mass spectrometry analysis.[1]

• Metabolism in Cellular Systems: DBNBS and its spin adducts can be rapidly metabolized by cells, potentially limiting their utility for intracellular radical detection.[6]

• Ineffectiveness for Superoxide Detection in Biological Systems: Despite some reports of superoxide trapping, DBNBS has been found to be ineffective for detecting superoxide in cellular systems.[6]

Quantitative Performance Comparison

A direct, quantitative comparison of spin traps is essential for selecting the most appropriate tool for a given experiment. The following tables summarize key performance parameters for MNP and DBNBS, along with the nitrone spin traps PBN and DMPO for a broader perspective.

Table 1: Comparative Properties of Selected Spin Traps

Spin Trap	Primary Radical Specificity	Solubility	Key Advantages	Key Disadvantages
MNP	Carbon-centered	Organic solvents[7]	High specificity for C-radicals, informative spectra[2]	Photolabile, monomer-dimer equilibrium, "ene" reactions, volatile[5]
DBNBS	Carbon-centered	Water	Specific for C-radicals, less light sensitive, hydrophilic	Potential for non-specific binding, metabolized in cells[1][6]
PBN	Carbon-centered[4]	Organic solvents, DMSO[3]	Relatively stable, well-characterized	Less informative spectra than nitroso traps
DMPO	Oxygen-centered (•OH, O₂⁻•)	Water[3]	Well-suited for oxygen radicals, widely studied	Superoxide adduct is relatively unstable

Table 2: Hyperfine Splitting Constants (in Gauss) for Selected Spin Adducts

Spin Trap	Trapped Radical	aN	aH	aX (X)	Reference
MNP	•CH₃	15.2	10.4 (CH₃)	-	[4]
•C₂H₅	15.1	8.8 (CH₂)	-	[4]
Phenyl	14.1	-	2.1 (o,p-H)	[2]
DBNBS	Protein radical (MPO)	13.8	-	-	[8]
PBN	•CH₃	14.5	3.4	-	[9]
Phenyl	14.52	2.21	-	[5]
DMPO	•OH	14.9	14.9	-
O₂⁻•	14.1	11.3	1.25 (γ-H)

Note: Hyperfine splitting constants can vary depending on the solvent and temperature.

Table 3: Half-lives (t½) of Selected Spin Adducts

Spin Trap	Trapped Radical	Half-life	Conditions	Reference
MNP	Hydroxyalkyl	Seconds to a year	Varies with radical structure	[6]
PBN	Hydroxyl	pH-dependent	Phosphate buffer	[10]
DMPO	O₂⁻•	~66 seconds	pH 7.4	[11]

Note: Data on the half-lives of DBNBS adducts is limited and highly dependent on the biological environment.[6]

Experimental Protocols

The successful application of spin trapping hinges on meticulous experimental design and execution. Below are detailed protocols for the use of MNP and a general framework for DBNBS, which should be optimized for your specific system.

Experimental Workflow for EPR Spin Trapping

Caption: A generalized workflow for an EPR spin trapping experiment.

Detailed Protocol for MNP Spin Trapping

Materials:

• 2-Methyl-2-nitrosopropane (MNP) dimer

• An appropriate solvent (e.g., benzene, toluene, or a suitable buffer)

• Radical generating system

• EPR spectrometer and accessories (capillary tubes, etc.)

Procedure:

• Preparation of MNP Stock Solution:

  • Dissolve the MNP dimer in the chosen solvent to a final concentration typically in the range of 10-100 mM.[7]

  • Note: The dissociation of the dimer to the active monomer is an equilibrium process. Gentle warming or sonication may facilitate dissolution, but care should be taken to avoid decomposition, especially with light exposure. Protect the solution from light at all times.

• Sample Preparation for EPR Measurement:

  • In an EPR-compatible tube (e.g., a quartz flat cell or capillary tube), combine your radical generating system with the MNP solution. The final concentration of MNP in the reaction mixture should be optimized for your system, typically in the millimolar range.[12]

  • Mix the components thoroughly but gently.

• EPR Spectrometer Setup and Data Acquisition:

  • Insert the sample tube into the EPR cavity.

  • Tune the spectrometer to the resonant frequency of the cavity.

  • Set the spectrometer parameters. Typical X-band EPR settings might include:

    • Microwave Frequency: ~9.5 GHz

    • Microwave Power: 10-20 mW (optimize to avoid saturation)

    • Modulation Frequency: 100 kHz

    • Modulation Amplitude: 0.1-1.0 G (optimize for resolution and signal-to-noise)

    • Sweep Width: 50-100 G

    • Sweep Time: 30-60 s

    • Number of Scans: Accumulate scans to improve signal-to-noise.

  • Initiate data acquisition.

• Data Analysis:

  • The resulting EPR spectrum should be analyzed to determine the hyperfine splitting constants (aN and aH, and others if applicable).

  • Compare the experimental hyperfine splitting constants to literature values for known MNP spin adducts to identify the trapped radical.

  • Software packages are available for spectral simulation to confirm the identity of the spin adduct.

General Protocol for DBNBS Spin Trapping

Materials:

• 3,5-Dibromo-4-nitrosobenzenesulfonic acid (DBNBS)

• Aqueous buffer (e.g., phosphate buffer)

• Radical generating system

• EPR spectrometer and accessories

Procedure:

• Preparation of DBNBS Stock Solution:

  • Dissolve DBNBS in the desired aqueous buffer to a stock concentration. DBNBS is water-soluble. Protect the solution from light.

• Sample Preparation for EPR Measurement:

  • Combine the radical generating system with the DBNBS solution in an EPR tube to achieve the desired final concentration of the spin trap.

• EPR Spectrometer Setup and Data Acquisition:

  • Follow the general procedure outlined for MNP, optimizing the spectrometer parameters for the specific DBNBS spin adduct.

• Data Analysis:

  • Analyze the EPR spectrum to determine the hyperfine splitting constants and identify the trapped radical by comparison with literature data.

Choosing the Right Nitroso Spin Trap: A Decision Framework

The selection of the optimal nitroso spin trap is contingent upon the specific experimental context. The following logical framework can guide your decision-making process.

Caption: Decision tree for selecting a nitroso-based spin trap.

Conclusion and Future Perspectives

Nitroso-based spin traps, particularly MNP and DBNBS, are indispensable tools for the specific detection of carbon-centered free radicals. Their ability to generate highly informative EPR spectra makes them invaluable for elucidating radical structures and reaction mechanisms. However, researchers must be cognizant of their respective limitations, including photostability, potential for side reactions, and behavior in biological matrices.

The continued development of novel spin traps with improved stability, selectivity, and adduct persistence remains an active area of research. The synthesis of new nitroso compounds with tailored properties, such as enhanced water solubility and resistance to metabolic degradation, will further expand the utility of this powerful technique in the complex milieu of biological systems. By carefully considering the comparative data and experimental protocols presented in this guide, researchers can harness the full potential of nitroso-based spin traps to advance our understanding of the critical role of free radicals in health and disease.

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A Senior Application Scientist's Guide to Quantitatively Comparing Spin Trapping Efficiency

An authoritative guide for researchers, scientists, and drug development professionals on the quantitative comparison of spin trapping efficiency of various compounds.

In the study of radical biology and chemistry, particularly in the context of drug development and oxidative stress, the accurate detection and characterization of transient free radicals are paramount. These highly reactive species play crucial roles in numerous physiological and pathological processes. Due to their short half-lives, direct detection is often not feasible. Spin trapping, coupled with Electron Paramagnetic Resonance (EPR) spectroscopy, stands as the gold standard for identifying and quantifying these fleeting radicals.[1][2]

This guide provides a comprehensive comparison of commonly used spin traps, delving into their performance characteristics based on experimental data. We will explore the key differences in spin adduct stability and reaction kinetics for various radicals. Furthermore, detailed experimental protocols are provided to empower researchers to make informed decisions for their specific experimental needs and to design robust, self-validating experiments.

The Fundamental Principle of Spin Trapping

Spin trapping is a technique where a highly reactive, short-lived radical adds to a diamagnetic "spin trap" molecule to form a much more stable and EPR-detectable radical adduct.[2][3][4] The characteristics of the resulting EPR spectrum, such as the hyperfine splitting constants, provide a unique fingerprint that can be used to identify the original trapped radical.[2]

Caption: General mechanism of spin trapping for the detection of free radicals.

Classes of Spin Traps: A Comparative Overview

Spin traps are broadly categorized into two main classes: nitroso compounds and nitrones.[5] The choice of spin trap is critical and depends on the specific radical of interest, the experimental system (chemical or biological), and the desired stability of the spin adduct.

• Nitroso Spin Traps: These compounds, like 2-methyl-2-nitrosopropane (MNP), typically yield EPR spectra with more pronounced hyperfine splitting from the trapped radical, providing rich structural information.[5] However, they can be photolytically unstable and less effective for oxygen-centered radicals.[3][6]

• Nitrone Spin Traps: This is the most widely used class, encompassing both linear (e.g., PBN) and cyclic (e.g., DMPO) compounds.[3] They are generally more versatile and are particularly useful for trapping biologically relevant oxygen-centered radicals.[5]

Quantitative Performance Comparison of Common Nitrone Spin Traps

The efficacy of a spin trap is determined by several factors, including the rate of radical trapping (ktrap), the stability (half-life, t1/2) of the resulting spin adduct, and the uniqueness of the EPR spectrum. The following table summarizes these key performance indicators for several widely used nitrone spin traps.

Spin Trap	Primary Radical Targets	Trapping Rate Constant (ktrap) M⁻¹s⁻¹	Spin Adduct Half-Life (t1/2)	Key Characteristics & Notes
DMPO	•OH, O₂⁻•, Carbon- & Sulfur-centered radicals	•OH: ~2.0 x 10⁹[7] O₂⁻•: 10-20	•DMPO-OH: ~870 s[7] •DMPO-OOH: ~50 s[5]	Most widely used; distinctive EPR spectra for different radicals.[8] The superoxide adduct is notoriously unstable and can decompose to the hydroxyl adduct, potentially leading to misidentification.[5]
PBN	Carbon-centered radicals	Good trap for carbon-based radicals.	Varies depending on the adduct.	One of the first widely used spin traps.[3] Its oxygen-centered radical adducts can be unstable.[3] The EPR spectra often provide less structural information about the trapped radical compared to DMPO.
DEPMPO	O₂⁻•, •OH, Thiyl radicals	O₂⁻•: High	•DEPMPO-OOH: ~14 minutes	Offers significantly greater stability for the superoxide adduct compared to DMPO.[9] Its lipophilicity allows it to cross cell membranes.[9] The resulting EPR spectra can be complex.[9]
BMPO	O₂⁻•, •OH	O₂⁻•: High	•BMPO-OOH: up to 35 minutes	Provides highly stable superoxide and hydroxyl radical adducts, making it suitable for longer experiments.[10] The EPR spectra are relatively simple and easy to interpret.
EMPO	O₂⁻•, •OH	High	Stable adducts	A popular alternative to DMPO for superoxide detection due to the higher stability of its superoxide adduct.

Detailed Experimental Protocol: Quantitative Comparison of Superoxide Trapping Efficiency of DMPO and BMPO

This protocol provides a framework for quantitatively comparing the efficiency of two spin traps, DMPO and BMPO, in trapping superoxide radicals generated in vitro by the xanthine/xanthine oxidase system.

Principle

The xanthine/xanthine oxidase system produces a steady flux of superoxide radicals. In the presence of a spin trap, a portion of these radicals will be trapped, forming a stable spin adduct. The intensity of the EPR signal from this adduct is proportional to its concentration. By comparing the signal intensities obtained under identical conditions with different spin traps, their relative trapping efficiencies can be assessed. The stability of the spin adducts can be determined by monitoring the decay of the EPR signal over time.

Reagents and Equipment

• Spin Traps: 5,5-dimethyl-1-pyrroline N-oxide (DMPO), 5-tert-butoxycarbonyl-5-methyl-1-pyrroline N-oxide (BMPO)

• Radical Generating System: Xanthine, Xanthine Oxidase

• Buffer: Phosphate-buffered saline (PBS), pH 7.4, treated with Chelex resin to remove trace metal ions.

• Control: Superoxide dismutase (SOD)

• Equipment: EPR spectrometer, capillary tubes or flat cell, micropipettes.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a 1 M stock solution of DMPO and BMPO in ultrapure water.

  • Prepare a 10 mM stock solution of xanthine in 0.1 M NaOH.

  • Prepare a stock solution of xanthine oxidase (e.g., 1 unit/mL) in PBS.

  • Prepare a stock solution of SOD (e.g., 1000 units/mL) in PBS.

  • Rationale: Stock solutions allow for accurate and reproducible final concentrations in the reaction mixture. Using Chelex-treated buffer is crucial as metal ions can catalyze side reactions and affect adduct stability.[11]

• Sample Preparation (perform for each spin trap):

  • In an Eppendorf tube, add the following in order:

    • PBS buffer

    • Spin trap (final concentration of 50-100 mM)

    • Xanthine (final concentration of 0.5 mM)

  • Mix gently by pipetting.

  • Transfer the mixture to a capillary tube suitable for the EPR spectrometer.

  • Rationale: A high concentration of the spin trap is required to compete effectively with the natural dismutation of superoxide.[5]

• EPR Measurement:

  • Place the capillary tube into the EPR spectrometer cavity.

  • Initiate the reaction by adding a small volume of xanthine oxidase (final concentration of ~0.05 units/mL) to the top of the capillary tube and mix quickly by inversion.

  • Immediately start recording the EPR spectrum.

  • Acquire spectra at regular intervals (e.g., every minute) for at least 30-60 minutes to monitor both the formation and decay of the spin adduct.

  • Rationale: The reaction is initiated last to ensure the measurement starts at time zero. Time-course measurements are essential for comparing adduct stability.

• Control Experiment:

  • Repeat the experiment for each spin trap, but add SOD (final concentration of ~50 units/mL) to the reaction mixture before adding xanthine oxidase.

  • Rationale: SOD is a specific scavenger of superoxide. The absence or significant reduction of the EPR signal in the presence of SOD confirms that the detected adduct is indeed from trapped superoxide.[11]

• Data Analysis:

  • Identify the characteristic EPR spectrum for the superoxide adduct of each spin trap (e.g., DMPO-OOH, BMPO-OOH).

  • Measure the signal intensity of the spin adduct at each time point by double integration of the EPR spectrum.

  • Plot the signal intensity versus time for each spin trap.

  • Compare the maximum signal intensity achieved for each spin trap. A higher intensity suggests more efficient trapping and/or greater adduct stability.

  • Calculate the half-life (t1/2) of each spin adduct by fitting the decay phase of the intensity-time plot to a first-order decay model.

Caption: Workflow for the quantitative comparison of spin trapping agents.

Troubleshooting and Considerations

• Artifacts: Be aware of potential artifacts. For instance, the DMPO-OOH adduct can decompose to the DMPO-OH adduct, which could be misinterpreted as hydroxyl radical trapping.[5] Running appropriate controls is essential.

• Nucleophilic Addition: Some spin traps can undergo nucleophilic addition, which, followed by oxidation, can form a radical adduct without actually trapping a free radical.[8]

• Spin Adduct Reduction: In biological systems, spin adducts can be reduced by cellular reductants (e.g., ascorbate, glutathione) to EPR-silent hydroxylamines, leading to an underestimation of radical production.[10] The stability of the adduct in the specific biological matrix should be considered.

Conclusion

The selection of an appropriate spin trap is a critical decision in the study of free radical biology. While DMPO has been a workhorse in the field, its limitations, particularly the instability of its superoxide adduct, have driven the development of newer traps like DEPMPO and BMPO, which offer significantly improved adduct stability.[9][10][12] A quantitative comparison of spin trapping efficiency, as outlined in this guide, should be a primary step in validating the methodology for a specific experimental system. By carefully considering the kinetics of radical trapping, the stability of the resulting adduct, and potential artifacts, researchers can confidently and accurately measure transient radicals, paving the way for new insights in drug development and the study of oxidative stress.

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A Senior Application Scientist's Guide to Isotopic Labeling for the Definitive Validation of 1-Bromo-4-nitrosobenzene Adducts

In the realm of drug development and toxicology, the unambiguous identification of protein adducts formed by reactive metabolites is paramount. Covalent modification of proteins by xenobiotics can lead to a cascade of adverse effects, including idiosyncratic drug reactions and organ toxicity. 1-Bromo-4-nitrosobenzene, a representative nitrosoaromatic compound, serves as a critical tool for studying the mechanisms of such toxicity. However, the inherent reactivity and potential for complex fragmentation patterns of the resulting adducts in mass spectrometry can lead to ambiguous assignments. This guide provides an in-depth, experimentally-grounded framework for leveraging stable isotopic labeling to definitively validate 1-bromo-4-nitrosobenzene-protein adducts, ensuring the highest level of scientific rigor in your research.

The Challenge: Moving Beyond Ambiguity in Adduct Identification

Traditional mass spectrometry-based proteomics approaches for identifying xenobiotic-protein adducts often rely on searching for predicted mass shifts on peptides.[1][2][3] While powerful, this method can be fraught with challenges, including:

• Unknown Metabolites: The precise mass of the reactive metabolite and the resulting adduct may not be known, complicating database searches.[1][2]

• Isobaric Interferences: Endogenous post-translational modifications or other adducts can have masses that are isobaric with the modification of interest, leading to false positives.

• Labile Adducts: Some adducts are unstable and may fragment in the mass spectrometer, making their identification difficult.[4][5]

Stable isotope labeling offers a robust solution to these challenges. By introducing a "heavy" isotopically labeled version of the xenobiotic, a characteristic mass shift is observed in the mass spectrum for the adducted peptide compared to its "light" counterpart.[6] This isotopic signature provides unequivocal evidence of the adduct's origin, effectively eliminating ambiguity.

The Mechanism: Unraveling the Reaction of 1-Bromo-4-nitrosobenzene with Proteins

1-Bromo-4-nitrosobenzene is a reactive electrophile that primarily targets nucleophilic amino acid residues on proteins. The most susceptible target is the thiol group of cysteine residues.[7] The reaction proceeds through the formation of a sulfenamide intermediate, which can then be oxidized to a more stable sulfinamide adduct.[4][5]

Caption: Reaction of 1-bromo-4-nitrosobenzene with a protein cysteine residue.

Experimental Design: A Comparative Approach for Unambiguous Validation

The core of this validation strategy lies in a parallel incubation experiment using unlabeled ("light") and isotopically labeled ("heavy") 1-bromo-4-nitrosobenzene. For this guide, we will consider the use of commercially available 1-bromo-4-nitrobenzene-[d4] as a precursor for the synthesis of the labeled nitroso compound.[7][8] Alternatively, custom synthesis of ¹³C- or ¹⁵N-labeled 1-bromo-4-nitrosobenzene can be performed.[1][9][10][11][12]

Caption: Overall workflow for isotopic labeling-based adduct validation.

Detailed Experimental Protocol

1. Preparation of Reagents:

• Model Protein: Human Serum Albumin (HSA) is a suitable model protein due to its abundance and the presence of a reactive cysteine residue (Cys34). Prepare a stock solution of HSA in a suitable buffer (e.g., 50 mM potassium phosphate buffer, pH 7.4).

• 1-Bromo-4-nitrosobenzene (Unlabeled): Prepare a stock solution in a minimal amount of a compatible organic solvent (e.g., DMSO or ethanol).

• Isotopically Labeled 1-Bromo-4-nitrosobenzene: Synthesize the labeled compound from its corresponding labeled precursor (e.g., 1-bromo-4-nitrobenzene-[d4]). Prepare a stock solution with the same concentration as the unlabeled compound.

2. In Vitro Incubation:

• In separate microcentrifuge tubes, incubate the model protein with either the unlabeled or the isotopically labeled 1-bromo-4-nitrosobenzene. A typical reaction mixture would contain the protein at a concentration of 1-5 mg/mL and the nitroso compound at a 5- to 10-fold molar excess.

• Incubate the reactions at 37°C for a defined period (e.g., 1-4 hours) with gentle agitation.

3. Sample Preparation for Mass Spectrometry:

• Quenching: Stop the reaction by adding a quenching agent, such as N-acetylcysteine or glutathione, to scavenge any unreacted nitroso compound.

• Protein Precipitation: Precipitate the protein using a cold organic solvent like acetone or trichloroacetic acid to remove excess reagents.

• Denaturation, Reduction, and Alkylation: Resuspend the protein pellet in a denaturation buffer (e.g., 8 M urea in 100 mM ammonium bicarbonate). Reduce disulfide bonds with dithiothreitol (DTT) and alkylate free cysteine residues with iodoacetamide.

• Proteolytic Digestion: Dilute the sample to reduce the urea concentration and digest the protein with a protease such as trypsin overnight at 37°C.

4. LC-MS/MS Analysis:

• Analyze the resulting peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• For a direct comparison, the "light" and "heavy" samples can be analyzed separately or mixed in a 1:1 ratio before analysis.

Data Analysis and Interpretation: The Power of the Isotopic Signature

The key to validating the adduct is the identification of peptide pairs in the mass spectra that exhibit the expected mass difference corresponding to the isotopic label.

Table 1: Hypothetical Mass Spectrometry Data for a 1-Bromo-4-nitrosobenzene Adducted Peptide

Feature	"Light" Adducted Peptide	"Heavy" ([¹³C₆]) Adducted Peptide
Peptide Sequence	KQTALVELVK	KQTALVELVK
Modification Site	Cys-34	Cys-34
Adduct	1-bromo-4-aminophenylsulfinamide	[¹³C₆]-1-bromo-4-aminophenylsulfinamide
Monoisotopic Mass (Peptide)	1144.65 Da	1144.65 Da
Mass of Adduct	+185.96 Da	+191.98 Da
Observed m/z (z=2)	665.81	668.82
Mass Difference	-	+6.02 Da

In this hypothetical example, the use of a ¹³C₆-labeled 1-bromo-4-nitrosobenzene results in a 6 Dalton mass shift in the adducted peptide. This distinct mass difference, which would be absent in any endogenously modified peptides, provides definitive confirmation of the adduct's identity.

Concluding Remarks: Ensuring Trustworthiness in Your Adduct Identification

The use of stable isotopic labeling is an indispensable tool for the rigorous validation of protein adducts. By providing an unambiguous isotopic signature, this approach elevates the confidence in adduct identification, moving beyond circumstantial evidence to definitive proof. The methodologies outlined in this guide provide a robust framework for researchers in drug development and toxicology to ensure the scientific integrity of their findings. The causality behind experimental choices, from the selection of the model protein to the specifics of the mass spectrometry analysis, is grounded in established principles of protein chemistry and analytical science. By adopting these self-validating systems, researchers can contribute to a more accurate understanding of the mechanisms of xenobiotic toxicity.

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• Wang, Y., Villalta, P. W., Peng, L., Dingley, K., Malfatti, M. A., Turteltaub, K. W., & Turesky, R. J. (2019). Mass Spectrometric Characterization of an Acid-Labile Adduct Formed with 2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine and Albumin in Humans. OSTI.GOV. [Link]

• Peng, L., Wang, Y., Villalta, P. W., & Turesky, R. J. (2018). Capturing Labile Sulfenamide and Sulfinamide Serum Albumin Adducts of Carcinogenic Arylamines by Chemical Oxidation. Chemical Research in Toxicology, 31(11), 1251–1262. [Link]

• Park, H., Eriksson, S., Warren, W. S., & Wang, Q. (2022). Design, Synthesis and Evaluation of 15N- and 13C-Labeled Molecular Probes as Hyperpolarized Nitric Oxide Sensors. Bioorganic & Medicinal Chemistry, 72, 116969. [Link]

• Park, H., Eriksson, S., Warren, W. S., & Wang, Q. (2022). Design, synthesis and evaluation of 15N and 13C labeled molecular probes as hyperpolarized nitric oxide sensors. Bioorganic & Medicinal Chemistry, 72, 116969. [Link]

• Tonzi, S. M., & Liptak, M. D. (2017). Identification of covalent adducts by mass spectrometry. (A) ESI-MS... ResearchGate. [Link]

• Halko, R., & Vouros, P. (2004). Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photolysis. Journal of the American Society for Mass Spectrometry, 15(5), 677–687. [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs Blog. [Link]

• Wang, H., & Yu, K. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. Rapid Communications in Mass Spectrometry, 36(12), e9299. [Link]

• Wang, H., & Yu, K. (2022). Mass spectrometry based fragmentation patterns of nitrosamine compounds. ResearchGate. [Link]

• Domingues, M. R., & Reis, A. (2019). Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges. International Journal of Molecular Sciences, 20(8), 1976. [Link]

• Park, H., Eriksson, S., Warren, W. S., & Wang, Q. (2022). Design, synthesis and evaluation of 15N- and 13C-labeled molecular probes as hyperpolarized nitric oxide sensors. PubMed. [Link]

• Thompson, A. L., & Reilly, J. P. (2011). Characterization of tyrosine nitration and cysteine nitrosylation modifications by metastable atom-activation dissociation mass spectrometry. Journal of the American Society for Mass Spectrometry, 22(5), 845–855. [Link]

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Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-4-nitrosobenzene: A Technical Guide for Laboratory Professionals

This guide provides comprehensive, operation-critical procedures for the safe handling and disposal of 1-bromo-4-nitrosobenzene. Designed for researchers, scientists, and drug development professionals, this document moves beyond boilerplate safety data to deliver actionable, field-proven insights. The protocols herein are structured to ensure scientific integrity, operational safety, and regulatory compliance, empowering you to manage this hazardous chemical with confidence.

Understanding the Hazard: The Chemical Profile of 1-Bromo-4-nitrosobenzene

1-Bromo-4-nitrosobenzene (C₆H₄BrNO) is an aromatic organic compound whose specific toxicological and reactivity data are not extensively published. However, its structural components—a brominated benzene ring and a nitroso group—necessitate a cautious and informed approach. By analogy with related compounds like nitrosobenzene and 1-bromo-4-nitrobenzene, we can anticipate a significant hazard profile.

Aromatic nitroso compounds are known for their reactivity and potential toxicity. A key characteristic is their tendency to exist in a monomer-dimer equilibrium.[1] The monomer is typically a deeply colored (blue or green) species, while the dimer is often a pale yellow or colorless solid.[1] This equilibrium can be influenced by temperature, concentration, and the solvent used.[1][2] From a safety perspective, this dynamic nature means the physical state and reactivity can change under different laboratory conditions.

Key Anticipated Hazards:

• Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin, similar to related nitro and nitroso aromatics.[3][4] Many N-nitroso compounds are considered potential carcinogens.[5]

• Irritation: Expected to cause significant irritation to the skin, eyes, and respiratory tract.[4][6]

• Methemoglobinemia: A critical risk associated with nitro and nitroso aromatic compounds is the induction of methemoglobinemia, a condition where the iron in hemoglobin is oxidized, impairing oxygen transport in the blood.[3] This can lead to cyanosis (bluish skin), shortness of breath, and dizziness.[3]

• Reactivity: The nitroso group can be reactive. Aromatic nitro compounds may react explosively with bases like sodium hydroxide.[7] While data for nitroso compounds is less specific, a cautious approach is warranted. Thermal decomposition may release toxic gases, including nitrogen oxides (NOx) and hydrogen bromide.[4]

• Environmental Hazard: Halogenated aromatic compounds are often toxic to aquatic life with long-lasting effects.[6][8] Therefore, release into the environment must be strictly avoided.

Hazard Summary Table:

Hazard Category	Anticipated Risk	Recommended Precautions
Acute Toxicity	Harmful if swallowed, inhaled, or absorbed via skin.[3][4]	Use in a certified chemical fume hood. Wear nitrile gloves, safety goggles, and a lab coat. Avoid generating dust.
Carcinogenicity	Suspected carcinogen based on the broader class of nitroso compounds.[5]	Maintain exposure levels as low as reasonably achievable (ALARA). Use engineering controls and appropriate PPE.
Reactivity	Potentially unstable. May react with bases.[7] Thermal decomposition produces toxic fumes.[4]	Store away from incompatible materials (strong bases, oxidizing agents). Avoid excessive heat.
Environmental	Toxic to aquatic organisms with long-lasting effects.[6]	Do not dispose of down the drain. All waste must be treated as hazardous.

Immediate Safety & Handling Protocols

All work with 1-bromo-4-nitrosobenzene must be performed within a designated area, inside a certified chemical fume hood. A current Safety Data Sheet (SDS) for a closely related compound, such as nitrosobenzene or 1-bromo-4-nitrobenzene, should be readily available and reviewed by all personnel.[9]

Personal Protective Equipment (PPE):

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory. Double-gloving is recommended.[10]

• Eye Protection: Chemical safety goggles and a face shield are required.

• Body Protection: A flame-resistant lab coat, fully buttoned, is essential.

• Respiratory Protection: All handling of solids and solutions should be done in a fume hood. If there is a risk of exceeding exposure limits, a NIOSH-approved respirator may be required.[10]

Spill and Exposure Management

Emergency Spill Response Flowchart:

Caption: Decision workflow for responding to a 1-bromo-4-nitrosobenzene spill.

In Case of Personal Exposure:

• Skin Contact: Immediately flush skin with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Waste Collection and Segregation: The First Line of Disposal

Proper disposal begins at the point of generation. All waste streams containing 1-bromo-4-nitrosobenzene, including contaminated solids, solutions, and disposable labware, must be treated as hazardous waste.

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Use a dedicated, leak-proof, and chemically compatible container clearly labeled "HAZARDOUS WASTE: 1-Bromo-4-nitrosobenzene".[5]

• Categorize Waste: As a halogenated organic compound, this waste must be segregated from non-halogenated streams.[11] Do not mix with other waste types unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.

• Log Contents: Maintain a log sheet on the container, detailing the chemical name, quantity, and date of addition for all contents.

• Secure Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. The SAA must have secondary containment to capture any potential leaks.[5]

• Arrange Pickup: Once the container is full, schedule a pickup with your institution's EHS or a licensed hazardous waste contractor.[5]

Decontamination and Chemical Degradation Procedures

For routine decontamination of glassware and surfaces, or for treating small quantities of waste in-lab before collection, chemical degradation can be an effective strategy. These procedures must only be performed by trained personnel within a chemical fume hood. The efficacy of these methods for 1-bromo-4-nitrosobenzene specifically has not been formally validated in published literature; they are based on established principles for related compounds.

Method 1: Reductive Degradation with Sodium Dithionite

This method is based on the known ability of sodium dithionite (Na₂S₂O₄) to reduce aromatic nitro and nitroso groups to the corresponding, and generally less hazardous, amines.[7][12]

Experimental Protocol:

• Preparation: In a suitably sized flask equipped with a magnetic stirrer inside a fume hood, dissolve the 1-bromo-4-nitrosobenzene waste in a water-miscible organic solvent (e.g., ethanol, methanol) if it is in solid form.

• Alkalinization: Slowly add 1 M sodium hydroxide (NaOH) solution until the mixture is basic (pH > 9).

• Reduction: While stirring vigorously, add a 1.5 to 2-fold molar excess of sodium dithionite in small portions. The reaction may be exothermic. Maintain the temperature below 50°C.

• Reaction Time: Stir the mixture at room temperature for at least 12 hours to ensure complete reduction. The disappearance of the characteristic color of the nitroso monomer can be a visual indicator of reaction progress.

• Neutralization & Disposal: Once the reaction is complete, carefully neutralize the solution with dilute hydrochloric acid. This final solution must still be collected as hazardous waste, but the primary hazardous constituent has been degraded.

Method 2: Acidic Cleavage (for Decontamination)

This method is adapted from procedures used to destroy N-nitrosamines and may be effective for decontaminating glassware and surfaces. It involves the cleavage of the nitroso group.[13][14]

Experimental Protocol:

• Prepare Solution: In a fume hood, prepare a decontamination solution of 3% hydrobromic acid (HBr) in glacial acetic acid.

• Application: Rinse the contaminated glassware or wipe the contaminated surface with the solution.

• Contact Time: Allow a contact time of at least one hour.

• Rinsing: Thoroughly rinse the decontaminated items with water, followed by an appropriate solvent (e.g., acetone).

• Waste Collection: All rinsates and used wipes must be collected as halogenated hazardous waste.

Logical Flow for Waste Management:

Caption: General workflow for the disposal of 1-bromo-4-nitrosobenzene waste.

Regulatory Compliance

Disposal of 1-bromo-4-nitrosobenzene is governed by federal and local regulations. As a halogenated organic compound, it falls under specific hazardous waste categories defined by the Environmental Protection Agency (EPA) and enforced by the Occupational Safety and Health Administration (OSHA).[15][16][17]

• EPA Regulations: This chemical would likely be classified under hazardous waste codes for halogenated organic compounds.[17] Ensure your waste manifests correctly reflect this classification.

• OSHA Regulations: OSHA's Hazard Communication Standard (29 CFR 1910.1200) and the standard for Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) require that personnel are trained on the hazards, safe handling, and disposal procedures.[9][15]

By adhering to the protocols in this guide, your laboratory can ensure it remains in full compliance, protecting both its personnel and the environment.

References

• Webb, A. A., & Gautschi, J. T. (1990). Monomer-Dimer Solution Equilibria of 2,4,6-Trialkylnitrosobenzenes and 2,4,6-Tri-tert-butylnitrosobenzene. Journal of the Chemical Society, Perkin Transactions 2, (2), 159-163.
• Ajami, D., & Rebek, J. (2009). Organic Host Encapsulation Effects on Nitrosobenzene Monomer–Dimer Distribution and C–NO Bond Rotation in an Aqueous Solution. Journal of the American Chemical Society, 131(29), 10183–10191.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Bromo-4-nitrobenzene, 99%.
• Wikipedia contributors. (2023, November 29). Nitrosobenzene. In Wikipedia, The Free Encyclopedia.
• Ajami, D., & Rebek, J. (2009). Organic Host Encapsulation Effects on Nitrosobenzene Monomer–Dimer Distribution and C–NO Bond Rotation in an Aqueous Solution.
• Gibb, C. L. D. (2023). The Monomer-Dimer Equilibrium of M-Methylnitrosobenzene. University of Arizona.
• Fisher Scientific. (2014).
• Lunn, G., Sansone, E. B., & Keefer, L. K. (1988). Decontamination and disposal of nitrosoureas and related N-nitroso compounds. Cancer Research, 48(3), 522–526.
• Lunn, G., Sansone, E. B., & Keefer, L. K. (1988).
• Thermo Fisher Scientific. (2014).
• Novachem. (2024).
• Sigma-Aldrich. (n.d.). 1-Bromo-4-nitrobenzene 99%.
• LSU Health Shreveport. (2018). SOP for the safe use of N-Nitrosodiethylamine (DEN).
• ASrinivasan. (2022). Best practice to decontaminate work area of Nitrosamines. Nitrosamines Exchange Community.
• Occupational Safety and Health Administration. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities.
• Clean Management Environmental Group. (2022).
• BenchChem. (2025).
• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption.
• Yang, L., et al. (2022). Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions. Organic Process Research & Development.
• Yosukemino. (2022). How to deal with Nitrosamine standards?. Nitrosamines Exchange Community.
• CDMS. (2024). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview.
• Cornell Law School. (n.d.).
• Electronic Code of Federal Regulations. (n.d.).
• Environmental Safety, Sustainability and Risk, University of Maryland. (n.d.). EPA Hazardous Waste Codes.
• The City University of New York. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual.
• Kim, M. H., et al. (2007). Formation and reduction of aryl and heterocyclic nitroso compounds and significance in the flux of hydroxylamines. PubMed.
• Lunn, G., & Sansone, E. B. (1981).
• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
• Google Patents. (n.d.).
• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds.
• BenchChem. (2025).
• University of Wisconsin-Milwaukee. (n.d.).
• Occupational Safety and Health Administration. (n.d.). 1910.

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Navigating the Safe Handling of 1-Bromo-4-nitrobenzene: A Senior Application Scientist's Guide

A Note on Chemical Nomenclature: This guide pertains to 1-Bromo-4-nitrobenzene (CAS No. 586-78-7). It is presumed that the query regarding "1-Bromo-4-nitrosobenzene" was a typographical error, as safety and regulatory information predominantly refers to the nitro- compound. The protocols outlined below are specific to 1-Bromo-4-nitrobenzene and should not be extrapolated to other derivatives without a separate, thorough risk assessment.

As researchers and drug development professionals, our work with reactive intermediates like 1-Bromo-4-nitrobenzene is foundational to innovation. However, the very properties that make these molecules useful also necessitate a rigorous and informed approach to safety. This guide moves beyond a simple checklist to provide a comprehensive operational plan, grounded in the specific hazards of this compound, to ensure both personal safety and experimental integrity.

Understanding the Hazard Profile of 1-Bromo-4-nitrobenzene

1-Bromo-4-nitrobenzene is a crystalline powder that presents a multi-faceted hazard profile.[1][2] It is classified as harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3][4][5] Understanding the specific risks is the first step in mitigating them.

• Systemic Toxicity: This compound can be absorbed through the skin and may cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability to transport oxygen.[1][6] This can lead to cyanosis (a bluish discoloration of the skin), dizziness, and headache.[1]

• Irritation: It is a known irritant to the skin, eyes, and respiratory tract.[1][2][3][4][5]

• Carcinogenicity: It is suspected of causing cancer.[3]

• Combustibility: As a finely divided organic powder, it can form explosive dust-air mixtures.[3]

The following table summarizes the key hazard information according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[2][3][4][6][7][8]
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin[2][3][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[2][3][4][6]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[2][3][4][6]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[3]
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation[2][3]
Carcinogenicity	Category 2	H351: Suspected of causing cancer[3]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs through prolonged or repeated exposure[2][3][4]
Hazardous to the Aquatic Environment (Long-Term)	Category 2	H411: Toxic to aquatic life with long lasting effects[3]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE must directly address the hazards of 1-Bromo-4-nitrobenzene. A one-size-fits-all approach is insufficient; each component of your PPE ensemble is critical.

• Eye and Face Protection:

  • What to Wear: Chemical safety goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166 are mandatory.[1] A face shield should be worn in addition to goggles when there is a risk of splashing or dust generation.

  • Why: This protects against airborne dust particles and accidental splashes, preventing severe eye irritation.[1][2][3][4][6]

• Skin Protection:

  • Gloves: Wear appropriate protective gloves.[1] Given that the compound is harmful upon skin absorption, nitrile gloves are a common and effective choice for incidental contact. Always inspect gloves for tears or punctures before use and dispose of them properly after handling the chemical.[5]

  • Protective Clothing: A lab coat is the minimum requirement. For larger quantities or procedures with a higher risk of contamination, impervious clothing or a chemical-resistant apron should be worn.[1][6]

  • Why: A comprehensive barrier is necessary to prevent skin contact, which can cause irritation and systemic toxicity through absorption.[1][2][3][4][6]

• Respiratory Protection:

  • What to Wear: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant a respirator's use.[1] For weighing and transferring the solid, a NIOSH-approved N95 dust mask may be sufficient if performed in a well-ventilated area.[8] In situations with the potential for higher dust concentrations or inadequate ventilation, a full-face respirator with appropriate cartridges (e.g., combination P100/organic vapor) is recommended.[6]

  • Why: Inhaling the dust is a primary route of exposure and can cause respiratory tract irritation and systemic harm.[1][2][3][4]

Operational Plan: From Receipt to Disposal

A robust safety plan encompasses the entire lifecycle of the chemical in your laboratory.

Receiving and Storage

• Receiving: Upon receipt, inspect the container for damage or leaks.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][5] The storage area should be separate from incompatible materials, such as strong oxidizing agents.[6]

Handling and Use: A Step-by-Step Protocol

The following is a generalized protocol for handling solid 1-Bromo-4-nitrobenzene. This should be adapted to your specific experimental needs within a formal risk assessment.

• Preparation:

  • Ensure that an eyewash station and safety shower are readily accessible.[1]

  • Designate a specific area for handling, preferably within a chemical fume hood.[2][6]

  • Assemble all necessary equipment and reagents before retrieving the 1-Bromo-4-nitrobenzene.

  • Don the appropriate PPE as outlined in Section 2.

• Weighing and Transfer:

  • Perform all weighing and transfer operations within a chemical fume hood or a ventilated balance enclosure to minimize dust generation.

  • Use a spatula to carefully transfer the solid. Avoid scooping in a manner that creates airborne dust.

  • If any material is spilled, follow the spill cleanup procedures outlined in Section 4.

• Experimental Use:

  • Keep the container of 1-Bromo-4-nitrobenzene closed when not in use.

  • If heating the compound, do so in a well-ventilated area and be aware of the potential for thermal decomposition, which can release irritating and toxic gases.[2][5]

• Post-Procedure:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Carefully remove PPE, avoiding self-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[1]

Disposal

• Waste Classification: All waste containing 1-Bromo-4-nitrobenzene is considered hazardous.

• Procedure: Collect all surplus material and contaminated disposable items (e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.[1][6]

• Disposal Vendor: Arrange for disposal through a licensed professional waste disposal company.[6] Do not dispose of this chemical down the drain or in regular trash.[6]

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][4][5]

• Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1][2][3][4][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1][2][4]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth with water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2][4]

• Spills: For small spills, carefully sweep or vacuum the material and place it into a suitable, labeled disposal container. Avoid generating dust. Ensure adequate ventilation.[1] For larger spills, evacuate the area and contact your institution's environmental health and safety department.[3]

Visualizing the Safe Handling Workflow

The following diagram illustrates the critical decision points and operational flow for safely handling 1-Bromo-4-nitrobenzene.

Caption: Workflow for the safe handling of 1-Bromo-4-nitrobenzene.

By integrating these safety protocols and operational plans into your daily laboratory practices, you can confidently work with 1-Bromo-4-nitrobenzene while upholding the highest standards of safety and scientific excellence.

References

• Material Safety Data Sheet - 1-Bromo-4-nitrobenzene, 99%. (n.d.). Cole-Parmer. Retrieved from [Link]

• 1-Bromo-4-nitrobenzene Safety Data Sheet. (2024, February 14). Novachem. Retrieved from [Link]

• 1-Bromo-4-nitrobenzene Safety Data Sheet. (2026, January 2). Alfa Aesar. Retrieved from [Link]

• 1-Bromo-4-nitrobenzene Safety Data Sheet. (2025, December 19). Fisher Scientific. Retrieved from [Link]

• 1-Bromo-4-nitrobenzene. (n.d.). PubChem. Retrieved from [Link]

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